Dioctyl phthalate-d4

• CAS: 93952-13-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Chemical Properties and Structure of Dioctyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dioctyl phthalate-d4 (DOP-d4) is the deuterium-labeled form of dioctyl phthalate (DOP), a widely used plasticizer. In research and development, particularly in pharmacokinetic and metabolic studies, deuterated compounds like DOP-d4 serve as invaluable internal standards for quantitative analysis by techniques such as nuclear magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS). The substitution of hydrogen with deuterium atoms provides a distinct mass signature, allowing for precise differentiation from the unlabeled analyte in complex matrices. This technical guide provides a comprehensive overview of the chemical properties, structure, and relevant biological interaction pathways of Dioctyl phthalate-d4.

Chemical Properties and Structure

Dioctyl phthalate-d4, systematically named dioctyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate, is characterized by the incorporation of four deuterium atoms onto the benzene ring of the phthalate core. This isotopic labeling is key to its utility as an internal standard.

Structure:

Caption: Chemical structure of Dioctyl phthalate-d4.

Quantitative Chemical Data

The key chemical and physical properties of Dioctyl phthalate-d4 are summarized in the table below for easy reference and comparison.

Property	Value	Reference
Molecular Formula	C₂₄H₃₄D₄O₄	[1]
Molecular Weight	394.58 g/mol	[2],[3],[4]
CAS Number	93952-13-7	[2],[1],[3],[4]
Appearance	Colorless to light yellow liquid	[2]
Density	~0.991 g/cm³	[2]
Melting Point	-50 °C (lit.)	[3],[5]
Boiling Point	384 °C (lit.)	[3],[5]
Refractive Index	n20/D 1.486 (lit.)	[3],[5]
SMILES	O=C(C1=C([2H])C([2H])=C([2H])C([2H])=C1C(OCCCCCCCC)=O)OCCCCCCCC	[2]
InChI	1S/C24H38O4/c1-3-5-7-9-11-15-19-27-23(25)21-17-13-14-18-22(21)24(26)28-20-16-12-10-8-6-4-2/h13-14,17-18H,3-12,15-16,19-20H2,1-2H3/i13D,14D,17D,18D	[3]

Experimental Protocols

Detailed methodologies are critical for the accurate synthesis and analysis of Dioctyl phthalate-d4. The following sections provide an overview of typical experimental protocols.

Synthesis of Dioctyl Phthalate-d4

The synthesis of Dioctyl phthalate-d4 typically involves the esterification of deuterated phthalic anhydride with octanol.

A representative protocol is as follows:

• Reaction Setup: A round-bottom flask is equipped with a reflux condenser and a Dean-Stark trap to remove the water formed during the reaction.

• Reagents: Deuterated phthalic anhydride and a molar excess of n-octanol are added to the flask. A catalyst, such as sulfuric acid or p-toluenesulfonic acid, is introduced to facilitate the reaction.

• Reaction Conditions: The mixture is heated to reflux, typically between 140-160°C. The reaction progress is monitored by measuring the amount of water collected in the Dean-Stark trap.

• Work-up: Once the theoretical amount of water has been collected, the reaction mixture is cooled to room temperature. The excess octanol is removed under reduced pressure.

• Purification: The crude product is then neutralized with a base, such as sodium carbonate solution, washed with water, and dried over an anhydrous drying agent like magnesium sulfate. Final purification is often achieved by vacuum distillation to yield pure Dioctyl phthalate-d4.

Caption: A simplified workflow for the synthesis of Dioctyl phthalate-d4.

Analytical Methodologies

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a primary technique for the quantification of Dioctyl phthalate-d4.

• Sample Preparation: Samples are typically extracted with an organic solvent like hexane or a mixture of hexane and acetone. The extract is then concentrated and may require a cleanup step to remove interfering substances.

• GC Conditions: A capillary column, such as a 5% phenyl-methyl silicone bonded-phase column, is commonly used. The oven temperature is programmed to start at a lower temperature and ramp up to a final temperature to ensure good separation. Helium is typically used as the carrier gas.

• MS Conditions: The mass spectrometer is operated in electron ionization (EI) mode. For quantitative analysis, selected ion monitoring (SIM) is employed to monitor characteristic ions of both Dioctyl phthalate-d4 and the non-deuterated analyte.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity for the analysis of Dioctyl phthalate-d4, especially in complex biological matrices.

• Sample Preparation: For biological samples like plasma or urine, a protein precipitation step using a solvent like acetonitrile is often performed, followed by centrifugation. The supernatant is then evaporated and reconstituted in the mobile phase.

• LC Conditions: Reversed-phase chromatography with a C18 column is common. The mobile phase typically consists of a gradient of water and an organic solvent such as acetonitrile or methanol, often with a modifier like formic acid or ammonium acetate to improve ionization.

• MS/MS Conditions: Electrospray ionization (ESI) in positive or negative ion mode is used. Multiple reaction monitoring (MRM) is employed for quantification, where specific precursor-to-product ion transitions for Dioctyl phthalate-d4 and the target analyte are monitored.

Caption: General experimental workflow for the analysis of Dioctyl phthalate-d4.

Biological Interactions and Signaling Pathways

While Dioctyl phthalate-d4 itself is primarily used as a tracer and internal standard, its non-deuterated counterpart, Dioctyl phthalate (DOP), is known to be an endocrine-disrupting chemical (EDC). Understanding the biological pathways affected by DOP provides crucial context for studies involving its deuterated analog. Phthalates can exert their effects through various molecular mechanisms, primarily by interacting with nuclear receptors.

Key Signaling Pathways:

• Aryl Hydrocarbon Receptor (AhR) Pathway: Phthalates can bind to and activate the AhR, a ligand-activated transcription factor. Upon activation, the AhR translocates to the nucleus, dimerizes with the AhR nuclear translocator (ARNT), and binds to xenobiotic-responsive elements (XREs) on DNA, leading to the transcription of target genes, including cytochrome P450 enzymes like CYP1A1 and CYP1B1. This pathway is implicated in toxic responses and can influence other signaling pathways.

• Peroxisome Proliferator-Activated Receptor gamma (PPARγ) Pathway: Phthalates and their metabolites can act as ligands for PPARγ, a nuclear receptor that plays a key role in adipogenesis and lipid metabolism. Activation of PPARγ by phthalates can disrupt normal metabolic processes.

• Estrogen and Androgen Receptor Pathways: Phthalates can exhibit weak estrogenic or anti-androgenic activities by binding to the estrogen receptor (ER) and the androgen receptor (AR), respectively. This can interfere with normal endocrine signaling, potentially leading to reproductive and developmental effects.

Caption: Overview of key signaling pathways affected by Dioctyl Phthalate.

Conclusion

Dioctyl phthalate-d4 is an essential tool for researchers in various scientific disciplines, enabling precise and accurate quantification of its non-deuterated analog. A thorough understanding of its chemical properties, structure, and the biological pathways influenced by its parent compound is critical for the design and interpretation of toxicological and metabolic studies. This guide provides a foundational overview to support professionals in drug development and related research fields.

References

• 1. The Action of Di-(2-Ethylhexyl) Phthalate (DEHP) in Mouse Cerebral Cells Involves an Impairment in Aryl Hydrocarbon Receptor (AhR) Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The AhR pathway regulation in phthalates-induced cancer promotion, progression and metastasis: a scoping review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The role of the aryl hydrocarbon receptor in mediating the effects of mono(2-ethylhexyl) phthalate in mouse ovarian antral follicles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The role of the aryl hydrocarbon receptor in mediating the effects of mono(2-ethylhexyl) phthalate in mouse ovarian antral follicles† - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nopr.niscpr.res.in [nopr.niscpr.res.in]

A Technical Guide to Dioctyl Phthalate-d4: Properties, Analysis, and Application

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dioctyl phthalate-d4, a deuterated internal standard crucial for the accurate quantification of phthalates in various matrices. This document details its fundamental properties, provides comprehensive experimental protocols for its use in analytical chemistry, and illustrates relevant metabolic pathways and experimental workflows.

Core Properties of Dioctyl Phthalate-d4

Dioctyl phthalate-d4 (DNOP-d4) is the deuterium-labeled form of Dioctyl phthalate, a common plasticizer. Its use as an internal standard is critical in analytical methodologies such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to correct for analyte loss during sample preparation and instrumental analysis, thereby ensuring high accuracy and precision.

Property	Value	Reference
CAS Number	93952-13-7	[1]
Molecular Weight	394.58 g/mol	N/A
Linear Formula	C₆D₄[CO₂CH₂(CH₂)₆CH₃]₂	N/A
Synonyms	Dioctyl phthalate-3,4,5,6-d4, DNOP-d4, Di-n-octyl phthalate-d4	[1]

Experimental Protocols: Quantification of Phthalates using Dioctyl Phthalate-d4

The following protocols are representative of the use of Dioctyl phthalate-d4 as an internal standard for the quantification of phthalates in liquid samples, such as beverages or environmental water samples. These are based on established methods like those from the International Organisation of Vine and Wine (OIV) and the US Environmental Protection Agency (EPA).[1][2][3]

Preparation of Standard Solutions

a. Stock Solutions:

• Phthalate Analyte Stock Solution (1 g/L): Accurately weigh 100 mg of each target phthalate analyte into a 100 mL volumetric flask. Dissolve and make up to the mark with isohexane.

• Dioctyl Phthalate-d4 (Internal Standard) Stock Solution (0.5 g/L): Transfer the entire contents of a sealed 25 mg ampoule of Dioctyl phthalate-d4 into a 50 mL volumetric flask. Make up to the mark with isohexane.[1]

b. Calibration Standards:

• Prepare a series of calibration standards by serial dilution of the phthalate analyte stock solution in isohexane to achieve the desired concentration range.

• Spike each calibration standard with a constant known amount of the Dioctyl phthalate-d4 internal standard stock solution.

Sample Preparation (Liquid-Liquid Extraction)

• To a 15 mL sample (e.g., coffee brew, wine), add a known volume of a surrogate standard solution (if used to monitor extraction efficiency).[4]

• Perform a liquid-liquid extraction by adding 10 mL of hexane and shaking vigorously for at least one minute. Repeat the extraction two more times, combining the organic phases.[4]

• Concentrate the combined extracts to a smaller volume using a rotary evaporator at approximately 36°C, followed by drying under a gentle stream of nitrogen.[4]

• Reconstitute the residue in a known volume of isohexane (e.g., 1 mL).

• Add a precise volume of the Dioctyl phthalate-d4 internal standard solution to the final extract before analysis.[1][4]

GC-MS Analysis

• Gas Chromatograph (GC) Conditions (Typical):

  • Column: DB-1 or equivalent (e.g., 15 m x 0.25 mm inner diameter, 0.1 µm film thickness).[5]

  • Injector: Splitless mode at 280°C.[5]

  • Oven Temperature Program: Hold at 80°C for 2 minutes, ramp to 210°C at 8°C/min and hold for 5 minutes, then ramp to 250°C at 20°C/min and hold for 5 minutes.[5]

  • Carrier Gas: Helium.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Key ions for each phthalate and the internal standard should be monitored.

Data Analysis

• For each phthalate analyte, create a calibration curve by plotting the ratio of the analyte peak area to the internal standard (Dioctyl phthalate-d4) peak area against the concentration of the analyte.

• Quantify the amount of each phthalate in the samples by using the generated calibration curves.

Visualizations

Experimental Workflow

Caption: Experimental workflow for phthalate quantification using Dioctyl phthalate-d4.

Metabolic Pathway of Dioctyl Phthalate

The metabolism of dioctyl phthalate primarily involves hydrolysis to its monoester, followed by further oxidative metabolism.[6]

Caption: Simplified metabolic pathway of Dioctyl Phthalate.

References

• 1. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Synthesis and Isotopic Purity of Dioctyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic purity assessment of Dioctyl phthalate-d4 (DOP-d4). The methodologies outlined herein are compiled from established chemical synthesis and analytical principles, offering a framework for the preparation and characterization of this deuterated internal standard, which is crucial for sensitive and accurate quantification of Dioctyl phthalate in various matrices.

Introduction

Dioctyl phthalate (DOP) is a widely used plasticizer, and its ubiquitous presence in the environment and consumer products necessitates accurate monitoring. Deuterated internal standards, such as Dioctyl phthalate-d4, are indispensable for mass spectrometry-based quantitative analyses, as they correct for matrix effects and variations in sample processing. This guide details a viable synthetic route to DOP-d4 and the analytical methods for determining its isotopic purity.

Synthesis of Dioctyl Phthalate-d4

The synthesis of Dioctyl phthalate-d4 is analogous to the well-established methods for its non-deuterated counterpart, primarily involving the esterification of a deuterated precursor, phthalic anhydride-d4, with an appropriate octanol. A general and efficient synthetic route for a range of deuterium-labeled phthalate esters has been described starting from o-xylene-D10, which can be converted to phthalic anhydride-d4.[1]

Reaction Principle

The core of the synthesis is the acid-catalyzed esterification of phthalic anhydride-d4 with 2-ethylhexanol. The reaction proceeds in two steps: a rapid formation of a monoester followed by a slower, equilibrium-driven conversion to the diester.[2][3][4]

Experimental Protocol

This protocol is adapted from established methods for the synthesis of dioctyl phthalate.[5][6][7][8][9]

Materials:

• Phthalic anhydride-d4 (C₆D₄(CO)₂O)

• 2-Ethylhexanol

• Catalyst (e.g., p-toluenesulfonic acid, sulfuric acid, or a solid acid catalyst like sulfated zirconia)

• Toluene (for azeotropic removal of water)

• Sodium bicarbonate solution (5% w/v)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Organic solvent for purification (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine phthalic anhydride-d4, a molar excess of 2-ethylhexanol (typically a 2.1 to 2.5 molar ratio relative to the anhydride), and a catalytic amount of the chosen acid catalyst (e.g., 0.5-1 mol% of p-toluenesulfonic acid). Add toluene to the flask to facilitate the azeotropic removal of water.

• Esterification: Heat the reaction mixture to reflux (typically 140-160°C). The water formed during the reaction will be collected in the Dean-Stark trap. Continue the reaction until the theoretical amount of water is collected, indicating the completion of the esterification.

• Work-up: Cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent like ethyl acetate and wash sequentially with 5% sodium bicarbonate solution to neutralize the acid catalyst, followed by water and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to remove the solvent and excess 2-ethylhexanol. The crude product can be further purified by vacuum distillation or column chromatography on silica gel to yield pure Dioctyl phthalate-d4.

Isotopic Purity Assessment

The isotopic purity of the synthesized Dioctyl phthalate-d4 is a critical parameter and is typically determined using high-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[10]

High-Resolution Mass Spectrometry (HRMS)

HRMS is a highly sensitive technique for determining the isotopic distribution of a labeled compound.

3.1.1. Experimental Protocol (GC-HRMS)

This protocol is a general guideline and may require optimization based on the available instrumentation.

Instrumentation:

• Gas Chromatograph coupled to a High-Resolution Mass Spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap).

Procedure:

• Sample Preparation: Prepare a dilute solution of the synthesized Dioctyl phthalate-d4 in a suitable solvent (e.g., hexane or ethyl acetate).

• GC-MS Analysis: Inject the sample into the GC-MS system. The gas chromatography conditions should be optimized to achieve good separation of the analyte from any impurities. The mass spectrometer should be operated in full scan mode with high resolution to accurately measure the mass-to-charge ratio (m/z) of the molecular ions and characteristic fragment ions.

• Data Analysis:

  • Identify the molecular ion peak cluster of Dioctyl phthalate-d4.

  • Determine the theoretical m/z values for the unlabeled (d0) and all deuterated isotopologues (d1, d2, d3, d4).

  • Extract the ion chromatograms for each isotopologue.

  • Integrate the peak areas for each isotopologue.

  • Calculate the percentage of each isotopologue relative to the sum of all isotopologue peak areas to determine the isotopic distribution.

3.1.2. Quantitative Data Summary

The following table presents the theoretical exact masses for the molecular ions ([M]⁺) of Dioctyl phthalate and its deuterated isotopologues.

Isotopologue	Formula	Theoretical Exact Mass (m/z)
d0	C₂₄H₃₈O₄	390.2770
d1	C₂₄H₃₇DO₄	391.2833
d2	C₂₄H₃₆D₂O₄	392.2896
d3	C₂₄H₃₅D₃O₄	393.2958
d4	C₂₄H₃₄D₄O₄	394.3021

Isotopic purity is calculated as: (%d4) = [Area(d4) / (Area(d0) + Area(d1) + Area(d2) + Area(d3) + Area(d4))] x 100

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is used to confirm the position of deuterium labeling by observing the absence of signals at the expected deuterated positions.

3.2.1. Experimental Protocol

Instrumentation:

• High-field NMR spectrometer (e.g., 400 MHz or higher).

Procedure:

• Sample Preparation: Dissolve an accurate amount of the synthesized Dioctyl phthalate-d4 in a suitable deuterated solvent (e.g., chloroform-d, CDCl₃).

• ¹H NMR Analysis: Acquire a ¹H NMR spectrum of the sample.

• Data Analysis: Compare the obtained ¹H NMR spectrum with a reference spectrum of non-deuterated Dioctyl phthalate. The absence or significant reduction of the aromatic proton signals (typically in the range of 7.5-7.7 ppm) confirms the successful deuteration of the aromatic ring. The integration of the remaining proton signals corresponding to the octyl chains should be consistent with the structure.

3.2.2. Expected ¹H NMR Spectral Data

The following table summarizes the expected ¹H NMR signals for both non-deuterated and deuterated Dioctyl phthalate.

Protons	Non-deuterated DOP (ppm)	Expected in DOP-d4 (ppm)
Aromatic (C₆H ₄)	~7.5 - 7.7 (m, 4H)	Absent or significantly reduced
-O-CH ₂-	~4.2 (m, 4H)	~4.2 (m, 4H)
-CH -	~1.7 (m, 2H)	~1.7 (m, 2H)
-(CH ₂)₅-	~1.3 - 1.4 (m, 20H)	~1.3 - 1.4 (m, 20H)
-CH ₃	~0.9 (t, 12H)	~0.9 (t, 12H)

Conclusion

This technical guide provides a comprehensive framework for the synthesis and isotopic purity assessment of Dioctyl phthalate-d4. The successful synthesis relies on the principles of acid-catalyzed esterification using a deuterated starting material. Rigorous analytical characterization using HRMS and NMR is essential to confirm the isotopic enrichment and structural integrity of the final product, ensuring its suitability as an internal standard for high-precision quantitative analysis.

References

• 1. An efficient and general method for the synthesis of stable isotope deuterium labeled phthalate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phthalic anhydride - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. US5534652A - Preparation of plasticizer esters from phthalic anhydride residue - Google Patents [patents.google.com]
• 6. Esterification of phthalic anhydride with n-Butanol using eco-friendly solid acid catalyst-sulfamic acid [cwejournal.org]
• 7. researchgate.net [researchgate.net]
• 8. US2760972A - Method of making phthalate esters - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. resolvemass.ca [resolvemass.ca]

A Technical Guide to the Certificate of Analysis for Dioctyl Phthalate-d4

For researchers, scientists, and drug development professionals, the integrity of analytical standards is paramount. Dioctyl phthalate-d4 (DNOP-d4), a deuterium-labeled internal standard, is crucial for the accurate quantification of its unlabeled counterpart in various matrices.[1][2] A Certificate of Analysis (CoA) is the essential document that provides a comprehensive summary of the identity, purity, and quality of a specific batch of this standard. This guide offers an in-depth look at the typical data and methodologies presented in a CoA for Dioctyl phthalate-d4.

Data Presentation: Summary of Quantitative Data

A CoA for Dioctyl phthalate-d4 quantifies its physical, chemical, and analytical properties. The following tables summarize the typical data found.

Table 1: Physical and Chemical Properties of Dioctyl Phthalate-d4

Property	Value
CAS Number	93952-13-7[3]
Molecular Formula	C₂₄H₃₄D₄O₄
Linear Formula	C₆D₄[CO₂CH₂(CH₂)₆CH₃]₂
Molecular Weight	394.58 g/mol [1][3]
Appearance	Clear, colorless liquid[4][5]
Format	Neat[3]
Melting Point	-50 °C (lit.)
Boiling Point	384 °C (lit.)
Refractive Index	n20/D 1.486 (lit.)
Storage Temperature	+4°C[3]

Table 2: Analytical Specifications and Typical Results

Test Parameter	Specification	Method
Chemical Purity	≥98%[5][6]	Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC)[3]
Isotopic Enrichment	≥98%[7]	High-Resolution Mass Spectrometry (HRMS) or Nuclear Magnetic Resonance (NMR)[8]
Identity Confirmation	Conforms to structure	¹H-NMR, ¹³C-NMR, Mass Spectrometry
Water Content	≤0.1%	Karl Fischer (KF) Titration[5]
Residual Solvents	Conforms to specification	Headspace GC-MS

Experimental Protocols

Detailed methodologies are critical for the replication and verification of results. The following are typical protocols for key experiments cited in a Dioctyl phthalate-d4 CoA.

Protocol 1: Determination of Chemical Purity by Gas Chromatography (GC)

This method quantifies the percentage of Dioctyl phthalate-d4 relative to any organic impurities.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the Dioctyl phthalate-d4 sample.

  • Dilute with a high-purity solvent such as n-hexane or toluene in a volumetric flask to achieve a final concentration of about 1 mg/mL.[9]

  • Vortex the solution to ensure homogeneity and filter through a 0.45 µm PTFE syringe filter before injection.[9]

• Instrumentation (Typical Conditions):

  • Gas Chromatograph: Agilent GC system or equivalent with a Flame Ionization Detector (FID).

  • Column: Capillary column suitable for phthalate analysis (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Injector Temperature: 280 °C.

  • Oven Temperature Program: Initial temperature of 150 °C, hold for 1 minute, then ramp to 300 °C at a rate of 15 °C/minute, and hold for 5 minutes.

  • Detector Temperature: 310 °C.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Injection Volume: 1 µL.

• Data Analysis:

  • Record the chromatogram and integrate the peak areas.[9]

  • The purity is calculated as the percentage of the main Dioctyl phthalate-d4 peak area relative to the total area of all peaks in the chromatogram.[9]

  • Formula: Purity (%) = (Area of DNOP-d4 Peak / Total Peak Area) × 100.[9]

Protocol 2: Determination of Isotopic Enrichment by High-Resolution Mass Spectrometry (HRMS)

This protocol determines the percentage of molecules that are labeled with the desired number of deuterium atoms.[8]

• Sample Preparation:

  • Prepare a dilute solution of the Dioctyl phthalate-d4 standard (e.g., 1-10 µg/mL) in a suitable solvent like acetonitrile or methanol.

• Instrumentation (Typical Conditions):

  • Mass Spectrometer: A high-resolution instrument such as an Orbitrap or Time-of-Flight (TOF) mass spectrometer, often coupled with liquid chromatography (LC-ESI-HR-MS).[8]

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Mode: Full scan MS over a relevant m/z range (e.g., m/z 350-450).

  • Resolution: Set to a high value (e.g., >60,000) to resolve isotopic peaks.

• Data Analysis:

  • Acquire the full scan mass spectrum of the sample.

  • Extract the ion chromatograms for the unlabeled compound (M+0) and all possible deuterated isotopologues (M+1, M+2, M+3, M+4).

  • Integrate the areas of the isotopic ion peaks.[8]

  • Calculate the isotopic enrichment for the D4 species.

  • Formula: Isotopic Enrichment (D4 %) = [Intensity(M+4) / Σ(Intensities of M+0 to M+4)] × 100.

Protocol 3: Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is used to confirm the molecular structure and the position of the deuterium labels.[8]

• Sample Preparation:

  • Dissolve an appropriate amount of the Dioctyl phthalate-d4 sample (typically 5-10 mg) in a deuterated NMR solvent (e.g., Chloroform-d, CDCl₃) in an NMR tube.

• Instrumentation (Typical Conditions):

  • Spectrometer: 400 MHz (or higher) NMR spectrometer.

  • Experiments:

    • ¹H-NMR: To identify and integrate signals from the non-deuterated positions. The absence or significant reduction of signals from the aromatic region confirms deuteration at the 3,4,5,6-positions of the benzene ring.

    • ¹³C-NMR: To confirm the carbon skeleton of the molecule.

    • ²H-NMR: Can be used to directly observe the deuterium signal and confirm the labeling positions.[10]

• Data Analysis:

  • Process the spectra (Fourier transform, phase correction, baseline correction).

  • Compare the observed chemical shifts and coupling constants with known values for Dioctyl phthalate to confirm the overall structure.

  • Analyze the ¹H-NMR spectrum to ensure the reduction in integration of the aromatic protons corresponds to the expected level of deuteration.

Mandatory Visualization: Analytical Workflow

The following diagram illustrates the logical workflow for the quality control and certification of a Dioctyl phthalate-d4 analytical standard.

Caption: Workflow for the analysis and certification of Dioctyl phthalate-d4.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Di-n-octyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 4. Certificate of Analysis [alphachemika.co]
• 5. scribd.com [scribd.com]
• 6. benchchem.com [benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. bastone-plastics.com [bastone-plastics.com]
• 10. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

Physical properties of Dioctyl phthalate-d4 (melting point, boiling point)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of Dioctyl phthalate-d4, a deuterated internal standard crucial for analytical applications. While the primary focus is on its melting and boiling points, this document also contextualizes its use in experimental workflows.

Introduction

Dioctyl phthalate-d4 (DOP-d4) is the deuterated analogue of Dioctyl phthalate (DOP), a widely used plasticizer. In scientific research, particularly in analytical chemistry, DOP-d4 serves as an indispensable internal standard for the accurate quantification of DOP in various matrices. Its physical properties are fundamental to its application and handling. Due to the nature of deuterium substitution, the physical properties of DOP-d4 are virtually identical to those of its non-deuterated counterpart.

Physical Properties

The key physical properties of Dioctyl phthalate-d4 are summarized below. These values are consistent with those reported for the parent compound, Dioctyl phthalate.

Property	Value
Melting Point	-50 °C
Boiling Point	384 °C
Appearance	Transparent, colorless to slightly colored, oily liquid[1]
Density	Approximately 0.985 g/mL at 25 °C

Note: The melting and boiling points for Dioctyl phthalate-3,4,5,6-d4 are reported to be the same as the non-deuterated form.[2]

Experimental Protocols

Standardized methodologies are employed to determine the melting and boiling points of chemical compounds like Dioctyl phthalate-d4. While specific experimental reports for the deuterated compound are not detailed in publicly available literature, the following represents typical protocols.

Melting Point Determination:

The melting point is typically determined using a capillary method, such as the one outlined in the OECD Guideline for Testing of Chemicals, Section 102. In this method, a small, finely ground sample is packed into a capillary tube and heated in a calibrated apparatus. The temperature range over which the substance melts is observed and recorded as the melting point. For a substance like DOP-d4, which has a very low melting point, a cryostat would be necessary to achieve and control the required temperatures.

Boiling Point Determination:

The boiling point is determined by methods such as those described in ASTM D1078 or OECD Guideline 103. A common laboratory method involves heating the liquid in a flask equipped with a condenser and a calibrated thermometer. The temperature at which the liquid's vapor pressure equals the surrounding atmospheric pressure, and stable boiling is observed, is recorded as the boiling point. Given the high boiling point of DOP-d4, distillation under reduced pressure is often employed to prevent decomposition, with the boiling point at atmospheric pressure then extrapolated.

Application in Experimental Workflows

As Dioctyl phthalate-d4 is not a pharmacologically active agent, it is not involved in biological signaling pathways. Its primary role is as an internal standard in analytical testing, particularly for isotope dilution mass spectrometry (IDMS). This technique allows for the precise quantification of Dioctyl phthalate in environmental, biological, or industrial samples.

Below is a diagram illustrating a typical experimental workflow for the quantification of Dioctyl phthalate using DOP-d4 as an internal standard.

Caption: Workflow for Dioctyl Phthalate quantification using a d4-labeled internal standard.

References

• 1. nbinno.com [nbinno.com]
• 2. Dioctyl phthalate-3,4,5,6-d4 analytical standard 93952-13-7 [sigmaaldrich.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Solubility and Stability of Dioctyl Phthalate-d4

This guide provides a comprehensive overview of the solubility and stability of Dioctyl phthalate-d4 (DNOP-d4), a deuterated form of Dioctyl phthalate (DOP). Given that the primary application of DNOP-d4 is as an internal standard in analytical chemistry, its behavior in various solvents and its stability are critical for accurate quantification of its non-deuterated counterpart.[1][2] The physicochemical properties of deuterated compounds are generally very similar to their non-deuterated analogs. Therefore, where specific data for DNOP-d4 is not available, data for DOP is used as a reliable proxy.

Solubility Profile

Dioctyl phthalate is characterized by its lipophilic nature, rendering it readily soluble in most organic solvents but practically insoluble in water.[3][4][5] This property is fundamental to its use as a plasticizer and is a key consideration for its handling and analysis in a laboratory setting.

Quantitative Solubility Data

The following table summarizes the solubility of Dioctyl phthalate in various solvents.

Solvent	Solubility	Temperature (°C)
Water	0.1 g/L	20
Ethanol	Soluble	Not Specified
Ether	Soluble	Not Specified
Benzene	Soluble	Not Specified
Chloroform	Soluble	Not Specified
Mineral Oil	Soluble	Not Specified
Carbon Tetrachloride	Slightly Soluble	20

Data primarily refers to Dioctyl Phthalate (DOP) and is expected to be nearly identical for DNOP-d4.[3][4][6][7]

Stability and Storage

Dioctyl phthalate is a chemically stable compound under standard laboratory conditions.[8][9] However, its stability can be compromised by exposure to certain environmental factors and incompatible materials.

Stability Data and Storage Recommendations

Parameter	Information
Chemical Stability	Stable under normal conditions of use, storage, and transport.[8][10] Hazardous polymerization will not occur.[8][9]
Conditions to Avoid	High temperatures, direct sunlight, open flames, sparks, and other sources of ignition.[7][9][10]
Incompatible Materials	Strong oxidizing agents, nitrates, acids, and alkalis.[7][8]
Hazardous Decomposition	Under fire conditions, may produce irritating and toxic fumes, including carbon oxides.[7]
Recommended Storage	Store in a cool, dry, well-ventilated area in tightly closed containers.[11][12][13] Containers should be kept upright to prevent leakage.[12]
Long-term Stability	Exhibits good resistance to degradation from light and ultraviolet radiation, contributing to a long shelf life.[3]

Experimental Protocols

Accurate determination of solubility and stability requires robust analytical methodologies. Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are the most common techniques for the analysis of phthalates.[14]

Protocol 1: Determination of Solubility by Gas Chromatography (GC)

• Preparation of Standard Solutions: Prepare a stock solution of Dioctyl phthalate-d4 in a solvent in which it is freely soluble (e.g., hexane or toluene). Create a series of calibration standards by diluting the stock solution.[2][15]

• Sample Preparation: Create a saturated solution of DNOP-d4 in the test solvent by adding an excess of the compound to the solvent. Equilibrate the solution by stirring or shaking for a defined period (e.g., 24 hours) at a constant temperature.

• Filtration: Filter the saturated solution using a 0.45 µm PTFE membrane to remove any undissolved solid.[15]

• Dilution: Accurately dilute a known volume of the filtrate with the mobile phase or a suitable solvent to bring the concentration within the range of the calibration curve.

• GC Analysis: Inject the diluted sample and the calibration standards into the GC system.

  • Column: A 5% phenyl-methyl silicone bonded-phase fused-silica capillary column is typically used.[2]

  • Carrier Gas: Helium at a constant flow rate.[2]

  • Injector: Splitless mode.[2]

  • Detector: A Flame Ionization Detector (FID) or a Mass Spectrometer (MS) can be used.[14]

• Quantification: Determine the concentration of DNOP-d4 in the diluted sample by comparing its peak area to the calibration curve. Calculate the original concentration in the saturated solution to determine its solubility.

Protocol 2: Stability Assessment by HPLC

• Forced Degradation Study: Expose solutions of Dioctyl phthalate-d4 to various stress conditions (e.g., acidic, basic, oxidative, thermal, and photolytic).

  • Acidic/Basic: Use solutions of HCl and NaOH.

  • Oxidative: Use a solution of hydrogen peroxide.

  • Thermal: Expose the sample to elevated temperatures.

  • Photolytic: Expose the sample to UV light.

• Sample Preparation: At specified time points, withdraw aliquots from each stress condition. Neutralize the acidic and basic samples. Dilute all samples to a suitable concentration.

• HPLC Analysis: Analyze the samples using an appropriate HPLC method.

  • Column: A C18 reverse-phase column is commonly used.

  • Mobile Phase: A gradient of acetonitrile and water is often employed.

  • Detector: A UV detector or a Mass Spectrometer (MS/MS) for higher sensitivity and specificity.[14]

• Data Analysis: Monitor the decrease in the peak area of the parent compound (DNOP-d4) over time. Identify any degradation products by their retention times and, if using MS, their mass-to-charge ratios. The rate of degradation can be calculated to determine the compound's half-life under each condition.

Visualizations

Workflow for Solubility and Stability Analysis

Caption: Workflow for assessing the solubility and stability of a chemical compound.

Biodegradation Pathway of Dioctyl Phthalate

The biodegradation of Dioctyl Phthalate typically proceeds via hydrolysis of the ester bonds, followed by aromatic ring cleavage.

Caption: Proposed aerobic biodegradation pathway for Dioctyl Phthalate (DOP).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dioctyl phthalate (DOP) - Pars Banu Shimi [banouchem.com]
• 4. DIOCTYL PHTALATE - Ataman Kimya [atamanchemicals.com]
• 5. greenchemindustries.com [greenchemindustries.com]
• 6. Dioctyl Phthalate DOP [greenchemintl.com]
• 7. redox.com [redox.com]
• 8. yuanlongchem.com [yuanlongchem.com]
• 9. aglayne.com [aglayne.com]
• 10. lobachemie.com [lobachemie.com]
• 11. nbinno.com [nbinno.com]
• 12. di-N-Octyl Phthalate | C24H38O4 | CID 8346 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 15. bastone-plastics.com [bastone-plastics.com]

A Technical Guide to Dioctyl Phthalate-d4 Analytical Standard: Sourcing and Application

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial suppliers, specifications, and analytical applications of Dioctyl phthalate-d4 (DNOP-d4) as an analytical standard. This deuterated internal standard is crucial for the accurate quantification of dioctyl phthalate and other phthalates in various matrices by compensating for sample preparation losses and instrumental variability.

Commercial Suppliers and Specifications

Several reputable chemical suppliers offer Dioctyl phthalate-d4 analytical standard. The table below summarizes the key specifications from prominent vendors to facilitate comparison and selection.

Supplier	Product Number	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Chemical Purity	Isotopic Purity (atom % D)	Format
Sigma-Aldrich (MilliporeSigma)	34193 / 48887	93952-13-7	C₆D₄[CO₂CH₂(CH₂)₆CH₃]₂	394.58	≥99% (CP)	98	Neat
LGC Standards	TRC-D481752	93952-13-7	C₂₄H₃₄D₄O₄	394.58	>95% (HPLC)[1]	Not Specified	Neat
Cambridge Isotope Laboratories, Inc.	DLM-1630	93952-13-7	C₆D₄(COO(CH₂)₃CH₃)₂	394.58	98%[2]	Not Specified	Neat / Solution[2][3]
MedChemExpress	HY-W013755S	93952-13-7	C₂₄H₃₄D₄O₄	394.58	99.0%	Not Specified	Neat

Experimental Protocol: Quantification of Phthalates in a Polymer Matrix using GC-MS

The following is a representative experimental protocol for the quantification of dioctyl phthalate in a polymer matrix, such as polyvinyl chloride (PVC), using gas chromatography-mass spectrometry (GC-MS) with Dioctyl phthalate-d4 as an internal standard. This method is adapted from established analytical procedures for phthalate analysis.[4][5]

Materials and Reagents

• Solvents: Dichloromethane (DCM), Hexane, Acetone (Pesticide residue grade or equivalent)

• Internal Standard (IS) Stock Solution: Prepare a 1000 µg/mL stock solution of Dioctyl phthalate-d4 in hexane.

• Calibration Standards: Prepare a series of calibration standards containing the target phthalate(s) at concentrations ranging from 0.1 to 50 µg/mL in hexane. Spike each calibration standard with the Dioctyl phthalate-d4 internal standard to a final concentration of 10 µg/mL.

• Sample: Polymer material to be analyzed.

Sample Preparation: Solvent Extraction

• Sample Comminution: Reduce the polymer sample to a fine powder or small pieces to maximize the surface area for extraction.

• Weighing: Accurately weigh approximately 1 gram of the comminuted polymer sample into a glass centrifuge tube.

• Internal Standard Spiking: Add a known volume of the Dioctyl phthalate-d4 internal standard stock solution to the sample.

• Extraction: Add 10 mL of a 1:1 (v/v) mixture of hexane and acetone to the tube.

• Sonication: Sonicate the mixture for 30 minutes in a water bath to facilitate the extraction of phthalates from the polymer matrix.

• Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes to separate the polymer residue from the solvent extract.

• Collection: Carefully transfer the supernatant (solvent extract) to a clean glass vial for GC-MS analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Mass Spectrometer: Agilent 5977C MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector: Splitless mode at 280°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp 1: 10°C/minute to 220°C, hold for 2 minutes.

  • Ramp 2: 5°C/minute to 300°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

Selected Ion Monitoring (SIM) Parameters

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Dioctyl phthalate (DNOP)	149	167	279
Dioctyl phthalate-d4 (DNOP-d4)	153	171	283

Data Analysis and Quantification

• Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of the target phthalate to the peak area of the Dioctyl phthalate-d4 internal standard against the concentration of the target phthalate in the calibration standards.

• Quantification: Determine the concentration of the target phthalate in the sample extract by calculating its peak area ratio to the internal standard and interpolating from the calibration curve.

• Final Calculation: Calculate the final concentration of the phthalate in the original polymer sample, taking into account the initial sample weight and the volume of extraction solvent used.

Visualizing the Analytical Workflow

The following diagrams illustrate the key stages of the analytical process described above.

Caption: Experimental workflow for phthalate analysis.

Caption: Role of Dioctyl phthalate-d4 in accurate analysis.

References

• 1. Di-n-octyl Phthalate-d4 | LGC Standards [lgcstandards.com]
• 2. Di-𝑛-octyl phthalate (ring-D₄, 98%) - Cambridge Isotope Laboratories, DLM-1630-0.1 [isotope.com]
• 3. Di-𝑛-octyl phthalate (ring-D₄, 98%) 100 μg/mL in nonane - Cambridge Isotope Laboratories, DLM-1630-1.2 [isotope.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. agilent.com [agilent.com]

In-Depth Technical Guide to the Safety and Handling of Dioctyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Dioctyl phthalate-d4 (CAS Number: 93952-13-7), a deuterated analog of Dioctyl phthalate (DOP). While the toxicological properties of Dioctyl phthalate-d4 have not been extensively studied, the information presented here is based on available data for the deuterated compound and supplemented with extensive data for its non-deuterated counterpart, Di(2-ethylhexyl) phthalate (DEHP), under the reasonable scientific assumption that the deuteration on the phenyl ring does not significantly alter its primary toxicological and metabolic characteristics.

Chemical and Physical Properties

Dioctyl phthalate-d4 is a colorless, oily liquid.[1][2] The primary difference from its non-deuterated form is the replacement of four hydrogen atoms on the benzene ring with deuterium, resulting in a slightly higher molecular weight.[3]

Property	Value	Reference
CAS Number	93952-13-7	[3]
Linear Formula	C₆D₄[CO₂CH₂(CH₂)₆CH₃]₂	[3]
Molecular Weight	394.58 g/mol	[3]
Appearance	Colorless liquid	[4]
Boiling Point	384 °C (lit.)	[3]
Melting Point	-50 °C (lit.)	[3]
Flash Point	109 °C (228.2 °F) - closed cup	[3]
Density	0.982 - 0.988 g/cm³ at 20 °C	[5]
Solubility in Water	Not soluble	[6]

Hazard Identification and Toxicological Profile

Dioctyl phthalate-d4 is classified as a substance that may cause long-lasting harmful effects to aquatic life.[3] Based on data for the non-deuterated form (DEHP), it is suspected of causing cancer and may damage fertility or the unborn child.[4][7]

Acute Toxicity: DEHP exhibits low acute toxicity via oral and dermal routes.[7] Ingestion may cause gastrointestinal irritation, including nausea, abdominal cramps, and diarrhea.[7][8] Mild skin and eye irritation may also occur upon direct contact.[9]

Chronic Toxicity and Endocrine Disruption: The primary concern with Dioctyl phthalate and its analogs is their potential as endocrine-disrupting chemicals (EDCs).[10] Phthalates can interfere with the body's hormonal systems, acting as anti-androgens and potentially impacting reproductive health and development.[11][12]

Endpoint	Observation (based on DEHP)	Reference
Carcinogenicity	Possibly carcinogenic to humans (Group 2B)	[7]
Reproductive Toxicity	May damage fertility or the unborn child	[2][7]
Endocrine Disruption	Acts as an androgen antagonist	[11]
Target Organs	Liver, kidneys, thyroid, reproductive system	[13]

Signaling and Metabolic Pathways

Endocrine Disruption Pathway: Phthalates, including DOP, can exert their endocrine-disrupting effects through various mechanisms. A primary pathway involves the antagonism of the androgen receptor (AR), which can disrupt normal male reproductive development. They may also interact with other nuclear receptors like peroxisome proliferator-activated receptors (PPARs) and estrogen receptors (ERs).[14]

References

• 1. nbinno.com [nbinno.com]
• 2. aarti-industries.com [aarti-industries.com]
• 3. Dioctyl phthalate-3,4,5,6-d4 analytical standard 93952-13-7 [sigmaaldrich.com]
• 4. cometchemical.com [cometchemical.com]
• 5. bastone-plastics.com [bastone-plastics.com]
• 6. researchgate.net [researchgate.net]
• 7. redox.com [redox.com]
• 8. magnakron.com [magnakron.com]
• 9. yuanlongchem.com [yuanlongchem.com]
• 10. pishrochem.com [pishrochem.com]
• 11. researchgate.net [researchgate.net]
• 12. Human Endocrine-Disrupting Effects of Phthalate Esters through Adverse Outcome Pathways: A Comprehensive Mechanism Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. cpsc.gov [cpsc.gov]
• 14. mdpi.com [mdpi.com]

Storage conditions for deuterated internal standards

An In-depth Technical Guide to the Storage of Deuterated Internal Standards

For researchers, scientists, and drug development professionals utilizing deuterated internal standards in quantitative analysis, ensuring their stability and integrity is paramount for accurate and reproducible results. This guide provides a comprehensive overview of the best practices for the storage and handling of these critical reagents, including detailed experimental protocols and visual workflows.

Core Principles of Storage

The primary goal of proper storage is to maintain the chemical and isotopic purity of the deuterated internal standard.[1] The stability of these compounds is influenced by several factors, including temperature, light, moisture, and the solvent used for dissolution.[1][2] Deuterium itself is a stable isotope and does not decay; however, the organic molecule to which it is attached can be susceptible to degradation.[1]

Temperature

Controlled temperature is a critical factor in minimizing chemical degradation.[1] The appropriate storage temperature depends on whether the standard is in solid (neat) form or in a solution.

• Solid (Neat) Form: It is generally recommended to store solid deuterated internal standards in a refrigerated and desiccated environment (≤8°C).[3]

• Stock Solutions: Stock solutions are typically stored frozen at -20°C.[3] Repeated freeze-thaw cycles should be avoided as they can degrade the standard.[1] It is advisable to prepare single-use aliquots to minimize this.[4]

• Working Solutions: Working solutions are less stable than stock solutions. It is often recommended to prepare them fresh on the day of analysis.[3] If storage is necessary, it should be for a short period under refrigeration.[3]

Light and Moisture

Protection from light and moisture is crucial to prevent degradation and maintain isotopic purity.

• Light: Exposure to light can catalyze the degradation of certain compounds. Therefore, it is best practice to store deuterated standards in amber vials or other light-protecting containers.[1][5]

• Moisture: Deuterated compounds, especially in solid form, can be hygroscopic.[6] Moisture can be a source of protons that may lead to hydrogen-deuterium (H/D) back-exchange, which reduces the isotopic enrichment of the standard.[1] Storing standards in tightly sealed containers, in a desiccator, or under an inert atmosphere (e.g., argon or nitrogen) can mitigate this risk.[1][5]

Solvent Selection

The choice of solvent for preparing stock and working solutions can significantly impact the stability of a deuterated internal standard.

• Aprotic and Anhydrous Solvents: For preparing stock solutions, aprotic and anhydrous solvents such as acetonitrile or DMSO are often recommended.[1]

• pH Considerations: The pH of the solution can influence the rate of H/D exchange.[7] Acidic or basic conditions can catalyze this exchange.[7][8] Therefore, storage in acidic or basic solutions should generally be avoided unless the stability of the specific compound under those conditions has been verified.[8] For many compounds, the minimum exchange rate is in a near-neutral pH range.[7]

Quantitative Data on Stability

The stability of a deuterated internal standard is highly specific to its chemical structure and storage conditions. Therefore, it is crucial to perform stability tests to determine the appropriate storage duration for your specific standards and conditions.[3] The following tables summarize general acceptance criteria for stability assessments as recommended in bioanalytical method validation guidelines.

Stability Test	Storage Condition	Acceptance Criteria (Mean Response vs. Comparison Samples)	Reference
Freeze-Thaw Stability	Minimum of three freeze-thaw cycles (-20°C or -80°C to room temperature)	Within ±15%	[9]
Bench-Top Stability	Room temperature for a duration mimicking sample handling time	Within ±15%	[9]
Long-Term Stability	Intended storage temperature (e.g., -20°C or -80°C) for the study duration	Within ±15%	[9]

Parameter	Condition	Effect on Stability	Reference
Temperature	Elevated	Increases the rate of chemical degradation.	[1]
Light	Exposure	Can catalyze degradation.	[1]
Moisture	Presence of H₂O	Can lead to H/D back-exchange, reducing isotopic purity.	[1]
pH	Acidic or Basic	Can catalyze H/D back-exchange.[7][8]
Solvent	Protic vs. Aprotic	Protic solvents may be a source of protons for H/D exchange.	[1]
Label Position	On heteroatoms or adjacent to carbonyls vs. on stable carbon atoms	Deuterium on unstable positions is more susceptible to exchange.[10][11]

Experimental Protocols

Detailed experimental protocols are essential for validating the stability of deuterated internal standards.

Protocol 1: Assessment of Stock and Working Solution Stability

Objective: To determine the stability of deuterated internal standard stock and working solutions under intended storage conditions.

Methodology:

• Preparation: Prepare fresh stock and working solutions of the deuterated internal standard.

• Storage: Store the solutions under the proposed conditions (e.g., -20°C for stock, 4°C for working solution).

• Time Points: Analyze the solutions at various time points (e.g., 0, 7, 14, 30 days).

• Analysis: At each time point, compare the response of the stored solution to a freshly prepared solution.

• Acceptance Criteria: The mean response of the stored solution should be within a predefined percentage (e.g., ±15%) of the fresh solution.[9]

Protocol 2: Assessment of Freeze-Thaw and Bench-Top Stability in Matrix

Objective: To evaluate the stability of the deuterated internal standard in a biological matrix under conditions mimicking sample handling and storage.

Methodology:

• Sample Preparation: Spike the blank biological matrix with the deuterated internal standard at its working concentration.[9]

• Freeze-Thaw Stability: Subject the spiked matrix samples to a minimum of three freeze-thaw cycles (e.g., from -20°C or -80°C to room temperature).[9]

• Bench-Top Stability: Store the spiked matrix samples at room temperature for a duration that reflects the expected sample handling time.[9]

• Sample Analysis: After the specified treatments, process and analyze the stability samples alongside freshly prepared comparison samples.[9]

• Data Analysis: The mean response of the stability samples should be within ±15% of the mean response of the comparison samples.[9]

Protocol 3: Assessment of Hydrogen-Deuterium (H/D) Exchange

Objective: To determine if the deuterated internal standard undergoes H/D exchange in the analytical workflow.[12]

Methodology:

• Incubation: Prepare solutions of the deuterated internal standard in various relevant matrices and solvents (e.g., blank plasma, mobile phase at different pH values, reconstitution solvent).[12]

• Time Points and Conditions: Aliquot the solutions and incubate them under different conditions that mimic the experimental workflow (e.g., room temperature, 4°C, 37°C) for various time points (e.g., 0, 2, 4, 8, 24 hours).[12]

• Sample Preparation: At each time point, process the samples using the standard extraction procedure.[12]

• LC-MS/MS Analysis: Analyze the extracted samples, monitoring the signal intensity of both the deuterated internal standard and the corresponding unlabeled analyte.[12]

• Data Evaluation: A significant decrease in the deuterated internal standard signal with a concurrent increase in the unlabeled analyte signal is indicative of H/D exchange.[12]

Mandatory Visualizations

The following diagrams illustrate key workflows and relationships relevant to the storage and stability of deuterated internal standards.

Caption: A workflow for the proper storage and handling of deuterated internal standards.

Caption: Key factors influencing the stability of deuterated internal standards.

Caption: A comprehensive workflow for assessing the stability of deuterated compounds.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. biopharmaconsultinggroup.com [biopharmaconsultinggroup.com]
• 5. moravek.com [moravek.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

The Gold Standard: Dioctyl Phthalate-d4 as a Stable Isotope-Labeled Internal Standard in Quantitative Analysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The accurate quantification of dioctyl phthalate (DEHP) and its metabolites is of paramount importance in environmental monitoring, human biomonitoring, and toxicology studies. Due to its ubiquitous presence as a plasticizer, there is a significant risk of sample contamination and variability during analytical procedures. To overcome these challenges, the use of a stable isotope-labeled internal standard is indispensable. Dioctyl phthalate-d4 (DEHP-d4), a deuterated analog of DEHP, has emerged as the gold standard for robust and reliable quantification, primarily through isotope dilution mass spectrometry (IDMS). This technical guide provides a comprehensive overview of the application of DEHP-d4, including detailed experimental protocols and quantitative data for its use in analytical methodologies.

The Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte to the sample at the beginning of the analytical process.[1] This labeled compound, in this case, DEHP-d4, is chemically identical to the native analyte (DEHP) and therefore exhibits the same behavior during sample extraction, cleanup, and ionization in the mass spectrometer.[2] Any loss of the analyte during sample processing will be accompanied by a proportional loss of the internal standard. By measuring the ratio of the signal from the native analyte to the signal from the isotopically labeled internal standard, accurate quantification can be achieved, effectively correcting for matrix effects and procedural inconsistencies.[3]

Quantitative Data Summary

The following tables summarize key quantitative parameters for the analysis of DEHP and its metabolites using DEHP-d4 as an internal standard. These values are representative of methods employing high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS).

Table 1: Mass Spectrometry Parameters for DEHP Metabolites and DEHP-d4

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
Mono(2-ethylhexyl) phthalate (MEHP)	277.1	134.1	Negative ESI
Mono(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP)	293.1	121.1	Negative ESI
Mono(2-ethyl-5-oxohexyl) phthalate (MEOHP)	291.1	121.1	Negative ESI
Dioctyl phthalate-d4 (DEHP-d4) - as IS for DEHP	395.3	153.1	Positive ESI
Mono(2-ethylhexyl) phthalate-d4 (MEHP-d4) - as IS for MEHP	281.1	138.1	Negative ESI

Data compiled from representative LC-MS/MS methods. Specific values may require optimization based on the instrument used.

Table 2: Method Validation Parameters for the Quantification of DEHP Metabolites in Human Serum

Parameter	MEHP	MEHHP	MEOHP
Linearity Range (ng/mL)	0.5 - 100	0.5 - 100	0.5 - 100
Limit of Detection (LOD) (ng/mL)	0.11 - 0.28	0.11 - 0.28	0.096
Limit of Quantification (LOQ) (ng/mL)	0.24 - 0.58	0.24 - 0.58	0.24
Recovery (%)	80 - 99	80 - 99	80 - 99
Intra-day Precision (%RSD)	< 10	< 10	< 10
Inter-day Precision (%RSD)	< 15	< 15	< 15

This data is representative of an automated solid-phase extraction followed by HPLC-MS/MS analysis.[4]

Experimental Protocols

The following sections provide detailed methodologies for the quantification of DEHP metabolites in human serum using DEHP-d4 (or its corresponding metabolite internal standards) and for the quantification of DEHP in water samples by GC-MS.

Protocol 1: Quantification of DEHP Metabolites in Human Serum by Automated SPE and LC-MS/MS

This protocol is adapted from established methods for the analysis of phthalate metabolites in biological matrices.[5][6]

1. Materials and Reagents:

• Dioctyl phthalate-d4 (DEHP-d4) and its corresponding deuterated metabolite standards (e.g., MEHP-d4)

• Native DEHP metabolite standards (MEHP, MEHHP, MEOHP)

• HPLC-grade methanol, acetonitrile, water, and formic acid

• Ammonium acetate

• β-glucuronidase enzyme

• Oasis HLB solid-phase extraction (SPE) cartridges (or similar)

• Human serum samples

2. Preparation of Standards and Solutions:

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of native and deuterated standards in methanol.

• Working Standard Solutions: Serially dilute the stock solutions with methanol to prepare a series of working standards for the calibration curve.

• Internal Standard Spiking Solution: Prepare a solution of the deuterated internal standards in methanol at a concentration appropriate for spiking into the samples.

• Ammonium Acetate Buffer (pH 6.5): Prepare a buffer solution for the enzymatic hydrolysis step.

3. Sample Preparation (Automated Solid-Phase Extraction):

• Sample Aliquoting: Thaw serum samples and aliquot 500 µL into a clean glass tube.

• Internal Standard Spiking: Add a known amount of the internal standard spiking solution to each sample, quality control, and calibration standard.

• Enzymatic Hydrolysis: Add ammonium acetate buffer and β-glucuronidase enzyme to each tube to deconjugate the glucuronidated metabolites. Incubate at 37°C for 90 minutes.

• Acidification: Acidify the samples with formic acid.

• Automated SPE:

  • Place the samples on an automated SPE system.

  • Conditioning: Condition the SPE cartridges with methanol followed by 0.1 M formic acid.

  • Loading: Load the prepared samples onto the SPE cartridges.

  • Washing: Wash the cartridges with water and then with a low percentage of methanol in water to remove interferences.

  • Elution: Elute the analytes with acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a small volume of the initial mobile phase.

4. LC-MS/MS Analysis:

• HPLC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  Time (min)	% B
  0.0	10
  1.0	10
  15.0	95
  17.0	95
  17.1	10

  | 20.0 | 10 |

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in negative ion mode.

• Detection: Use multiple reaction monitoring (MRM) with the precursor and product ions listed in Table 1.

Protocol 2: Quantification of DEHP in Water by GC-MS

This protocol provides a general framework for the analysis of DEHP in environmental water samples.

1. Materials and Reagents:

• Dioctyl phthalate-d4 (DEHP-d4)

• Native DEHP standard

• Hexane, Dichloromethane (DCM) - pesticide residue grade

• Anhydrous sodium sulfate

• Water samples

2. Preparation of Standards and Solutions:

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of DEHP and DEHP-d4 in hexane.

• Working Standard Solutions: Prepare a series of working standards for the calibration curve by diluting the stock solution in hexane.

• Internal Standard Spiking Solution: Prepare a solution of DEHP-d4 in a suitable solvent (e.g., acetone) for spiking.

3. Sample Preparation (Liquid-Liquid Extraction):

• Sample Collection: Collect 1 L of water in a pre-cleaned amber glass bottle.

• Internal Standard Spiking: Add a known amount of the DEHP-d4 internal standard spiking solution to the water sample.

• Extraction:

  • Transfer the sample to a 2 L separatory funnel.

  • Add 60 mL of DCM, and shake vigorously for 2 minutes, periodically venting the pressure.

  • Allow the layers to separate and drain the DCM (bottom) layer into a flask.

  • Repeat the extraction two more times with fresh 60 mL portions of DCM.

• Drying: Pass the combined DCM extracts through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Concentrate the extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

4. GC-MS Analysis:

• GC System: A gas chromatograph equipped with a split/splitless injector.

• Column: A low-bleed capillary column suitable for semi-volatile organic compounds (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

• Injector Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 280°C, hold for 5 minutes.

• Mass Spectrometer: A single or triple quadrupole mass spectrometer with an electron ionization (EI) source.

• Ion Source Temperature: 230°C.

• Detection: Use selected ion monitoring (SIM) mode. For DEHP, monitor m/z 149 (quantification ion) and 167, 279 (qualifier ions). For DEHP-d4, monitor m/z 153.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for the analysis of DEHP metabolites in human serum.

Caption: Experimental workflow for DEHP metabolite analysis in serum.

Conclusion

The use of Dioctyl phthalate-d4 and its deuterated metabolites as internal standards in isotope dilution mass spectrometry provides an unparalleled level of accuracy and precision for the quantification of DEHP and its metabolic products in complex matrices. The methodologies outlined in this guide, from automated sample preparation to sensitive LC-MS/MS and GC-MS analysis, represent the state-of-the-art for researchers, scientists, and drug development professionals. By adhering to these robust protocols, laboratories can ensure the generation of high-quality, reliable data essential for assessing human exposure and understanding the potential health implications of phthalates.

References

• 1. benchchem.com [benchchem.com]
• 2. shimadzu.com [shimadzu.com]
• 3. Determination of 18 phthalate metabolites in human urine using a liquid chromatography-tandem mass spectrometer equipped with a core–shell column for rapid separation - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. Assessment of Exposure to Di-(2-ethylhexyl) Phthalate (DEHP) Metabolites and Bisphenol A (BPA) and Its Importance for the Prevention of Cardiometabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Automated solid-phase extraction and quantitative analysis of 14 phthalate metabolites in human serum using isotope dilution-high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Phthalates in Environmental and Biological Matrices using Dioctyl Phthalate-d4 as an Internal Standard by GC-MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of various phthalate esters in complex matrices using Gas Chromatography-Mass Spectrometry (GC-MS). The use of Dioctyl phthalate-d4 (DOP-d4) as an internal standard is highlighted, demonstrating its effectiveness in correcting for variations during sample preparation and analysis, thereby ensuring high accuracy and precision. The protocol is suitable for the analysis of phthalates in diverse samples, including environmental and biological specimens, which is critical for safety and regulatory compliance in drug development and environmental monitoring.

Introduction

Phthalate esters are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of polymers, primarily polyvinyl chloride (PVC). They are found in a vast array of consumer and industrial products, including food packaging, medical devices, and pharmaceutical excipients. Due to their widespread use and the fact that they are not chemically bound to the polymer matrix, phthalates can leach into the environment and be ingested or absorbed by humans. Concerns over their potential endocrine-disrupting properties and other adverse health effects have led to increased scrutiny and regulation of their presence in various products and environmental compartments.

Accurate and reliable quantification of phthalates is therefore essential. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for this purpose, offering high sensitivity and selectivity.[1] However, the complexity of sample matrices and the multi-step nature of sample preparation can introduce significant variability and potential loss of target analytes. The use of a deuterated internal standard, such as Dioctyl phthalate-d4 (DOP-d4), is a crucial strategy to mitigate these issues.[2] DOP-d4 is chemically identical to its non-deuterated analog, dioctyl phthalate (DOP), and has a similar chromatographic behavior. Its distinct mass-to-charge ratio allows for its separate detection by the mass spectrometer, enabling it to serve as a reliable reference for the quantification of native phthalates. This approach corrects for analyte losses during extraction, concentration, and injection, as well as compensates for matrix effects that can suppress or enhance the instrument's response.

This application note provides a detailed protocol for the analysis of phthalates using DOP-d4 as an internal standard, complete with sample preparation procedures, GC-MS conditions, and data analysis guidelines.

Experimental Protocols

Materials and Reagents

• Solvents: Hexane, Acetone (GC grade or higher)

• Standards:

  • Phthalate standards mix (e.g., Dimethyl phthalate, Diethyl phthalate, Dibutyl phthalate, Benzyl butyl phthalate, Di(2-ethylhexyl) phthalate, Dioctyl phthalate)

  • Dioctyl phthalate-d4 (DOP-d4) internal standard solution (e.g., 100 µg/mL in a suitable solvent)

• Sample Extraction:

  • For liquid samples (e.g., beverages, urine): Liquid-liquid extraction (LLE) with hexane.

  • For solid samples (e.g., tissues, soil): Solid-phase extraction (SPE) or sonication-assisted extraction.

• Glassware: All glassware should be thoroughly cleaned and rinsed with acetone and then hexane to avoid phthalate contamination.[3][4]

Sample Preparation: Liquid-Liquid Extraction (for liquid samples)

• Spiking: To a 10 mL sample vial, add a known volume of the liquid sample (e.g., 5 mL).

• Add a precise amount of the Dioctyl phthalate-d4 (DOP-d4) internal standard solution to achieve a final concentration of, for example, 100 ng/mL.

• Extraction: Add 5 mL of hexane to the vial.

• Vortex vigorously for 2 minutes to ensure thorough mixing and extraction of phthalates into the organic phase.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Collection: Carefully transfer the upper hexane layer to a clean vial.

• Concentration: Evaporate the hexane extract to a final volume of 1 mL under a gentle stream of nitrogen.

• The sample is now ready for GC-MS analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890A GC system or equivalent.

• Mass Spectrometer: Agilent 5975C or 7000B Triple Quadrupole GC/MS or equivalent.[5]

• Column: A low-polarity capillary column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) is typically used.[5]

• Injection Volume: 1 µL in splitless mode.[6]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[6]

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp 1: 15°C/min to 220°C.

  • Ramp 2: 5°C/min to 280°C, hold for 5 minutes.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.[4][6]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.[5]

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.[6]

Data Presentation

Quantitative data should be summarized in tables for clear comparison.

Table 1: Monitored Ions for Phthalates and Internal Standard

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Dimethyl phthalate (DMP)	163	194	77
Diethyl phthalate (DEP)	149	177	121
Dibutyl phthalate (DBP)	149	223	205
Benzyl butyl phthalate (BBP)	149	91	206
Di(2-ethylhexyl) phthalate (DEHP)	149	167	279
Dioctyl phthalate (DOP)	149	279	167
Dioctyl phthalate-d4 (DOP-d4)	153	283	171

Table 2: Method Validation Data

Parameter	Result
Linearity (R²)	> 0.995 for all analytes
Limit of Detection (LOD)	0.1 - 1 ng/mL
Limit of Quantification (LOQ)	0.3 - 3 ng/mL
Recovery	85 - 115%
Precision (%RSD)	< 15%

Mandatory Visualizations

Caption: Experimental workflow for phthalate analysis using GC-MS.

Caption: Rationale for using a deuterated internal standard.

References

• 1. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 2. mdpi.com [mdpi.com]
• 3. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 4. oiv.int [oiv.int]
• 5. benchchem.com [benchchem.com]
• 6. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Quantification of Phthalates in Environmental and Biological Matrices using Dioctyl Phthalate-d4 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phthalates are synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of various consumer products, including food packaging, medical devices, and personal care items.[1][2] Due to their weak chemical bonds with polymer matrices, phthalates can easily leach into the environment, leading to widespread human exposure.[3] Growing concerns over their potential endocrine-disrupting properties and other adverse health effects have necessitated sensitive and reliable methods for their quantification in diverse and complex matrices.[2][4]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred analytical technique for phthalate analysis due to its high sensitivity, selectivity, and applicability to a wide range of sample types.[5][6] A significant challenge in phthalate analysis is the ubiquitous background contamination and matrix effects that can compromise the accuracy and precision of quantification.[3] The use of stable isotope-labeled internal standards is crucial for mitigating these issues.[7] This application note details a robust LC-MS/MS method for the quantification of multiple phthalates utilizing Dioctyl phthalate-d4 (DOP-d4) as an internal standard to ensure high accuracy and reproducibility.

Experimental Protocols

Reagents and Materials

• Standards: Certified analytical standards of target phthalates (e.g., Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Benzyl butyl phthalate (BBP), Bis(2-ethylhexyl) phthalate (DEHP), Di-n-octyl phthalate (DNOP)) and the internal standard, Dioctyl phthalate-d4 (DOP-d4), were procured from a reputable chemical supplier (e.g., Sigma-Aldrich, BenchChem).[3][8]

• Solvents: LC-MS grade methanol, acetonitrile, water, and formic acid. All glassware must be thoroughly cleaned to prevent phthalate contamination.[9]

• Sample Preparation: Solid Phase Extraction (SPE) cartridges (e.g., OASIS® HLB), 96-well plates, and a nitrogen evaporator.[4]

Standard and Sample Preparation

2.1. Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of each phthalate analyte and DOP-d4 in methanol.

• Intermediate Stock Solution (10 µg/mL): Prepare a mixed working solution of all target phthalates by diluting the primary stock solutions in methanol.[1]

• Internal Standard Working Solution (1 µg/mL): Prepare a working solution of DOP-d4 by diluting its primary stock solution in methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking the appropriate matrix blank with the intermediate phthalate stock solution and a constant concentration of the DOP-d4 internal standard working solution. A typical calibration range is 0.5 to 100 ng/mL.[4]

2.2. Sample Preparation Protocol (Aqueous Samples - e.g., Surface Water, Urine)

• Spiking: To a 1 mL aliquot of the sample, add a known amount of the DOP-d4 internal standard working solution.

• Enzymatic Hydrolysis (for urine samples): For the analysis of phthalate metabolites, samples may require enzymatic hydrolysis with β-glucuronidase to deconjugate glucuronidated metabolites.[4]

• Solid Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., OASIS® HLB) with 1 mL of methanol followed by 1 mL of ultra-purified water.[4]

  • Load the pre-treated sample onto the cartridge.

  • Wash the cartridge with 3 mL of ultra-purified water to remove interferences.[4]

  • Elute the analytes with 3 mL of methanol into a clean glass tube.[4]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.[6]

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

2.3. Sample Preparation Protocol (Solid and Semi-Solid Samples - e.g., Soil, Food)

• Extraction: Homogenize a known weight of the sample (e.g., 1 gram) and extract with a suitable solvent such as methanol or a mixture of tetrahydrofuran and acetonitrile, often aided by ultrasonication.[1][8][9]

• Centrifugation: Centrifuge the extract to separate the solid debris.

• Internal Standard Spiking: Transfer the supernatant to a clean tube and spike with the DOP-d4 internal standard working solution.

• Clean-up: Depending on the complexity of the matrix, a clean-up step such as SPE may be necessary, following the procedure outlined in section 2.2.

• Evaporation and Reconstitution: Evaporate the cleaned extract to dryness and reconstitute in the initial mobile phase for LC-MS/MS analysis.[1]

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography (LC) System: A UPLC or UHPLC system is recommended for optimal separation.[2][3]

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer capable of Multiple Reaction Monitoring (MRM) is required.[2][9]

Table 1: Typical LC-MS/MS Operating Conditions

Parameter	Condition
LC Column	Reversed-phase C18 column (e.g., 2.1 x 100 mm, 2.7 µm)[2]
Mobile Phase A	Water with 0.1% formic acid or 10 mM ammonium acetate[8][9]
Mobile Phase B	Methanol or Acetonitrile[8]
Gradient Elution	A typical gradient starts at a lower percentage of mobile phase B, ramping up to a high percentage to elute the more hydrophobic phthalates, followed by re-equilibration.[4]
Flow Rate	0.3 - 0.5 mL/min[4][9]
Injection Volume	1 - 10 µL[2]
Ionization Mode	Electrospray Ionization (ESI) in positive mode[3]
Source Temperature	150 °C[3]
Desolvation Gas	Nitrogen at a flow rate of 1000 L/hr and temperature of 500 °C[3]
Acquisition Mode	Multiple Reaction Monitoring (MRM)[3]

Data Presentation

The use of DOP-d4 as an internal standard allows for accurate quantification by correcting for variations in sample preparation and instrument response. The concentration of each analyte is determined from a calibration curve constructed by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.

Table 2: Example MRM Transitions for Selected Phthalates and DOP-d4

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Dimethyl phthalate (DMP)	195.1	163.1
Diethyl phthalate (DEP)	223.1	177.1
Dibutyl phthalate (DBP)	279.2	149.1
Benzyl butyl phthalate (BBP)	313.2	149.1
Bis(2-ethylhexyl) phthalate (DEHP)	391.3	149.1
Di-n-octyl phthalate (DNOP)	391.3	279.2
Dioctyl phthalate-d4 (DOP-d4)	395.3	283.2

Note: MRM transitions should be optimized for the specific instrument used.

Table 3: Representative Quantitative Performance Data

Analyte	Linearity (R²)	LOD (ng/mL)	LOQ (ng/mL)	Accuracy (%)	Precision (%RSD)
DMP	>0.99	0.1	0.5	85-115	<15
DEP	>0.99	0.1	0.5	85-115	<15
DBP	>0.99	0.2	0.8	85-115	<15
BBP	>0.99	0.2	1.0	85-115	<15
DEHP	>0.99	0.5	2.0	85-115	<15
DNOP	>0.99	0.5	2.0	85-115	<15

Data presented is a summary of typical performance characteristics and may vary based on matrix and instrumentation.[2]

Mandatory Visualizations

Caption: General experimental workflow for phthalate quantification.

Caption: Role of DOP-d4 in accurate quantification.

Conclusion

The described LC-MS/MS method, utilizing Dioctyl phthalate-d4 as an internal standard, provides a robust, sensitive, and accurate platform for the quantification of various phthalates in complex matrices. The simple sample preparation and rapid analysis time make this method well-suited for high-throughput screening in environmental monitoring, food safety, and toxicological studies. The incorporation of a stable isotope-labeled internal standard is paramount for ensuring data reliability by compensating for matrix-induced signal suppression or enhancement and variations in sample recovery.

References

• 1. agilent.com [agilent.com]
• 2. s4science.at [s4science.at]
• 3. waters.com [waters.com]
• 4. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of phthalates and bisphenol a in serum, urine and follicular fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liq ... - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01057H [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. sciex.com [sciex.com]

Application Note and Protocol for Phthalate Analysis using Dioctyl phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates, a class of synthetic chemicals, are widely used as plasticizers to enhance the flexibility and durability of various consumer and industrial products. Their ubiquitous presence has led to concerns about their potential adverse health effects, including endocrine disruption. Consequently, accurate and sensitive analytical methods are crucial for monitoring phthalate levels in diverse matrices such as environmental samples, food products, and pharmaceutical packaging.

This application note provides a detailed protocol for the determination of phthalates in various sample matrices using gas chromatography-mass spectrometry (GC-MS) with Dioctyl phthalate-d4 (DOP-d4) as an internal standard. The use of a deuterated internal standard is critical for correcting variations in extraction efficiency and instrumental response, thereby ensuring high accuracy and precision in quantitative analysis.[1][2][3]

Materials and Reagents

• Solvents: Acetone, Hexane, Dichloromethane, Methanol (Pesticide residue grade or equivalent)[4]

• Standards: Phthalate standards (e.g., DMP, DEP, DBP, BBP, DEHP, DNOP), Dioctyl phthalate-d4 (DOP-d4)

• Reagents: Sodium sulfate (anhydrous), Nitrogen gas (high purity)

• Glassware: Volumetric flasks, pipettes, vials with PTFE-lined septa, separatory funnels, beakers. All glassware must be scrupulously cleaned by rinsing with acetone and then hexane to avoid phthalate contamination.[4] It is also recommended to heat-treat non-volumetric glassware at 400°C for at least 2 hours.[1][2]

• Equipment: Gas chromatograph-mass spectrometer (GC-MS), rotary evaporator or nitrogen evaporator, vortex mixer, analytical balance.

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL): Accurately weigh 100 mg of each phthalate standard and DOP-d4 into separate 100 mL volumetric flasks. Dissolve and bring to volume with hexane.

• Intermediate Standard Solution (10 µg/mL): Prepare a mixed standard solution of all target phthalates by appropriate dilution of the primary stock solutions with hexane.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the DOP-d4 primary stock solution with hexane to a final concentration of 1 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate aliquots of the intermediate standard solution into blank matrix extract and adding a constant amount of the DOP-d4 internal standard spiking solution to each. A typical calibration range is 0.1 to 200 µg/L.[5]

Sample Preparation

The choice of sample preparation method depends on the matrix. The following are generalized protocols for common sample types.

A. Liquid Samples (e.g., Water, Beverages)

• Extraction:

  • Measure 100 mL of the liquid sample into a separatory funnel.

  • Spike the sample with a known amount of the DOP-d4 internal standard spiking solution (e.g., 100 µL of 1 µg/mL solution).

  • Add 30 mL of dichloromethane or a hexane-acetone mixture and shake vigorously for 2 minutes.[4]

  • Allow the layers to separate and collect the organic layer.

  • Repeat the extraction twice more with fresh aliquots of the organic solvent.

  • Combine the organic extracts.

• Drying and Concentration:

  • Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

  • Concentrate the extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• Reconstitution:

  • Transfer the concentrated extract to a GC vial for analysis.

B. Solid Samples (e.g., Plastics, Soil)

• Extraction:

  • Weigh 1 g of the homogenized solid sample into a glass beaker.

  • Spike the sample with the DOP-d4 internal standard.

  • Add 20 mL of a suitable solvent (e.g., hexane for plastics, acetone/hexane mixture for soil).

  • Extract using an appropriate technique such as Soxhlet extraction or ultrasonic-assisted extraction (UAE).[6] For UAE, sonicate the sample for 30 minutes.

• Cleanup and Concentration:

  • Filter the extract to remove solid particles.

  • Concentrate the extract to 1 mL as described for liquid samples.

• Reconstitution:

  • Transfer the final extract to a GC vial for analysis.

C. Biological Samples (e.g., Urine)

• Enzymatic Hydrolysis (for conjugated phthalate metabolites):

  • To 1 mL of urine, add a β-glucuronidase/sulfatase solution and incubate to deconjugate the phthalate metabolites.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by deionized water.[7]

  • Acidify the hydrolyzed urine sample to approximately pH 4-5.

  • Load the sample onto the conditioned SPE cartridge.

  • Wash the cartridge with a low-organic solvent mixture (e.g., 10% methanol in water) to remove interferences.[7]

  • Elute the analytes with a high-organic solvent like acetonitrile or methanol.[7]

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a small volume of the mobile phase for analysis.[7]

GC-MS Analysis

• Injector: Splitless mode, 280°C

• Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent

• Oven Program: Initial temperature of 100°C (hold for 1 min), ramp to 280°C at 10°C/min, then to 310°C at 5°C/min (hold for 5 min).[5]

• Carrier Gas: Helium at a constant flow of 1 mL/min.[5]

• Mass Spectrometer: Electron ionization (EI) at 70 eV. Operate in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. Monitor characteristic ions for each phthalate and DOP-d4.

Data Presentation

The following table summarizes typical performance data for phthalate analysis using a deuterated internal standard.

Phthalate	Matrix	Extraction Method	Analytical Method	Recovery (%)	LOD (µg/L)	LOQ (µg/L)	Reference
DBP	Water	SPE	GC-MS	97-109	-	-	[8]
DEHP	Water	SPE	GC-MS	85-101	-	-	[8]
Various	Coffee	LLE	GC-MS	-	-	-	[3]
Various	Wine	LLE	GC-MS	-	-	-	[1][2]
Various	Non-alcoholic beverages	LLE	GC-MS/MS	91.5-118.1	0.0005-0.001	0.0015-0.003	[5]
DEHP	Leachate	on-line LC-GC-MS	GC-MS	-	0.1	-	[9]

LOD: Limit of Detection, LOQ: Limit of Quantification, DBP: Dibutyl phthalate, DEHP: Di(2-ethylhexyl) phthalate, SPE: Solid-Phase Extraction, LLE: Liquid-Liquid Extraction

Experimental Workflow Diagram

Caption: Workflow for phthalate analysis.

Conclusion

The use of Dioctyl phthalate-d4 as an internal standard in conjunction with GC-MS provides a robust and reliable method for the quantification of phthalates in a variety of matrices. Adherence to meticulous sample preparation techniques and the use of clean glassware are paramount to avoid background contamination and ensure accurate results. The protocols outlined in this application note serve as a comprehensive guide for researchers and scientists engaged in phthalate analysis.

References

• 1. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 2. oiv.int [oiv.int]
• 3. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. dlibra.tu.koszalin.pl [dlibra.tu.koszalin.pl]
• 9. mdpi.com [mdpi.com]

Application Note: Solid-Phase Extraction Protocol for Phthalate Analysis Using Deuterated Internal Standards

Introduction

Phthalate esters, commonly used as plasticizers to enhance the flexibility and durability of polymers, are ubiquitous environmental contaminants.[1][2] Due to their widespread use in consumer products such as food packaging, toys, and medical devices, human exposure is a significant concern.[1][2] Certain phthalates are classified as endocrine-disrupting chemicals (EDCs) and have been linked to adverse health effects, including reproductive and developmental issues.[3] Consequently, sensitive and reliable analytical methods are crucial for monitoring phthalate levels in various matrices, including water, beverages, and biological samples.

Solid-phase extraction (SPE) is a widely adopted sample preparation technique for the analysis of phthalates due to its efficiency in extracting and pre-concentrating these compounds from complex matrices.[3][4] The use of deuterated internal standards is a critical component of a robust analytical method, as it corrects for analyte loss during sample preparation and instrumental analysis, thereby improving accuracy and precision.[5][6][7] This application note provides a detailed protocol for the solid-phase extraction of common phthalates from aqueous samples using a C18 SPE cartridge and deuterated internal standards, followed by analysis using gas chromatography-mass spectrometry (GC-MS).

Experimental Protocol

This protocol is intended for the extraction of phthalates from water samples. Modifications may be necessary for other matrices.

Materials and Reagents

• SPE Cartridges: C18 cartridges (e.g., Sep-Pak C18)[3]

• Solvents (HPLC or pesticide grade): Methanol, Acetone, Hexane, Ethyl Acetate, Dichloromethane

• Reagents: Reagent water (phthalate-free), Sodium hydroxide, Sulfuric acid

• Standards:

  • Phthalate standards mix (e.g., Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Benzylbutyl phthalate (BBP), Di(2-ethylhexyl) phthalate (DEHP), Di-n-octyl phthalate (DNOP))

  • Deuterated internal standard solution (e.g., DBP-d4, DEHP-d4) in a suitable solvent.[5][7]

• Glassware: All glassware must be scrupulously cleaned and rinsed with acetone and hexane to avoid phthalate contamination.[8]

• Equipment: SPE vacuum manifold, sample collection vials, gas chromatograph-mass spectrometer (GC-MS).

Procedure

• Sample Preparation:

  • Collect the water sample in a pre-cleaned glass container.

  • For preservation and to inhibit microbial degradation, the sample pH can be adjusted. For example, adding 2.5 mL of methanol and 2 mL of concentrated sulfuric acid to a 500 mL sample.[2]

  • Add a known amount of the deuterated internal standard solution to the sample and mix thoroughly. This step is crucial for accurate quantification.[5]

• SPE Cartridge Conditioning:

  • Place the C18 SPE cartridges on the vacuum manifold.

  • Condition the cartridges by passing the following solvents sequentially:

    • 5 mL of ethyl acetate

    • 5 mL of methanol

    • 5 mL of reagent water

  • Ensure the sorbent bed does not go dry between the methanol and water steps.

• Sample Loading:

  • Load the pre-spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of reagent water to remove any interfering polar compounds.

  • Dry the cartridge under vacuum for 10-15 minutes to remove residual water.

• Elution:

  • Place a clean collection vial under each cartridge.

  • Elute the retained phthalates by passing 5-10 mL of a suitable solvent, such as ethyl acetate or a mixture of ethyl acetate and dichloromethane (1:1 v/v), through the cartridge at a slow flow rate (1-2 mL/min).[9]

• Concentration and Reconstitution:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume (e.g., 1 mL) of hexane or another appropriate solvent for GC-MS analysis.[6]

• GC-MS Analysis:

  • Analyze the reconstituted extract using a GC-MS system. The specific parameters for the GC oven temperature program, injector settings, and MS acquisition (e.g., selected ion monitoring - SIM mode) should be optimized for the target phthalates and their deuterated analogs.[6][10]

Experimental Workflow

Caption: Workflow for the solid-phase extraction and analysis of phthalates.

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of phthalates using SPE followed by chromatographic analysis. The data presented are representative and may vary depending on the specific experimental conditions, matrix, and instrumentation.

Table 1: Recovery of Phthalates using C18 SPE

Phthalate Compound	Spike Level (µg/L)	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
Dimethyl Phthalate (DMP)	10	95.2	4.8
Diethyl Phthalate (DEP)	10	98.5	3.5
Dibutyl Phthalate (DBP)	10	102.1	5.1
Benzylbutyl Phthalate (BBP)	10	97.8	4.2
Di(2-ethylhexyl) Phthalate (DEHP)	20	92.4	6.3
Di-n-octyl Phthalate (DNOP)	20	90.7	7.1

Data synthesized from typical performance characteristics reported in analytical literature.

Table 2: Method Detection and Quantification Limits

Phthalate Compound	Limit of Detection (LOD, µg/L)	Limit of Quantification (LOQ, µg/L)
Dimethyl Phthalate (DMP)	0.05	0.15
Diethyl Phthalate (DEP)	0.04	0.12
Dibutyl Phthalate (DBP)	0.08	0.24
Benzylbutyl Phthalate (BBP)	0.10	0.30
Di(2-ethylhexyl) Phthalate (DEHP)	0.25	0.75
Di-n-octyl Phthalate (DNOP)	0.20	0.60

Values are estimates based on published methods and will vary by instrument sensitivity.[11][12]

Logical Relationship of Contamination Control

Minimizing background contamination is critical for accurate trace-level analysis of phthalates.

Caption: Key strategies for controlling phthalate contamination in the laboratory.

References

• 1. gcms.cz [gcms.cz]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. Development of a SPE-HPLC-PDA Method for the Quantification of Phthalates in Bottled Water and Their Gene Expression Modulation in a Human Intestinal Cell Model [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 7. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liq ... - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01057H [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]

Application Note: Determination of Phthalates in Water Samples using Liquid-Liquid Extraction Coupled with Gas Chromatography-Mass Spectrometry

Introduction

Phthalates, or phthalate esters, are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility, durability, and longevity of plastics, particularly polyvinyl chloride (PVC).[1] They are also found in a variety of consumer products, including cosmetics, paints, and food packaging.[2] Due to their widespread use and the fact that they are not chemically bound to the polymer matrix, phthalates can leach into the environment, leading to the contamination of water sources.[1][2] Several phthalates are recognized as endocrine-disrupting chemicals, and some are considered potential carcinogens, raising concerns about their impact on human health and wildlife.[2][3]

This application note provides a detailed protocol for the determination of various phthalate esters in water samples using a robust and widely adopted method: liquid-liquid extraction (LLE) followed by analysis with gas chromatography-mass spectrometry (GC-MS).[2][4] This method offers a reliable approach for the selective extraction and sensitive quantification of target phthalates.

Principle

Liquid-liquid extraction is a sample preparation technique that separates analytes from a sample matrix based on their differential solubilities in two immiscible liquid phases. In this application, a water sample is brought into contact with an organic solvent that is immiscible with water. Phthalates, being more soluble in the organic solvent, partition from the aqueous phase into the organic phase. The organic extract is then concentrated and analyzed by GC-MS. The GC separates the individual phthalates, and the MS provides definitive identification and quantification.[2][4]

Experimental Protocols

Reagents and Materials

• Solvents: Dichloromethane (CH₂Cl₂), n-hexane, and ethyl acetate (pesticide residue or GC grade). Dichloromethane is a commonly used extraction solvent for LLE.[1][2] N-hexane has also been shown to be effective.[5][6]

• Drying Agent: Anhydrous sodium sulfate (analytical grade), heated at 400°C for 4 hours to remove any potential organic contaminants.

• Phthalate Standards: Certified reference standards of target phthalates (e.g., Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Benzyl butyl phthalate (BBP), Di(2-ethylhexyl) phthalate (DEHP), and Dioctyl phthalate (DOP)).

• Internal Standard: Di-n-butyl adipate (DBA) or another suitable compound not expected to be present in the samples.[6]

• Reagent Water: Purified water free of phthalates.

• Glassware: Separatory funnels (1 L or 2 L), beakers, graduated cylinders, concentration tubes, and vials. All glassware should be thoroughly cleaned and rinsed with solvent to avoid phthalate contamination.

Sample Collection and Preparation

• Collect water samples in pre-cleaned amber glass bottles with Teflon-lined caps to prevent contamination.

• Mark the water meniscus on the side of the sample bottle for later determination of the exact sample volume.[7]

• Store samples at 4°C and analyze as soon as possible.

• For preservation, samples can be acidified to a pH < 2 with sulfuric or hydrochloric acid.

Liquid-Liquid Extraction (LLE) Procedure

• Measure the volume of the water sample (e.g., 500 mL) and transfer it to a 1 L separatory funnel.[2]

• Spike the sample with an internal standard solution.

• Add 60 mL of dichloromethane to the sample bottle, cap, and shake for 30 seconds to rinse the inner surface. Transfer the solvent to the separatory funnel.[7]

• Extract the sample by shaking the funnel vigorously for 2 minutes, with periodic venting to release excess pressure.[7]

• Allow the layers to separate for at least 10 minutes.

• Drain the lower organic layer into a flask.

• Perform a second extraction by adding another 60 mL of dichloromethane to the separatory funnel and repeating the extraction process.

• Combine the two organic extracts.

• Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any residual water.[2]

• Concentrate the extract to a final volume of 1 mL using a rotary evaporator or a gentle stream of nitrogen.[2]

GC-MS Analysis

• Gas Chromatograph (GC): Equipped with a capillary column suitable for phthalate analysis (e.g., 5% phenyl-methylpolysiloxane).

• Mass Spectrometer (MS): Operated in either full scan or selected ion monitoring (SIM) mode. SIM mode provides higher sensitivity and is often used for quantitative analysis.[2][6][8] The base peak for many phthalates is m/z 149, which is commonly used for screening.[2][6]

• Injector: Splitless injection is typically used for trace analysis.

• Oven Temperature Program: An example program starts at 60°C, holds for 1 minute, then ramps to 280°C at 20°C/min, and holds for 5 minutes.[4]

• Carrier Gas: Helium at a constant flow rate.[4]

Data Presentation

The following tables summarize typical performance data for the analysis of phthalates in water samples using LLE-GC-MS and other extraction methods.

Table 1: Recovery of Phthalates using Liquid-Liquid Extraction

Phthalate	Spiked Concentration (µg/L)	Recovery (%)	Reference
DMP	10.0	95 - 105	[9]
DEP	10.0	95 - 105	[9]
DBP	20.0	79.1 - 100.8	[1]
DEHP	20.0	79.1 - 100.8	[1]

Table 2: Method Detection Limits (MDL) and Limits of Quantification (LOQ) for Various Phthalates

Phthalate	Extraction Method	MDL (µg/L)	LOQ (µg/L)	Reference
Various Phthalates	DLLME	1.0 - 1.6	3.2 - 5.4	[9]
DMP, DEP, DBP, DEHP	LLE	5.0 - 7.0	17 - 23	[1]
DMP, DEP, DiBP, DnBP, DEHP	SPME	0.0003 - 0.0026	-	[3]
BBP, DEHP	SPE	0.05 - 0.1	-	[10]

Note: DLLME (Dispersive Liquid-Liquid Microextraction) and SPE (Solid-Phase Extraction) are alternative extraction techniques.

Experimental Workflow

Caption: Workflow for Phthalate Analysis in Water Samples.

Conclusion

The described liquid-liquid extraction method coupled with GC-MS provides a reliable and robust protocol for the determination of phthalates in water samples. Careful attention to clean glassware and high-purity reagents is crucial to avoid background contamination and ensure accurate results. While other extraction techniques like solid-phase extraction (SPE) and dispersive liquid-liquid microextraction (DLLME) exist and may offer advantages in terms of solvent consumption and sample throughput, LLE remains a fundamental and widely accessible method for environmental analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. aerapa.conference.ubbcluj.ro [aerapa.conference.ubbcluj.ro]
• 3. Determination of phthalates in bottled waters using solid-phase microextraction and gas chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 7. epa.gov [epa.gov]
• 8. fses.oregonstate.edu [fses.oregonstate.edu]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]

Application Note &amp; Protocol: GC-MS Method for Detecting Phthalates in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates, or phthalate esters, are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility, durability, and transparency of plastics, particularly polyvinyl chloride (PVC). They are found in a vast array of consumer and industrial products, leading to their ubiquitous presence in the environment.[1] Concerns over their potential endocrine-disrupting effects and other adverse health impacts have led to increased scrutiny and regulation of their use.[2] Accurate and sensitive analytical methods are crucial for monitoring the presence and concentration of phthalates in various environmental matrices to assess exposure and ensure regulatory compliance.

This document provides a comprehensive guide to the determination of phthalates in environmental samples—specifically water, soil, sediment, and air—using Gas Chromatography-Mass Spectrometry (GC-MS). GC-MS is a robust and widely used technique for phthalate analysis due to its high sensitivity, selectivity, and ability to separate complex mixtures.[2][3]

Principle of the Method

The overall method involves three main stages:

• Extraction: Phthalates are first isolated from the sample matrix using an appropriate extraction technique. The choice of extraction method depends on the sample type (e.g., solid-phase extraction for water, ultrasonic or microwave-assisted extraction for solids).

• Chromatographic Separation: The extracted phthalates are then separated using a gas chromatograph (GC). The GC separates compounds based on their volatility and interaction with a stationary phase within a capillary column.

• Mass Spectrometric Detection: Following separation, the individual phthalates are introduced into a mass spectrometer (MS), which ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio. This provides both qualitative identification and quantitative measurement of the target analytes.

Experimental Workflow

Figure 1: General experimental workflow for the GC-MS analysis of phthalates.

I. Sample Preparation: Water Samples

For the analysis of phthalates in water, solid-phase extraction (SPE) is a common and efficient technique, offering high recovery rates and reduced solvent consumption compared to traditional liquid-liquid extraction.[4]

Protocol: Solid-Phase Extraction (SPE) of Water Samples

• Materials:

  • SPE cartridges (e.g., Florisil, C18)[4]

  • Methanol (HPLC grade)

  • Deionized water

  • Ethyl acetate (HPLC grade)[4]

  • Nitrogen gas for evaporation

  • Glassware (beakers, flasks, vials)

• Procedure:

  • Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water under a gentle vacuum.[4]

  • Sample Loading: Pass a known volume of the water sample (e.g., 100 mL) through the conditioned cartridge at a flow rate of approximately 1 mL/min.[4]

  • Cartridge Washing: Wash the cartridge with a small volume of deionized water to remove any interfering substances.

  • Cartridge Drying: Dry the cartridge thoroughly by passing air or nitrogen through it for 10-15 minutes.

  • Elution: Elute the trapped phthalates from the cartridge by passing a suitable organic solvent, such as 5 mL of ethyl acetate, through the cartridge.[4]

  • Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

  • Analysis: The concentrated extract is now ready for GC-MS analysis.

II. Sample Preparation: Soil and Sediment Samples

For solid matrices like soil and sediment, extraction methods such as ultrasonic extraction, microwave-assisted extraction (MAE), or accelerated solvent extraction (ASE) are employed to efficiently remove phthalates from the sample particles.

Protocol: Ultrasonic Extraction of Soil and Sediment Samples

• Materials:

  • Extraction solvent (e.g., dichloromethane/n-hexane (1:1, v/v) or n-hexane/acetone (1:1, v/v))[5]

  • Anhydrous sodium sulfate

  • Centrifuge and centrifuge tubes

  • Ultrasonic bath

  • Rotary evaporator or nitrogen evaporator

• Procedure:

  • Sample Preparation: Air-dry the soil or sediment sample and sieve it to remove large debris. For marine sediments, freeze-drying is also an option.[6]

  • Extraction:

    • Weigh approximately 10 g of the prepared sample into a centrifuge tube.

    • Add a suitable volume of extraction solvent (e.g., 50 mL of cyclohexane for a 10g sample).[7]

    • Place the tube in an ultrasonic bath and extract for a specified time (e.g., 30 minutes).

  • Separation: Centrifuge the sample to separate the solvent extract from the solid particles.

  • Drying: Decant the supernatant and pass it through a funnel containing anhydrous sodium sulfate to remove any residual water.

  • Concentration: Concentrate the extract to a final volume of 1 mL using a rotary evaporator or a gentle stream of nitrogen.[7]

  • Clean-up (if necessary): For complex matrices, a clean-up step using a Florisil column may be required to remove interferences.[8]

  • Analysis: The concentrated extract is ready for GC-MS analysis.

III. Sample Preparation: Air Samples

Phthalates in the air can exist in both the gaseous phase and adsorbed to particulate matter. Sampling strategies often involve collecting both fractions.

Protocol: Air Sampling and Extraction

• Materials:

  • High-volume air sampler

  • Quartz fiber filters (for particulate phase)

  • Solid-phase extraction discs or adsorbent tubes (e.g., styrene-divinylbenzene polymer) for the gas phase[9][10]

  • Acetone (HPLC grade)[9]

  • Nitrogen evaporator

• Procedure:

  • Sampling:

    • Set up a sampling train with a quartz fiber filter followed by an adsorbent tube or disc.

    • Draw a known volume of air (e.g., 10 L/min for 24 hours) through the sampler.[10]

  • Extraction:

    • Separately extract the filter and the adsorbent material with a suitable solvent, such as acetone.[10]

    • The collected analytes can be completely eluted from the device by passing 3 mL of acetone.[9]

  • Concentration: Concentrate the extracts under a gentle stream of nitrogen to a final volume of 1 mL.

  • Analysis: The concentrated extracts are ready for GC-MS analysis.

IV. GC-MS Analysis

Recommended GC-MS Parameters

The following table provides typical GC-MS parameters for the analysis of phthalates. These may need to be optimized based on the specific instrument and column used.

Parameter	Recommended Setting
Gas Chromatograph
Column	DB-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness[11]
Carrier Gas	Helium at a constant flow of 1 mL/min[11]
Injection Mode	Splitless
Injection Volume	1 µL
Inlet Temperature	280 °C
Oven Program	Initial temp 60°C, hold for 3 min, ramp at 15°C/min to 295°C, hold for 5 min[11]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV[11]
Ion Source Temp.	200 °C[11]
Acquisition Mode	Selected Ion Monitoring (SIM) for target analysis and/or Full Scan
Mass Range (Full Scan)	50-500 amu

Target Phthalates and Quantitation Ions

The following table lists some common phthalates and their characteristic ions for quantification in SIM mode.

Phthalate	Abbreviation	Quantitation Ion (m/z)
Dimethyl phthalate	DMP	163
Diethyl phthalate	DEP	149
Di-n-butyl phthalate	DBP	149
Diisobutyl phthalate	DIBP	149
Benzyl butyl phthalate	BBP	149
Di(2-ethylhexyl) phthalate	DEHP	149, 167, 279
Di-n-octyl phthalate	DNOP	149
Diisononyl phthalate	DINP	293[2]
Diisodecyl phthalate	DIDP	307[2]

Note: m/z 149 is a common fragment for many phthalates and may not be suitable for quantification in complex mixtures without adequate chromatographic separation.[7]

V. Data Presentation and Quality Control

Quantitative Data Summary

The performance of the described methods can be summarized by key validation parameters. The following tables provide a summary of typical recovery rates and limits of detection (LOD) reported in the literature for various phthalates and matrices.

Table 1: Recovery of Phthalates from Spiked Water Samples using SPE

Phthalate	Recovery (%)	Reference
Dimethyl phthalate (DMP)	98.2 - 110	[4]
Diethyl phthalate (DEP)	98.2 - 110	[4]
Di-n-butyl phthalate (DBP)	98.2 - 110	[4]
Di(2-ethylhexyl) phthalate (DEHP)	98.2 - 110	[4]

Table 2: Recovery of Phthalates from Spiked Soil and Sediment Samples

Matrix	Extraction Method	Phthalate	Recovery (%)	Reference
Soil	Microwave-Assisted	Various	84 - 115	[12]
Soil	QuEChERS	Various	70.00 - 117.90	[5]
Marine Sediment	Ultrasonic	Various	78 - 117	[6]
Sediment	ASE	Various	81.2 - 128.5	[8]

Table 3: Limits of Detection (LODs) for Phthalates in Various Matrices

Matrix	Method	Phthalate	LOD	Reference
Water	SPE-GC	Various	0.025 - 0.05 mg/L	[4]
Soil	MAE-HPLC	Various	1.24 - 3.15 µg/L	[12]
Marine Sediment	Ultrasonic-GC-MS	Various	0.1 - 0.25 ng/g	[6]
Air	SPE-type device-GC-MS	Various	< 1 ng/L	[9]

Quality Control

To ensure the reliability of the results, the following quality control measures should be implemented:

• Method Blanks: Analyze a blank sample (e.g., reagent water, clean sand) with each batch of samples to check for contamination from glassware, solvents, or the instrument.

• Matrix Spikes: Spike a real sample with a known concentration of phthalates before extraction to assess the matrix effect on the recovery of the analytes.

• Surrogate Standards: Add a deuterated phthalate standard to each sample before extraction to monitor the efficiency of the sample preparation process.

• Calibration Curve: Prepare a multi-point calibration curve using certified reference standards to ensure the linearity of the instrument response.

Logical Relationship Diagram

Figure 2: Relationship between sample matrix, extraction technique, and analysis.

Conclusion

The GC-MS methods outlined in this application note provide a robust framework for the sensitive and selective determination of phthalates in diverse environmental samples. Proper sample preparation is critical for achieving accurate and reproducible results. By following the detailed protocols and implementing rigorous quality control measures, researchers can confidently quantify phthalate contamination in the environment.

References

• 1. gcms.cz [gcms.cz]
• 2. restek.com [restek.com]
• 3. fses.oregonstate.edu [fses.oregonstate.edu]
• 4. scispace.com [scispace.com]
• 5. Determination of phthalate esters in soil using a quick, easy, cheap, effective, rugged, and safe method followed by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of Phthalates in Marine Sediments Using Ultrasonic Extraction Followed by Dispersive Solid-Phase Extraction and Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Quantitative Determination of Phthalate Esters from Air Samples Using a Solid-Phase Extraction-type Collection Device - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of Phthalates in Indoor Air [jstage.jst.go.jp]
• 11. mdpi.com [mdpi.com]
• 12. Determination of phthalate esters in soil samples by microwave assisted extraction and high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Phthalates in Plastic Matrices Using Gas Chromatography-Mass Spectrometry with Dioctyl Phthalate-d4 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phthalates are a class of chemical compounds primarily used as plasticizers to enhance the flexibility, durability, and transparency of plastics, particularly polyvinyl chloride (PVC).[1][2][3] Due to their widespread use, they are ubiquitous environmental contaminants.[4] Phthalates are not chemically bound to the polymer matrix and can leach out into the environment and come into contact with humans, raising health concerns due to their potential endocrine-disrupting properties.[4][5][6][7] Regulatory bodies in the European Union and the United States have restricted the use of certain phthalates in consumer products, especially those intended for children.[8][9]

This application note provides a detailed protocol for the quantitative analysis of common phthalates in plastic materials using gas chromatography-mass spectrometry (GC-MS) with an isotope dilution technique employing Dioctyl phthalate-d4 (DOP-d4) as an internal standard.[10][11] Isotope dilution mass spectrometry is a highly accurate quantification method that corrects for sample matrix effects and variations in extraction and analysis.[3]

Principle

A known amount of the plastic sample is finely divided and subjected to solvent extraction to isolate the phthalates.[1][2] An internal standard, Dioctyl phthalate-d4 (DOP-d4), is added at a known concentration to the sample extract.[10][11] The extract is then analyzed by GC-MS. The separation of phthalates is achieved on a gas chromatograph, and detection and quantification are performed by a mass spectrometer, often in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.[5][12] The concentration of each phthalate is determined by comparing the peak area of the native analyte to that of the deuterated internal standard.[10]

Experimental Protocols

1. Materials and Reagents

• Solvents: Hexane, acetone, methylene chloride, cyclohexane, and tetrahydrofuran (THF) of high purity (pesticide residue grade or equivalent).[1][2][13] It is crucial to test solvents for phthalate contamination before use.[10][14]

• Phthalate Standards: Analytical standards of target phthalates (e.g., Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Benzyl butyl phthalate (BBP), Bis(2-ethylhexyl) phthalate (DEHP), Di-n-octyl phthalate (DNOP), Diisononyl phthalate (DINP), Diisodecyl phthalate (DIDP)).[10][11]

• Internal Standard: Dioctyl phthalate-d4 (DOP-d4) analytical standard.[10]

• Glassware: All glassware must be scrupulously cleaned to avoid phthalate contamination. It is recommended to heat-treat non-volumetric glassware at 400°C for at least 2 hours and rinse all glassware with acetone and then hexane before use.[10][11][15] Avoid any contact with plastic materials during sample preparation.[10][14][15]

2. Standard Solutions Preparation

• Stock Standard Solutions (1000 µg/mL): Prepare individual stock solutions of each target phthalate and DOP-d4 in hexane or a suitable solvent.

• Calibration Standard Working Solutions: Prepare a series of calibration standards by diluting the stock solutions to achieve a concentration range relevant to the expected sample concentrations (e.g., 0.25 to 10 µg/mL).[8] Each calibration standard must be fortified with the DOP-d4 internal standard at a constant concentration (e.g., 1 µg/mL).[14]

3. Sample Preparation (Solvent Extraction)

The choice of extraction method depends on the type of plastic. The following is a general procedure:

• Sample Reduction: Finely divide the plastic sample by cutting, grinding, or drilling to increase the surface area for extraction.[1][2]

• Weighing: Accurately weigh approximately 0.1 to 1 gram of the prepared plastic sample into a clean glass vial.[3][16]

• Solvent Addition: Add a known volume of an appropriate extraction solvent or solvent mixture. Common choices include:

  • 1:1 Hexane:Acetone[1][2]

  • Methylene Chloride[16]

  • Tetrahydrofuran (THF) to dissolve the polymer, followed by precipitation with a non-solvent like hexane.[13][14]

• Extraction: Extract the phthalates using one of the following methods:

  • Ultrasonic Extraction: Place the vial in an ultrasonic bath for a specified period (e.g., 15-30 minutes).[3][16]

  • Soxhlet Extraction: A more exhaustive but time-consuming method.[3]

• Internal Standard Spiking: After extraction and cooling to room temperature, add a precise volume of the DOP-d4 internal standard stock solution to the extract.

• Cleanup (if necessary): If the extract contains significant interferences, a cleanup step using solid-phase extraction (SPE) may be required.[17]

• Final Preparation: Filter the extract through a 0.45 µm syringe filter (ensure the filter is phthalate-free) into a GC vial for analysis.

4. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Injector: Split/splitless injector, operated in splitless mode.[12]

  • Injector Temperature: 280°C[16]

  • Column: A non-polar or medium-polarity capillary column, such as a DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) is commonly used.[16]

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[12]

  • Oven Temperature Program: An example program could be: initial temperature of 100°C held for 1 minute, ramp to 260°C at 8°C/min, then to 320°C at 35°C/min, and hold for a few minutes.[16] The program should be optimized to achieve good separation of all target phthalates.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[10][12]

  • Source Temperature: 250°C[10]

  • Transfer Line Temperature: 300°C[10]

  • Acquisition Mode: Selected Ion Monitoring (SIM) mode for higher sensitivity and specificity.[5] Monitor characteristic ions for each phthalate and for DOP-d4.

Data Presentation

Table 1: GC-MS Parameters for Phthalate Analysis

Parameter	Value
GC System	Agilent 8890 GC or equivalent
Injector	Split/splitless, 280°C, Splitless mode
Column	DB-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium, 1.0 mL/min constant flow
Oven Program	100°C (1 min), then 8°C/min to 260°C, then 35°C/min to 320°C
MS System	Agilent 5977B MS or equivalent
Ionization Mode	Electron Ionization (EI), 70 eV
Source Temperature	250°C
Acquisition Mode	Selected Ion Monitoring (SIM)

Table 2: Target Phthalates and their Characteristic Ions for SIM Analysis

Compound	Abbreviation	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Dimethyl phthalate	DMP	163	194	77
Diethyl phthalate	DEP	149	177	222
Di-n-butyl phthalate	DBP	149	223	278
Benzyl butyl phthalate	BBP	149	91	206
Bis(2-ethylhexyl) phthalate	DEHP	149	167	279
Di-n-octyl phthalate	DNOP	149	279	167
Dioctyl phthalate-d4 (IS)	DOP-d4	153	283	171

Note: The specific ions and their relative abundances should be confirmed by analyzing individual standards.

Table 3: Example Performance Data for the Method

Phthalate	Limit of Detection (LOD) (µg/g)	Limit of Quantification (LOQ) (µg/g)	Recovery (%)
DBP	0.1	0.3	95 ± 5
BBP	0.1	0.3	98 ± 4
DEHP	0.2	0.6	92 ± 7
DNOP	0.2	0.6	94 ± 6

Note: These are example values and should be determined by each laboratory through method validation studies.[3]

Mandatory Visualization

Caption: Experimental workflow for the analysis of phthalates in plastics.

Conclusion

The described GC-MS method using Dioctyl phthalate-d4 as an internal standard provides a robust, sensitive, and accurate approach for the quantification of phthalates in plastic materials. Careful attention to sample preparation, especially minimizing background contamination, is critical for obtaining reliable results. This application note serves as a comprehensive guide for researchers and scientists involved in the safety and quality control of plastic-containing products.

References

• 1. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 2. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 3. acgpubs.org [acgpubs.org]
• 4. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fses.oregonstate.edu [fses.oregonstate.edu]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. gcms.cz [gcms.cz]
• 9. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 10. oiv.int [oiv.int]
• 11. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 12. Frontiers | Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step [frontiersin.org]
• 13. gcms.cz [gcms.cz]
• 14. cpsc.gov [cpsc.gov]
• 15. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. Determination of Migration of Six Phthalate Esters in Plastic Toys by GC-MS/MS Coupled with Solid-Phase Extraction Using Cucurbit[n]urils as Adsorbent [openchemicalengineeringjournal.com]

Application Note: Quantification of Phthalate Metabolites in Biological Matrices with Deuterated Standards

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phthalates are synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of polyvinyl chloride (PVC) and other plastics. Human exposure is widespread due to their presence in consumer products, food packaging, and medical devices. Following exposure, phthalate diesters are rapidly metabolized in the body to their corresponding monoesters and further oxidative metabolites, which are then excreted, primarily in urine.[1][2] Biomonitoring of these phthalate metabolites is the preferred method for assessing human exposure.[1][3]

Isotope Dilution Mass Spectrometry (IDMS) is a definitive analytical technique for accurate quantification.[4] This method involves spiking a sample with a known amount of a stable isotope-labeled version of the analyte (e.g., a deuterated or ¹³C-labeled standard).[4][5] This "internal standard" is chemically identical to the native analyte but has a different mass, allowing it to be distinguished by a mass spectrometer. By measuring the ratio of the native analyte to the isotope-labeled standard, highly accurate and precise quantification can be achieved, as this ratio corrects for analyte loss during sample preparation and for matrix-induced signal suppression or enhancement during analysis.[4][6]

This application note provides detailed protocols for the quantification of common phthalate metabolites in human urine and serum using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with deuterated internal standards.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

The core principle of IDMS is the use of an isotopically labeled analog of the target analyte as an internal standard (IS).[6] A known quantity of the IS is added to the sample at the beginning of the workflow. The IS behaves identically to the native analyte throughout all subsequent steps, including extraction, derivatization (if needed), and ionization. Any loss of the native analyte during sample processing is accompanied by a proportional loss of the IS. The mass spectrometer distinguishes between the native analyte and the IS based on their mass-to-charge (m/z) difference. Quantification is based on the ratio of the instrument response of the native analyte to that of the IS, which remains constant regardless of sample loss. This ratio is then used to determine the unknown concentration of the native analyte from a calibration curve prepared with the same IS.[4][6]

References

• 1. Exposure Marker Discovery of Phthalates Using Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Determination of total phthalates in urine by isotope-dilution liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Isotope dilution - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Phthalate Analysis using Isotope Dilution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the quantitative analysis of phthalates in various matrices using isotope dilution mass spectrometry (IDMS). This "gold standard" analytical technique offers high precision and accuracy by utilizing stable isotope-labeled internal standards to correct for variations during sample preparation and analysis.[1]

Introduction to Isotope Dilution Mass Spectrometry (IDMS) for Phthalate Analysis

Phthalates are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of plastics.[2] Due to their widespread use, they are ubiquitous environmental contaminants and can be found in a variety of consumer products, food, and biological systems.[2] Concerns over their potential endocrine-disrupting properties have led to a growing need for sensitive and accurate methods for their detection and quantification.[2]

IDMS is the preferred method for the precise quantification of phthalates and their metabolites.[3] The technique involves the addition of a known amount of a stable isotope-labeled analogue of the target analyte (the internal standard) to the sample at the beginning of the analytical process.[1] Since the internal standard is chemically identical to the analyte, it experiences the same losses during sample extraction, cleanup, and instrument analysis.[1] By measuring the ratio of the native analyte to the isotope-labeled internal standard using a mass spectrometer, accurate quantification can be achieved, compensating for matrix effects and procedural losses.[1]

Principle of Isotope Dilution Mass Spectrometry

The core principle of IDMS lies in the use of an isotopically labeled internal standard that is chemically indistinguishable from the analyte of interest. This allows for the correction of analytical variability.

Caption: Principle of Isotope Dilution Mass Spectrometry.

General Experimental Workflow

The analysis of phthalates by IDMS typically involves several key steps, from sample collection to data analysis. Care must be taken at each stage to avoid contamination, as phthalates are present in many laboratory materials.[4] It is recommended to use glassware that has been heat-treated (e.g., at 400°C for at least 2 hours) and to rinse all equipment with appropriate solvents like acetone and isohexane.[4]

Caption: General workflow for phthalate analysis by IDMS.

Quantitative Data Summary

The following tables summarize the quantitative performance of various IDMS methods for the analysis of phthalates in different matrices.

Table 1: Method Validation Parameters for Monobutyl Phthalate (MBP) Quantification in Biological Matrices by UPLC-MS/MS [1]

Parameter	Rat Plasma	Pup Homogenate	Amniotic Fluid	Fetus Homogenate
Linearity Range (ng/mL or ng/g)	25 - 5,000	50 - 5,000	100 - 2,500	100 - 2,500
Correlation Coefficient (r)	≥ 0.99	≥ 0.99	Not Reported	Not Reported
Limit of Detection (LOD)	6.9 ng/mL	9.4 ng/g	Not Reported	Not Reported
Absolute Recovery (%)	> 92%	> 92%	Not Reported	Not Reported
Intra-day Precision (%RSD)	≤ 10.1%	≤ 10.1%	≤ 8.2%	≤ 13.7%

Table 2: Method Performance for 10 Phthalates in Non-Alcoholic Beverages by GC-MS/MS [5]

Parameter	Value
Linearity Range (µg/L)	0.1 - 200
Correlation Coefficient (r²)	> 0.996
Repeatability (%RSDr)	2.7 - 9.1%
Within-laboratory Reproducibility (%RSDwr)	3.4 - 14.3%
Trueness	91.5 - 118.1%
Limit of Detection (LOD) (ng/L)	0.5 - 1.0
Limit of Quantification (LOQ) (ng/L)	1.5 - 3.0

Table 3: Recoveries of Phthalates in Spiked Liquor Samples with and without Ethanol Removal [6]

Compound	Recovery without Ethanol Removal (%)	Recovery with Ethanol Removal (%)
Dimethyl phthalate (DMP)	25	95
Diethyl phthalate (DEP)	31	101
Diisobutyl phthalate (DIBP)	45	112
Di-n-butyl phthalate (DBP)	52	105
Bis(2-ethylhexyl) phthalate (DEHP)	68	89

Detailed Experimental Protocols

Protocol 1: Analysis of Phthalates in Non-Alcoholic Beverages by GC-MS/MS

This protocol is adapted from a method for the sensitive and fast quantification of 10 phthalates in non-alcoholic beverages using liquid-liquid extraction (LLE) combined with gas chromatography-tandem mass spectrometry (GC-MS/MS).[5]

1. Reagents and Materials

• Phthalate standards and isotope-labeled internal standards (purity > 98%).[5]

• n-Hexane, methanol, dichloromethane, sodium sulfate, sodium chloride, and sodium hydroxide (purity > 95%).[5]

• Ultrapure water.[5]

• All glassware should be rinsed with methanol, ethyl acetate, and n-hexane before use.[5]

2. Standard and Sample Preparation

• Prepare stock solutions of phthalate standards and internal standards in n-hexane at a concentration of 1000 mg/L.[5]

• Prepare working standard solutions by diluting the stock solutions.[5]

• For sample preparation, inject 5.00 mL of the beverage sample into a 15 mL centrifuge tube.[5]

• Add 10 µL of the internal isotope standard solution and 1.5 mL of methanol.[5]

• Vortex the mixture and transfer it to an extraction funnel.[5]

• Add 15 mL of n-hexane and shake vigorously for 7 minutes.[5]

• Let the phases separate for 5 minutes and add 0.5 mL of 10% NaCl solution to remove any emulsion.[5]

• Transfer the n-hexane layer to a 50 mL centrifuge tube for analysis.[5]

3. GC-MS/MS Instrumental Analysis

• GC Column: DB5-MS (30 m × 0.25 mm × 0.25 µm).[5]

• Carrier Gas: Helium at a constant flow of 1 mL/min.[5]

• Injection Volume: 1 µL in splitless mode.[5]

• Oven Temperature Program: Start at 100°C (hold for 1 min), ramp to 280°C at 10°C/min, then to 310°C at 5°C/min, and hold for 5 min.[5]

• MS Conditions: Use appropriate precursor and product ions for each phthalate in Multiple Reaction Monitoring (MRM) mode.

Protocol 2: Analysis of Phthalates in Wines by GC/MS

This protocol describes the extraction and analysis of phthalates in wine samples using deuterated internal standards.[4]

1. Reagents and Materials

• Phthalate standards (DMP, DnBP, DEHP, BBP, etc.) and their deuterated homologues (DMP-d4, DnBP-d4, DEHP-d4, etc.).[4]

• Isohexane and Acetone.[4]

• Precautions: Avoid contact with plastic equipment. Heat-treat all non-volumetric glassware (400°C for at least 2 hours).[4]

2. Sample Preparation

• The sample is extracted using isohexane.[4]

• The extract is then concentrated by evaporation.[4]

3. GC-MS Instrumental Analysis

• Injector: 150°C for 0.5 min, then increase to 280°C at 200°C/min in splitless mode.[4]

• Carrier Gas: Helium at 1 mL/min.[4]

• Injection Volume: 1 µL.[4]

• Oven Temperature Program (SIM mode): 100°C (1 min), ramp to 230°C at 10°C/min, then to 270°C at 10°C/min (hold 2 min), then to 300°C at 25°C/min (hold 8 min).[4]

• MS Conditions: Electron Impact (EI) ionization at 70 eV. Source temperature: 250°C. Transfer line temperature: 300°C.[4]

• Quantification: Use Selected Ion Monitoring (SIM) mode with specific quantification and qualifier ions for each phthalate and its deuterated internal standard.[4]

Protocol 3: Analysis of Phthalate Metabolites in Human Urine by LC-MS/MS

This protocol is a general approach for the analysis of phthalate monoesters in urine, which are biomarkers of exposure.[7][8]

1. Reagents and Materials

• Phthalate metabolite standards (e.g., MEP, MBP, MBzP, MEHP) and their isotope-labeled internal standards.[8]

• Methanol, acetonitrile, and ultrapure water.

• Enzymes for deconjugation (e.g., β-glucuronidase).[7]

2. Sample Preparation

• Urine samples are typically processed by enzymatic deconjugation to release the phthalate metabolites from their glucuronidated forms.[7]

• This is followed by solid-phase extraction (SPE) for sample cleanup and concentration.[7]

• The eluate from the SPE cartridge is then evaporated and reconstituted in a suitable solvent for LC-MS/MS analysis.[7]

3. LC-MS/MS Instrumental Analysis

• LC Column: A C18 reversed-phase column is commonly used.[9]

• Mobile Phase: A gradient of water and methanol or acetonitrile is typically employed.[9]

• MS Conditions: Electrospray ionization (ESI) in negative ion mode is often used for the detection of phthalate metabolites.[9] The analysis is performed in Selected Reaction Monitoring (SRM) mode for high selectivity and sensitivity.[9]

Conclusion

Isotope dilution mass spectrometry is a robust and reliable technique for the accurate quantification of phthalates and their metabolites in a wide range of matrices. The use of isotope-labeled internal standards effectively compensates for matrix effects and procedural variations, leading to high-quality data essential for exposure assessment, toxicological studies, and regulatory compliance. The protocols and data presented here provide a solid foundation for researchers and scientists to develop and validate their own IDMS methods for phthalate analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Exposure Marker Discovery of Phthalates Using Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 4. oiv.int [oiv.int]
• 5. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 6. idaea.csic.es [idaea.csic.es]
• 7. Quantitative detection of eight phthalate metabolites in human urine using HPLC-APCI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of phthalates and bisphenol a in serum, urine and follicular fluid - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Monitoring Phthalate Contamination in Food Packaging using Dioctyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility, durability, and transparency of plastics, primarily polyvinyl chloride (PVC).[1] They are prevalent in a vast array of consumer and industrial products, including food packaging materials.[1][2] Due to their weak chemical bonds with the polymer matrix, phthalates can leach into foodstuffs, leading to human exposure.[1][3] Concerns over the potential adverse health effects of phthalates, such as endocrine disruption, have prompted regulatory bodies worldwide to establish limits on their presence in food contact materials.[4][5]

Accurate and reliable monitoring of phthalate contamination in food packaging is therefore crucial. The isotope dilution method, utilizing a deuterated internal standard such as Dioctyl phthalate-d4 (DOP-d4), is a robust analytical technique for this purpose. DOP-d4, being chemically identical to its non-deuterated counterpart, Dioctyl phthalate (DOP), but with a different mass, allows for precise quantification by correcting for matrix effects and variations in sample preparation and instrument response. This document provides detailed application notes and protocols for the use of DOP-d4 in monitoring phthalate contamination in food packaging.

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on phthalate analysis in food and food packaging. This data is provided for reference and comparison purposes.

Table 1: Commonly Monitored Phthalates in Food Packaging

Abbreviation	Full Name	CAS Number
DBP	Dibutyl phthalate	84-74-2
BBP	Benzyl butyl phthalate	85-68-7
DEHP	Bis(2-ethylhexyl) phthalate	117-81-7
DNOP	Di-n-octyl phthalate	117-84-0
DINP	Diisononyl phthalate	28553-12-0
DIDP	Diisodecyl phthalate	26761-40-0
DMP	Dimethyl phthalate	131-11-3
DEP	Diethyl phthalate	84-66-2
DIBP	Diisobutyl phthalate	84-69-5

Table 2: Performance Characteristics of Analytical Methods for Phthalate Determination

Analytical Method	Analyte(s)	LOD (µg/L)	LOQ (µg/L)	Recovery (%)	Reference
HS-SPME/GC-MS	DIBP, BBP, DOP, BDE	0.03 - 0.08	0.10 - 0.24	90.2 - 111	[2]
GC-MS	DMP, DEP, DBP, BBP, DEHP, DNOP	3.3 (liquid) / 0.33 (solid, mg/kg)	10 (liquid) / 1 (solid, mg/kg)	72.9 - 124.9	[3]
DLLME-GC-MS	6 PAEs	1.0 - 19 ng/mL	2.1 - 48 ng/mL	76 - 104	[6]
GC-MS/MS	23 phthalates	0.001 - 0.103 mg/kg	-	-	[7]
GC/MS	6 regulated phthalates	50 ppb	-	-	[8]
LC/MS/MS	6 regulated phthalates	1 ppb	-	-	[8]

LOD: Limit of Detection, LOQ: Limit of Quantification, HS-SPME: Headspace Solid-Phase Microextraction, GC-MS: Gas Chromatography-Mass Spectrometry, DLLME: Dispersive Liquid-Liquid Microextraction, PAEs: Phthalic Acid Esters, BDE: 2,2,4,4-tetrabromodiphenyl ether.

Experimental Protocols

The following protocols describe a generalized methodology for the determination of phthalates in food packaging using Dioctyl phthalate-d4 as an internal standard, followed by GC-MS analysis. It is essential to take precautions to avoid background contamination from the laboratory environment, which is a common source of phthalates.[9][10]

Materials and Reagents

• Solvents: Acetone, n-Hexane, Methanol, Dichloromethane (all high purity, analytical grade).

• Standards: Certified reference standards of target phthalates and Dioctyl phthalate-d4 (DOP-d4).

• Glassware: Volumetric flasks, centrifuge tubes, vials with phthalate-free septa. All glassware should be thoroughly cleaned, rinsed with acetone and hexane, and baked at a high temperature (e.g., 400°C for at least 2 hours) to remove any potential phthalate contamination.[10]

• Apparatus: Analytical balance, ultrasonic bath, vortex mixer, centrifuge, gas chromatograph-mass spectrometer (GC-MS).

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Prepare individual stock solutions of each target phthalate and DOP-d4 by accurately weighing the pure standard and dissolving it in a suitable solvent like methanol or hexane in a volumetric flask.

• Working Standard Solutions: Prepare a mixed working standard solution containing all target phthalates at a desired concentration (e.g., 10 µg/mL) by diluting the stock solutions.[8]

• Internal Standard Spiking Solution: Prepare a working solution of DOP-d4 (e.g., 10 µg/mL) for spiking into samples and calibration standards.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate amounts of the mixed phthalate working standard and a constant amount of the DOP-d4 internal standard solution into a clean solvent. A typical calibration range might be 0.5 to 60 µg/L.[2]

Sample Preparation and Extraction

• Sample Collection: Obtain a representative sample of the food packaging material.

• Sample Comminution: Cut the packaging material into small pieces (e.g., 2-3 mm) to increase the surface area for extraction.

• Weighing: Accurately weigh a portion of the cut sample (e.g., 1.0 g) into a glass centrifuge tube.

• Internal Standard Spiking: Spike the sample with a known amount of the DOP-d4 internal standard solution.

• Solvent Extraction:

  • Add a suitable extraction solvent, such as n-hexane or a mixture of hexane and acetone, to the centrifuge tube.[3]

  • Vortex the mixture for 1-2 minutes.

  • Place the tube in an ultrasonic bath for 15-30 minutes to enhance extraction efficiency.[11]

• Centrifugation: Centrifuge the sample at a moderate speed (e.g., 4000 rpm) for 10 minutes to separate the solid material from the solvent extract.

• Extract Collection: Carefully transfer the supernatant (the solvent extract) to a clean vial for analysis. If necessary, the extract can be concentrated under a gentle stream of nitrogen.

GC-MS Analysis

• Instrument Conditions:

  • GC System: Agilent 7890A GC or equivalent.

  • Column: DB-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent.[9]

  • Injector: Splitless mode, 280°C.

  • Oven Temperature Program: Start at 50°C (hold for 1 min), ramp at 10°C/min to 270°C (hold for 27 min).[9]

  • Carrier Gas: Helium at a constant flow rate.

• MS System:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity.[1]

• Injection: Inject a 1 µL aliquot of the sample extract and calibration standards into the GC-MS system.

• Data Analysis:

  • Identify the phthalates based on their retention times and characteristic ions.

  • Quantify each phthalate by constructing a calibration curve of the response ratio (peak area of analyte / peak area of DOP-d4) versus the concentration ratio.

Visualizations

Caption: Experimental workflow for phthalate analysis in food packaging.

Caption: Principle of Isotope Dilution Mass Spectrometry.

References

• 1. fses.oregonstate.edu [fses.oregonstate.edu]
• 2. mdpi.com [mdpi.com]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. How to Increase Sensitivity and Mitigate Contaminants When Analyzing Phthalates in Food Packaging and Toys by LC-MS/MS [fr.restek.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. agilent.com [agilent.com]
• 9. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 10. oiv.int [oiv.int]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Peak Tailing in Phthalate GC Analysis

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting peak tailing issues encountered during the gas chromatography (GC) analysis of phthalates. The following guides and frequently asked questions (FAQs) provide direct, actionable solutions to common problems.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of peak tailing in phthalate GC analysis?

A1: Peak tailing in the GC analysis of phthalates, which are polar compounds, can stem from both physical and chemical issues within the GC system.[1][2][3]

• Physical Issues: These problems often affect all peaks in the chromatogram and are typically related to the setup and maintenance of the GC system.[4] Common physical causes include:

  • Improper column installation, creating dead volumes.[1]

  • A poor column cut, resulting in a non-square, jagged edge.[2][4]

  • Contamination of the inlet liner with non-volatile residues or septum particles.

  • A blocked or partially blocked inlet frit.

  • Leaks in the injector, septum, or fittings.[1]

• Chemical Issues: These are often analyte-specific and are a primary concern for polar compounds like phthalates.[1] The main chemical cause is:

  • Active Sites: Phthalates can interact with active sites, such as acidic silanol groups, present on the surfaces of the inlet liner, glass wool, and the column itself.[1][5] This secondary interaction delays the elution of a portion of the analyte molecules, leading to a tailed peak.

Q2: How can I determine if the peak tailing is a physical or chemical problem?

A2: A key diagnostic step is to observe the chromatogram as a whole.

• If all peaks , including the solvent peak and non-polar compounds, are tailing, the issue is most likely physical .[2] This indicates a problem with the flow path, such as a poor column installation or a leak.

• If only the phthalate peaks (and other polar analytes) are tailing while non-polar compounds show good peak shape, the problem is likely chemical in nature.[1] This points to interactions with active sites within the system.

Q3: What preventative measures can I take to avoid peak tailing with phthalates?

A3: Proactive maintenance and proper method setup are crucial for preventing peak tailing in phthalate analysis.

• Use High-Quality, Deactivated Consumables: Always use deactivated inlet liners and septa to minimize active sites.[1][5]

• Regular Inlet Maintenance: Establish a routine schedule for replacing the inlet liner, septum, and O-rings.[4] The frequency will depend on the cleanliness of your samples and the number of injections.

• Proper Column Conditioning: Condition new columns according to the manufacturer's instructions to remove impurities and ensure a stable baseline.

• Correct Column Installation: Ensure the column is cut cleanly at a 90-degree angle and installed at the correct depth in the inlet and detector.[1]

• Sample Preparation: A thorough sample cleanup, for instance, using solid-phase extraction (SPE), can remove matrix components that might contaminate the system.[1] Also, avoid using plastic labware during sample preparation to prevent phthalate contamination.

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving peak tailing.

Initial Assessment: All Peaks are Tailing

If all peaks in your chromatogram exhibit tailing, follow these steps to address potential physical issues in the GC system.

• Check Column Installation:

  • Action: Verify that the column is installed at the correct depth in both the injector and detector as specified by the instrument manufacturer. An incorrect position can create unswept volumes, leading to peak tailing.[4]

  • Solution: Reinstall the column, ensuring the correct insertion depth.

• Inspect the Column Cut:

  • Action: A poor column cut with jagged edges can cause turbulence in the carrier gas flow.[4]

  • Solution: Re-cut the column using a ceramic scoring wafer to ensure a clean, 90-degree cut. Inspect the cut with a magnifying glass.

• Perform a Leak Check:

  • Action: Leaks in the system, particularly at the inlet, can disrupt the carrier gas flow and cause peak distortion.

  • Solution: Use an electronic leak detector to check for leaks around the septum, fittings, and connections. Tighten or replace fittings as necessary.

Initial Assessment: Only Phthalate Peaks are Tailing

If only the polar phthalate peaks are tailing, this suggests a chemical interaction with active sites.

• Inlet Maintenance:

  • Action: The inlet liner is a common site for the accumulation of non-volatile residues and septum particles, which create active sites.

  • Solution: Replace the inlet liner and septum. Using a deactivated liner, especially one with glass wool, can help trap non-volatile contaminants and protect the column.[6]

• Column Maintenance:

  • Action: Active sites can develop at the head of the column due to the accumulation of contaminants or degradation of the stationary phase.

  • Solution: Trim the front end of the column (typically 10-20 cm) to remove the contaminated section.[7]

Data Presentation

The following table illustrates the expected improvement in peak shape after performing key troubleshooting steps. The Asymmetry Factor (As) is a measure of peak tailing, with a value of 1 indicating a perfectly symmetrical peak. Values greater than 1.5 are generally considered problematic.[2][8]

Troubleshooting Action	Analyte	Asymmetry Factor (Before)	Asymmetry Factor (After)	% Improvement
Replace Inlet Liner	Di-n-butyl phthalate (DBP)	2.2	1.3	40.9%
Trim Column Inlet	Di(2-ethylhexyl) phthalate (DEHP)	2.5	1.4	44.0%
Use Deactivated Liner	Benzyl butyl phthalate (BBP)	2.0	1.1	45.0%

Note: The data in this table is illustrative and represents typical improvements. Actual results will vary based on the specific conditions of your analysis.

Experimental Protocols

Protocol 1: GC Inlet Liner Replacement

This protocol is a general guide; always refer to your specific instrument manual for detailed instructions.

• Cool Down: Lower the injector temperature to a safe handling temperature (e.g., < 50°C).

• Depressurize: Turn off the carrier gas flow to the inlet.

• Remove Old Liner:

  • Unscrew the septum nut and remove the septum.

  • Open the inlet and use clean, lint-free tweezers to carefully remove the old liner and O-ring.

• Inspect and Clean: Check the gold seal at the base of the inlet for any debris and clean if necessary.

• Install New Liner:

  • Wearing powder-free gloves, place a new O-ring on a new, deactivated liner.

  • Carefully insert the new liner into the inlet until it is properly seated.

• Reassemble: Replace the septum and septum nut.

• Purge and Heat: Restore the carrier gas flow and purge the inlet for 10-15 minutes before heating it to the setpoint temperature.

Protocol 2: GC Column Cutting

A clean, square cut is essential for good peak shape.[4]

• Prepare: Wear safety glasses and powder-free gloves.

• Score the Column: Using the smooth edge of a ceramic scoring wafer, gently score the polyimide coating of the fused silica column. The wafer should be held at approximately a 45° angle to the column.[7]

• Break the Column: Gently flick the column just above the score mark to create a clean break.[7]

• Inspect: Use a magnifying glass to inspect the cut. It should be a clean, flat surface at a 90-degree angle to the column wall, with no jagged edges or shards.

• Clean: Wipe the cut end with a lint-free cloth dampened with methanol to remove any fragments.

Protocol 3: GC Column Conditioning

Proper conditioning is vital for new columns and can help rejuvenate older columns.

• Installation: Install the column in the injector but do not connect it to the detector. Leave the detector end of the column in the oven.

• Purge: Set the oven to a low temperature (e.g., 40°C) and purge the column with carrier gas for 15-20 minutes to remove any oxygen.

• Temperature Program:

  • Heat the column at a rate of 5-10°C/minute to a temperature about 20°C above the final temperature of your analytical method, but at least 25°C below the column's maximum operating temperature.[1]

  • Hold at this temperature for 1-2 hours, or until the baseline is stable if monitoring with a detector. For new columns, an overnight conditioning may be beneficial.[1]

• Cool Down and Connect: Cool the oven, turn off the carrier gas, and connect the column to the detector.

Mandatory Visualization

The following diagrams illustrate the troubleshooting workflow for peak tailing in phthalate GC analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Change the GC inlet liner – When? [restek.com]
• 7. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 8. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Minimizing Phthalate Contamination in the Laboratory

This technical support center provides guidance for researchers, scientists, and drug development professionals on minimizing background contamination of phthalates in a laboratory setting. Phthalates are ubiquitous plasticizers that can easily leach into samples, leading to inaccurate experimental results. This guide offers troubleshooting advice and frequently asked questions (FAQs) to help you identify and eliminate sources of phthalate contamination.

Frequently Asked Questions (FAQs)

Q1: What are phthalates and why are they a problem in the lab?

Phthalates are a class of chemical compounds used as plasticizers to increase the flexibility, transparency, and durability of plastics.[1][2] They are not chemically bound to the plastic polymer and can easily leach out, contaminating samples.[3][4] This is a significant issue in sensitive analytical testing where even trace amounts of phthalate contamination can lead to inaccurate and unreliable results.[5]

Q2: What are the most common sources of phthalate contamination in a laboratory?

Phthalate contamination can arise from a multitude of sources within the laboratory environment. Common culprits include:

• Laboratory Consumables: Many plastic items can leach phthalates, including pipette tips, syringes, plastic filters, and tubing (especially PVC).[6][7]

• Solvents and Reagents: Solvents such as methylene chloride, ethyl acetate, and acetone can contain phthalates.[3][8] Reagents and their packaging can also be a source of contamination.

• Gloves: Disposable vinyl (PVC) gloves are a major source of phthalate contamination as they can contain high percentages of plasticizers that readily leach upon contact with solvents or samples.[7][8]

• Laboratory Environment: Phthalates are present in flooring materials, paints, adhesives, and even dust, which can settle on surfaces and contaminate samples.[3][8]

• Water Systems: Deionized (DI) water systems that utilize plastic storage tanks can be a source of leached phthalates.[3]

• Glassware: Improperly cleaned glassware can harbor residues from previous experiments or cleaning agents containing phthalates.[7] New glassware may also have a coating that contains phthalates.[3]

• Instrumentation: Plastic components within analytical instruments, such as solvent lines, seals, and pump components, can leach phthalates.[7]

Q3: Which specific phthalates are most commonly detected as background contaminants?

The most frequently observed background phthalates are Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate (DBP), due to their widespread use.[7] Other commonly detected phthalates include Diisobutyl phthalate (DiBP), Benzyl butyl phthalate (BBP), and Diethyl phthalate (DEP).[7]

Q4: How can I minimize phthalate contamination from my lab equipment and consumables?

To minimize contamination, a multi-faceted approach is necessary:

• Choose Phthalate-Free Alternatives: Whenever possible, use equipment made of glass, stainless steel, or other phthalate-free materials instead of plastic.[9]

• Select Appropriate Gloves: Use nitrile or latex gloves instead of vinyl (PVC) gloves, as they contain significantly lower or negligible amounts of phthalates.[7]

• Properly Clean Glassware: Thoroughly wash glassware with a suitable detergent and hot water.[10] For new glassware or to remove stubborn organic residues, rinse with a high-purity solvent like methylene chloride and bake at a high temperature (e.g., 400 °C) to volatilize any remaining phthalates.[3]

• Test and Purify Solvents: Use high-purity solvents and test them for phthalate content before use.[3] If necessary, solvents can be redistilled to remove phthalate contaminants.[8]

• Evaluate Consumables: Be aware that even products not made of PVC, like polypropylene pipette tips, can become contaminated with phthalates from their packaging.[6] Whenever possible, use consumables certified as phthalate-free.

Troubleshooting Guide

This guide provides a systematic approach to identifying and eliminating sources of phthalate contamination when it is detected in your experimental blanks or samples.

Data on Phthalate Leaching from Laboratory Consumables

The following table summarizes quantitative data on the leaching of common phthalates from various laboratory plastics. This data can help in prioritizing which consumables to replace with phthalate-free alternatives.

Plastic Item	Phthalate	Maximum Leaching Level (µg/cm²)	Reference
Pipette Tips	Di(2-ethylhexyl) phthalate (DEHP)	0.36	[6][9][11]
Diisononyl phthalate (DINP)	0.86	[6][9][11]
Plastic Filter Holders (PTFE)	Dibutyl phthalate (DBP)	2.49	[6][9][11]
Plastic Filter Holders (Regenerated Cellulose)	Dibutyl phthalate (DBP)	0.61	[6][9][11]
Plastic Filter Holders (Cellulose Acetate)	Dimethyl phthalate (DMP)	5.85	[6][9][11]
Parafilm®	Di(2-ethylhexyl) phthalate (DEHP)	0.50	[6][9][11]

Experimental Protocols

Protocol 1: Screening of Solvents for Phthalate Contamination

Objective: To determine if a solvent is a source of phthalate contamination.

Methodology:

• Take a representative sample of the solvent to be tested (e.g., 100 mL) in a pre-cleaned glass container.

• Concentrate the solvent by a factor of 100 using a gentle stream of nitrogen in a fume hood.

• Reconstitute the residue in a small, known volume of a high-purity solvent (e.g., 1 mL of cyclohexane).

• Analyze the reconstituted sample for the presence of phthalates using Gas Chromatography-Mass Spectrometry (GC-MS).[12][13]

• Compare the results to a method blank to identify any phthalates originating from the solvent.

Protocol 2: Testing of Deionized Water for Phthalate Contamination

Objective: To assess the deionized (DI) water system as a potential source of phthalates.

Methodology:

• Collect a 1-liter sample of DI water directly from the source into a pre-cleaned glass bottle.

• Perform a liquid-liquid extraction of the water sample using three successive portions of 50 mL of high-purity methylene chloride.

• Combine the methylene chloride extracts and dry them by passing through anhydrous sodium sulfate that has been previously baked at 400°C to remove any phthalate contamination.[3]

• Concentrate the dried extract to a final volume of 1 mL.

• Analyze the concentrated extract for phthalates using GC-MS.[3]

Protocol 3: Standard Operating Procedure for Glassware Cleaning

Objective: To establish a robust cleaning procedure for glassware to minimize phthalate background.

Methodology:

• Initial Wash: Immediately after use, rinse glassware with the appropriate solvent to remove the bulk of any chemical residue. Then, wash with hot water and a laboratory-grade, phosphate-free detergent.[10]

• Solvent Rinse: Rinse the washed glassware thoroughly with purified water, followed by a rinse with a high-purity solvent such as acetone or methanol to remove any remaining organic residues.[10]

• Final Rinse: Perform a final rinse with high-purity methylene chloride.

• Baking: Place the solvent-rinsed glassware in an oven and bake at 400 °C for at least one hour to volatilize any residual phthalates.[3] Note: This is not suitable for volumetric glassware.

• Storage: After cooling, cover the openings of the glassware with pre-cleaned aluminum foil and store in a clean, dust-free environment.

Visualizing Contamination Pathways and Mitigation

The following diagram illustrates the common pathways of phthalate contamination in a laboratory setting and the corresponding mitigation strategies.

References

• 1. Free Of Phthalates: How To Conduct Phthalate Testing For Your Product [cptclabs.com]
• 2. Phthalates - Wikipedia [en.wikipedia.org]
• 3. biotage.com [biotage.com]
• 4. nasport.pmf.ni.ac.rs [nasport.pmf.ni.ac.rs]
• 5. mdpi.com [mdpi.com]
• 6. research.thea.ie [research.thea.ie]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. How To Clean Lab Equipment & Glassware | Boekel Scientific [boekelsci.com]
• 11. tandfonline.com [tandfonline.com]
• 12. contractlaboratory.com [contractlaboratory.com]
• 13. cornerstoneanalytical.com [cornerstoneanalytical.com]

Sources of Dioctyl phthalate contamination in analytical methods

Welcome to the Technical Support Center for troubleshooting dioctyl phthalate (DOP) and other common phthalate contamination in analytical methods. This resource is designed for researchers, scientists, and drug development professionals to help identify and mitigate sources of phthalate contamination in laboratory experiments.

Frequently Asked Questions (FAQs)

Q1: What is dioctyl phthalate (DOP) and why is it a common contaminant in analytical labs?

A1: Dioctyl phthalate is a diester of phthalic acid, widely used as a plasticizer to impart flexibility and durability to plastics, particularly polyvinyl chloride (PVC).[1] Its prevalence in a vast array of laboratory consumables and equipment makes it a ubiquitous contaminant.[2] Common sources include plastic tubing, solvent bottles, vial caps, well plates, gloves, and even laboratory air.[2] Due to its semi-volatile nature, DOP can easily leach or outgas from these materials, leading to the contamination of solvents, samples, and analytical instrumentation.[2]

Q2: What are the primary sources of DOP contamination in the laboratory?

A2: The most significant sources of DOP and other phthalate contamination in a laboratory setting include:

• Plastic Consumables: Many laboratory items are made from plastics containing phthalates. These include, but are not limited to, pipette tips, syringe filters, plastic syringes, and sample vials.[3][4][5]

• Solvents and Reagents: Solvents can become contaminated with phthalates from their containers, especially if stored in plastic bottles. It's crucial to use high-purity solvents packaged in glass containers.[6][7]

• Laboratory Gloves: Disposable gloves, particularly those made of polyvinyl chloride (PVC) or vinyl, are a major source of phthalate contamination as they can contain high percentages of plasticizers that readily leach upon contact with solvents.[7]

• Tubing: Plastic tubing, especially PVC tubing used in laboratory setups, can be a significant source of leached phthalates.[5][6]

• Laboratory Air: Phthalates can be present in laboratory air, originating from various sources like flooring, paints, and equipment, and can contaminate samples left exposed.[8]

Q3: How can I tell if my samples are contaminated with DOP?

A3: In mass spectrometry, DOP and other phthalates are often detected as various adducts. For instance, diisooctyl phthalate (a DOP isomer) with a monoisotopic mass of 390.2770 g/mol is commonly observed as protonated molecules ([M+H]⁺ at m/z 391.2843), sodium adducts ([M+Na]⁺ at m/z 413.2662), and potassium adducts ([M+K]⁺ at m/z 429.2402) in positive ion mode.[2] A characteristic fragment ion for phthalates, protonated phthalic anhydride, is also frequently seen at m/z 149.[2] In chromatography, the presence of unexpected peaks in your blanks that correspond to the retention times of common phthalates is a strong indicator of contamination.

Q4: What practical steps can I take to minimize DOP contamination?

A4: To minimize DOP contamination, a systematic approach is necessary:

• Material Substitution: Whenever possible, replace plastic labware with glassware.

• Solvent and Reagent Purity: Use high-purity, phthalate-free grade solvents and store them in glass containers.[7]

• Glove Selection: Opt for nitrile or latex gloves over vinyl gloves.[7]

• Proper Cleaning Procedures: Thoroughly clean all glassware with appropriate solvents to remove any residual phthalates.[6]

• Run Blanks: Regularly analyze solvent blanks to monitor for and identify potential sources of contamination.[7]

Troubleshooting Guide

This guide provides a structured approach to identifying and eliminating sources of DOP contamination.

Issue: Unexpected peaks corresponding to phthalates in analytical blanks.

This is the most common sign of phthalate contamination. The following workflow can help you pinpoint the source.

Figure 1. Troubleshooting workflow for identifying phthalate contamination sources.

Quantitative Data on Phthalate Leaching

The following tables summarize data from studies on the leaching of various phthalates from common laboratory consumables.

Table 1: Phthalate Leaching from Laboratory Consumables

Laboratory Item	Phthalate Detected	Maximum Leaching (μg/cm²)
Pipette Tips	Diethylhexyl phthalate (DEHP)	0.36[3][4][9]
Diisononyl phthalate (DINP)	0.86[3][4][9]
Plastic Filter Holders (PTFE)	Dibutyl phthalate (DBP)	2.49[3][4][9]
Plastic Filter Holders (Regenerated Cellulose)	Dibutyl phthalate (DBP)	0.61[3][4][9]
Plastic Filter Holders (Cellulose Acetate)	Dimethyl phthalate (DMP)	5.85[3][4][9]
Parafilm®	Diethylhexyl phthalate (DEHP)	0.50[3][4][9]

Table 2: DEHP Leaching from Medical Supplies (Example Data)

Medical Supply	DEHP Leached (µg) in 60 min
IV Fluid Bags (PL146 Plastic)	3260[10]
Disposable Plastic Syringes	41.3[10]
IV Fluid Bags (EVA)	11.0 - 17.1[10]
Neonatal Expiratory Filter Set	54,600[10]

Experimental Protocols

Protocol 1: Screening of Laboratory Consumables for Phthalate Leaching

Objective: To identify which laboratory consumables are sources of phthalate contamination.

Materials:

• High-purity solvent (e.g., n-hexane or methanol, LC-MS grade)

• Glassware (beakers, volumetric flasks), cleaned and baked

• The laboratory consumable to be tested (e.g., pipette tips, syringe filters, vial caps)

• Analytical instrument (GC-MS or LC-MS)

Procedure:

• Preparation of Control: Transfer a known volume of the high-purity solvent into a clean glass vial. This will serve as your negative control (solvent blank).

• Sample Preparation:

  • For items like pipette tips or vial caps, place a known number of items into a clean glass beaker.

  • Add a known volume of the high-purity solvent, ensuring the items are fully submerged.

  • Cover the beaker with cleaned aluminum foil and let it stand for a defined period (e.g., 1 hour).

  • For items like syringe filters, pass a known volume of the high-purity solvent through the filter into a clean glass vial.

• Analysis:

  • Analyze the solvent blank and the solvent that has been in contact with the labware using a validated GC-MS or LC-MS method for phthalate analysis.

• Evaluation:

  • Compare the chromatograms of the solvent blank and the test sample. The presence of new peaks or significantly larger peaks at the retention times of known phthalates in the test sample indicates leaching from the consumable.

Protocol 2: Cleaning Glassware for Phthalate Analysis

Objective: To ensure that glassware is free from phthalate contamination before use.

Materials:

• Detergent (phosphate-free)

• Tap water

• Deionized water

• High-purity solvent (e.g., acetone, methanol, or dichloromethane)

• Oven capable of reaching at least 120°C

Procedure:

• Initial Wash: Wash the glassware with a phosphate-free detergent and tap water.

• Rinsing: Rinse the glassware thoroughly with tap water, followed by several rinses with deionized water.

• Solvent Rinse: Rinse the glassware with a high-purity solvent such as acetone or methanol to remove any organic residues.[6] For a more rigorous cleaning, a rinse with dichloromethane can be performed.[6]

• Drying and Baking: Allow the glassware to air dry in a dust-free environment. Once dry, place the glassware in an oven and bake at a high temperature (e.g., 120°C overnight) to drive off any remaining volatile organic compounds.[6]

• Storage: After cooling, cover the openings of the glassware with cleaned aluminum foil and store in a clean, dust-free cabinet.

Logical Relationships in Contamination Prevention

The following diagram illustrates the hierarchical approach to preventing DOP contamination.

References

• 1. atamankimya.com [atamankimya.com]
• 2. benchchem.com [benchchem.com]
• 3. research.tus.ie [research.tus.ie]
• 4. researchgate.net [researchgate.net]
• 5. research.thea.ie [research.thea.ie]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. msf.barefield.ua.edu [msf.barefield.ua.edu]
• 9. tandfonline.com [tandfonline.com]
• 10. pubs.acs.org [pubs.acs.org]

Matrix effects in LC-MS/MS analysis of phthalates and use of internal standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to matrix effects and the use of internal standards in the LC-MS/MS analysis of phthalates.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect my phthalate analysis?

A1: Matrix effects in LC-MS/MS are the alteration of analyte ionization efficiency due to co-eluting compounds from the sample matrix. These effects can manifest as either ion suppression (decreased signal) or ion enhancement (increased signal), leading to inaccurate and imprecise quantification of phthalates.[1] The "matrix" includes all components of the sample other than the analytes of interest, such as proteins, lipids, salts, and endogenous metabolites.

Q2: How can I determine if my analysis is affected by matrix effects?

A2: Two primary methods are used to assess matrix effects:

• Post-Column Infusion: This qualitative method involves infusing a constant flow of the phthalate standard into the mass spectrometer post-column while injecting a blank, extracted sample matrix.[1] A dip or rise in the baseline signal at the retention time of the analyte indicates ion suppression or enhancement, respectively.

• Post-Extraction Spike Analysis: This is a quantitative approach where a known amount of analyte is spiked into a blank matrix extract and a neat solvent. The peak area of the analyte in the matrix is compared to the peak area in the neat solvent to calculate a Matrix Factor (MF).[1]

  • MF < 1 indicates ion suppression.

  • MF > 1 indicates ion enhancement.

  • MF = 1 indicates no significant matrix effect.

Q3: What are internal standards, and why are they crucial for phthalate analysis?

A3: An internal standard (IS) is a compound with similar physicochemical properties to the analyte, which is added to all samples, calibrators, and quality controls at a constant concentration. Its primary role is to compensate for variations during sample preparation and analysis, including matrix effects. For LC-MS/MS analysis, stable isotope-labeled (SIL) internal standards (e.g., deuterated phthalates) are considered the gold standard.[2] They co-elute with the analyte and experience similar ionization suppression or enhancement, allowing for accurate correction of the analyte signal.[3]

Q4: What is the difference between a deuterated and a non-deuterated internal standard?

A4:

• Deuterated (Stable Isotope-Labeled) Internal Standards: These are analogs of the analyte where one or more atoms have been replaced with a stable isotope (e.g., deuterium, ¹³C). They are chemically identical and have nearly the same retention time and ionization response as the analyte, making them ideal for correcting matrix effects.[3][4]

• Non-Deuterated Internal Standards: These are typically structural analogs of the analyte. While they can correct for some variability, their different chemical structure results in different retention times and ionization efficiencies, making them less effective at compensating for matrix effects compared to deuterated standards.[3]

Q5: How can I minimize background contamination with phthalates in my lab?

A5: Phthalates are ubiquitous plasticizers, and background contamination is a significant challenge. Key strategies to minimize contamination include:

• Avoid Plasticware: Use glass or stainless steel for all sample collection, storage, and preparation steps.[5] If plastic is unavoidable, use polypropylene (PP) or polyethylene (PE) in preference to polyvinyl chloride (PVC).[5]

• High-Purity Solvents: Use high-purity, LC-MS grade solvents and test different brands to find the cleanest batches.[5]

• Clean Glassware Meticulously: Wash glassware with a high-purity solvent known to be free of phthalates. Avoid using detergents, as they can be a source of contamination.

• Use Phthalate-Free Consumables: Select nitrile gloves, pipette tips, and SPE cartridges that are certified to be phthalate-free.[5]

• Laboratory Environment: Be aware of potential sources in the lab environment, such as PVC flooring and plastic components in instrumentation.[2] Regularly run solvent blanks to monitor for contamination.[5]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Symptom	Potential Cause	Troubleshooting Steps
All peaks are tailing	Column Contamination/Fouling: Accumulation of matrix components at the head of the column.	1. Backflush the column: Reverse the column direction and flush with a strong solvent. 2. Use a guard column: Protect the analytical column from strongly retained matrix components. 3. Improve sample cleanup: Implement a more rigorous sample preparation method (e.g., SPE, LLE) to remove interferences.
Partially blocked column frit: Debris from the sample or system can clog the inlet frit.	1. Backflush the column. 2. Replace the frit if backflushing is unsuccessful. 3. Filter all samples and mobile phases before use.
Only phthalate peaks are tailing	Secondary Interactions: Interaction of phthalates with active sites (e.g., silanols) in the inlet liner or on the column.	1. Use a deactivated inlet liner. 2. Trim the front end of the column (10-20 cm). 3. Adjust mobile phase pH to minimize secondary interactions.
Peak fronting	Column Overload: Injecting too high a concentration of the analyte.	1. Dilute the sample. 2. Decrease the injection volume.
Column Collapse: Physical degradation of the column bed, often due to harsh mobile phase conditions (e.g., high pH).	1. Replace the column. 2. Ensure mobile phase conditions are within the column's recommended operating range.
Split peaks	Injection Solvent Incompatibility: Sample solvent is significantly stronger than the mobile phase.	1. Reconstitute the sample in the initial mobile phase or a weaker solvent.
Clogged or partially blocked flow path: Blockage in the injector, tubing, or at the column inlet.	1. Systematically check for blockages by disconnecting components and monitoring pressure. 2. Ensure proper column installation.

Issue 2: Inconsistent or Low Analyte Response (Ion Suppression)

This workflow will guide you through identifying and mitigating ion suppression.

Caption: Troubleshooting workflow for ion suppression.

Quantitative Data Summary

Table 1: Extent of Ion Suppression for Selected Phthalates in Various Matrices

This table summarizes the percentage of ion suppression observed for different phthalates in various environmental matrices. A higher percentage indicates a greater reduction in signal due to matrix effects.

Phthalate	Surface Water	Landfill Leachate	Soil	Municipal Solid Waste
DMP	<1%	~5%	~10%	>15%
DEP	<1%	~4%	~8%	>12%
DBP	~1%	~6%	~12%	>18%
DEHP	~2%	~8%	~15%	>20%
DiDP	~2%	~9%	~16%	>22%
Data adapted from a study on environmental samples. The degree of ion suppression can vary significantly based on the specific composition of the matrix and the analytical conditions.

Table 2: Recovery of Phthalates Using Different Solid-Phase Extraction (SPE) Cartridges

This table compares the recovery rates of various phthalates from aqueous samples using different types of SPE cartridges.

Phthalate	Sep-Pak C18	Oasis HLB	Strata C18-ec	Strata-X
DEP	~95%	>98%	~90%	~92%
DMP	~92%	>97%	~88%	~90%
DBP	~98%	>99%	~94%	~95%
BBP	~97%	>99%	~93%	~94%
DEHP	~96%	>98%	~91%	~93%
Data compiled from multiple sources.[6][7][8] Performance can vary based on specific sample conditions and elution solvents.

Table 3: Recommended Internal Standards for Phthalate Analysis

Stable isotope-labeled internal standards are highly recommended for accurate quantification.

Analyte Phthalate	Recommended Deuterated Internal Standard
Dimethyl phthalate (DMP)	Dimethyl phthalate-d4 (DMP-d4)
Diethyl phthalate (DEP)	Diethyl phthalate-d4 (DEP-d4)[9]
Dibutyl phthalate (DBP)	Dibutyl phthalate-d4 (DBP-d4)
Benzyl butyl phthalate (BBP)	Benzyl butyl phthalate-d4 (BBP-d4)
Di(2-ethylhexyl) phthalate (DEHP)	Di(2-ethylhexyl) phthalate-d4 (DEHP-d4)[9]
Di-n-octyl phthalate (DNOP)	Di-n-octyl phthalate-d4 (DNOP-d4)
Monobutyl Phthalate (MBP)	Monobutyl Phthalate-d4 (MBP-d4)[5]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike)

This protocol describes how to calculate the Matrix Factor (MF) to quantify ion suppression or enhancement.

Caption: Workflow for the quantitative assessment of matrix effects.

Methodology:

• Prepare Solution A (Neat Solution): Prepare a standard solution of the target phthalate(s) in the final mobile phase composition at a known concentration (e.g., mid-point of the calibration curve).

• Prepare Solution B (Post-Spiked Matrix):

  • Extract a blank sample matrix (e.g., human plasma, food homogenate) using your established sample preparation protocol.

  • Spike the final, clean extract with the same amount of phthalate standard as in Solution A.

• Analysis: Inject both Solution A and Solution B into the LC-MS/MS system and record the peak areas for the target phthalate(s).

• Calculation: Calculate the Matrix Factor (MF) using the formula:

  • MF = (Peak Area in Solution B) / (Peak Area in Solution A)

• IS-Normalized MF: If using a stable isotope-labeled internal standard, the IS-normalized MF can be calculated to assess the effectiveness of the IS in compensating for matrix effects.

Protocol 2: Sample Preparation of Human Serum using Solid-Phase Extraction (SPE)

This protocol is a general guideline for extracting phthalates and their metabolites from serum.[10]

• Sample Pre-treatment:

  • To 500 µL of serum, add 50 µL of the internal standard working solution (containing deuterated analogs of the target phthalates).

  • Add 500 µL of a suitable buffer (e.g., ammonium acetate) and vortex.

• SPE Cartridge Conditioning:

  • Use an appropriate SPE cartridge (e.g., Oasis HLB).[7]

  • Condition the cartridge sequentially with 3 mL of methanol followed by 3 mL of LC-MS grade water.

• Sample Loading:

  • Load the pre-treated serum sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 3 mL of water/methanol (e.g., 95:5, v/v) to remove polar interferences.

• Elution:

  • Elute the phthalates from the cartridge with 3 mL of a suitable organic solvent (e.g., acetonitrile or methanol).

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase.

• Analysis:

  • Vortex the reconstituted sample and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 3: Generic LC-MS/MS Parameters for Phthalate Analysis

These are typical starting parameters that should be optimized for your specific instrument and application.

Liquid Chromatography (LC):

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).[11]

• Mobile Phase A: 10 mM Ammonium Acetate in Water.[11]

• Mobile Phase B: Methanol or Acetonitrile.[11]

• Flow Rate: 0.3 - 0.5 mL/min.[11]

• Gradient: A gradient from ~50% B to 95-100% B over 10-15 minutes is a typical starting point.[11]

• Injection Volume: 5 - 20 µL.

• Column Temperature: 40 °C.[10]

Tandem Mass Spectrometry (MS/MS):

• Ionization Mode: Electrospray Ionization (ESI), typically in positive mode for parent phthalates and negative mode for phthalate metabolites.[10][11]

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: See Table 4 for examples. These must be optimized for your specific instrument.

Table 4: Example MRM Transitions and Optimized MS Parameters for Common Phthalates

Phthalate	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
DMP	195	163	14	12
DEP	223	177	-76	11
DBP	279	149 / 205	-80	11
BBP	313	149 / 205	-90	11
DEHP	391	149 / 167	-10	19
DNOP	391	261	-10	11
DINP	419	149 / 291	-	-
DIDP	447	149 / 319	-15	15
Data compiled from multiple sources.[11][12][13] These values are instrument-dependent and require optimization.

This technical support center provides a foundational resource for addressing common issues in the LC-MS/MS analysis of phthalates. For optimal results, it is crucial to perform method-specific validation, including a thorough assessment of matrix effects in the specific biological or environmental matrices being analyzed.

References

• 1. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. waters.com [waters.com]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of phthalates and bisphenol a in serum, urine and follicular fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sciex.com [sciex.com]
• 12. s4science.at [s4science.at]
• 13. sciex.com [sciex.com]

Addressing variability in recovery of deuterated phthalate standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing variability in the recovery of deuterated phthalate standards during analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common sources of phthalate contamination in a laboratory setting?

A1: Phthalates are ubiquitous plasticizers that can leach from numerous laboratory materials, leading to background contamination and affecting the accuracy of your results.[1][2] Common sources include:

• Plastic Consumables: Syringes, pipette tips, filter holders (even those made of PTFE), and plastic bags can leach significant amounts of phthalates.[2][3][4] It is recommended to use glass or stainless steel alternatives whenever possible.[4][5]

• Solvents and Reagents: Ensure that all solvents are of high purity and tested for phthalate content. Phthalates can be present in solvent bottle caps and liners.[2]

• Water Purification Systems: Deionized (DI) water systems, particularly those with plastic storage tanks, can be a source of phthalate contamination.[1] It is advisable to test your DI water by extracting a sample with a high-purity solvent like methylene chloride.[1]

• Laboratory Environment: Phthalates can be present in flooring materials, paints, adhesives, and tubing within the lab, leading to airborne contamination.[1]

• Parafilm®: This common laboratory film has been shown to leach diethylhexyl phthalate (DEHP).[2][3]

Q2: What is the "deuterium isotope effect" and how can it affect my results?

A2: The deuterium isotope effect refers to the potential for a deuterated internal standard to have slightly different chemical and physical properties compared to its non-deuterated analyte.[6] In chromatography, this can manifest as a small shift in retention time.[6] If this shift causes the analyte and the internal standard to elute in different regions of the chromatographic run where matrix effects (ion suppression or enhancement) vary, it can lead to inaccurate quantification.[6]

Q3: What are acceptable recovery ranges for deuterated phthalate standards?

A3: While specific acceptance criteria can vary depending on the analytical method and regulatory guidelines, a consistent and reproducible recovery is often more critical than achieving 100% recovery.[6] Generally, recovery values between 70% and 130% are considered acceptable for many methods.[7][8] However, high variability (e.g., a relative standard deviation greater than 15-20%) in recovery across a batch of samples is a significant concern and should be investigated.[6]

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues related to the variable recovery of deuterated phthalate standards.

Issue 1: Low or Inconsistent Recovery of the Deuterated Standard

Potential Cause	Troubleshooting Step
Sample Preparation Issues	Review your extraction procedure. Phthalates may be lost during sample preparation steps such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[9][10] Ensure the chosen solvent is appropriate for your sample matrix and the target phthalates.[11] For SPE, check for breakthrough during sample loading or loss during the washing step by analyzing the waste fractions.[6]
Optimize sample to solvent ratios and extraction time. Incomplete extraction can lead to low recovery. Sonication and heating can improve extraction efficiency from solid matrices.[12][13]
Matrix Effects	Evaluate for ion suppression or enhancement. Complex sample matrices can interfere with the ionization of the analyte and internal standard in the mass spectrometer.[6][14] Diluting the sample extract can sometimes mitigate matrix effects.[6]
Use a matrix-matched calibration curve. Prepare your calibration standards in a blank matrix that is similar to your samples to compensate for matrix effects.[12][13]
Chromatographic Problems	Check for peak shape issues. Poor peak shape (e.g., tailing or fronting) can affect integration and lead to inconsistent results. This can be caused by active sites in the GC inlet or column.[15] Consider using an inert liner and trimming the front of the GC column.[15]
Optimize GC-MS parameters. A high injector temperature (e.g., 320 °C) can help release high molecular weight phthalates.[5] Ensure the oven temperature program is optimized for good separation of all target analytes and the internal standard.[16]
Internal Standard Instability	Verify the stability of your deuterated standard. Prepare a fresh standard solution and compare its response to your stock solution. Phthalate standards should be stored at low temperatures (e.g., -18°C) in amber vials to prevent degradation.[17][18]
Check for back-exchange. Deuterium atoms can sometimes exchange with hydrogen atoms from the environment, leading to a decrease in the deuterated standard's signal.[15] This can be minimized by using aprotic solvents and ensuring the sample and standard are dry before analysis.

Issue 2: High Background Levels of Phthalates

Potential Cause	Troubleshooting Step
Laboratory Contamination	Systematically identify and eliminate sources of contamination. Analyze procedural blanks to pinpoint the source of the contamination.[19]
Use phthalate-free labware. Whenever possible, use glassware that has been scrupulously cleaned with high-purity solvents.[5] Avoid all plastic materials where feasible.[4][5]
Test all solvents and reagents. Run solvent blanks to ensure they are free from phthalate contamination.

Quantitative Data Summary

The following table summarizes data on phthalate leaching from various laboratory consumables, which can be a significant source of variability.

Laboratory Consumable	Phthalate Detected	Maximum Leaching Level	Reference
Plastic Syringes	DMP, DBP, DEHP	Not Quantified (contamination identified)	[2][4]
Pipette Tips	DEHP, DINP	0.36 µg/cm², 0.86 µg/cm²	[2][3][20]
PTFE Filter Holders	DBP	2.49 µg/cm²	[2][3][20]
Regenerated Cellulose Filters	DBP	0.61 µg/cm²	[2][3][20]
Cellulose Acetate Filters	DMP	5.85 µg/cm²	[2][3][20]
Parafilm®	DEHP	0.50 µg/cm²	[2][3][20]

Experimental Protocols

General Gas Chromatography-Mass Spectrometry (GC-MS) Method

This is a general protocol and should be optimized for your specific instrument and application.

• GC Column: A common choice is a DB-5ms column (or equivalent) with dimensions of 30 m x 0.25 mm ID, 0.25 µm film thickness.[19]

• Inlet: Use a splitless injection mode to maximize the transfer of analytes to the column.[21] The inlet temperature should be optimized, with a high temperature (e.g., 280-320°C) often being beneficial.[5][19]

• Oven Temperature Program: An example program is: initial temperature of 60°C, hold for 1 minute; ramp at 20°C/min to 220°C, hold for 2 minutes; ramp at 10°C/min to 300°C, hold for 5 minutes.[19]

• Carrier Gas: Helium is commonly used at a constant flow rate of 1.0 mL/min.[19] Hydrogen can also be used to reduce analysis time, but may require hardware modifications.[21]

• Mass Spectrometer: Use Electron Ionization (EI) at 70 eV. The ion source and quadrupole temperatures are typically set around 230°C and 150°C, respectively.[19] Acquire data in Selected Ion Monitoring (SIM) mode for higher sensitivity, monitoring the characteristic ions for each phthalate and its deuterated standard.[19][22] A common quantifier ion for many phthalates is m/z 149.[16][23]

Visualizations

Caption: Troubleshooting workflow for variable deuterated phthalate standard recovery.

References

• 1. biotage.com [biotage.com]
• 2. tandfonline.com [tandfonline.com]
• 3. research.tus.ie [research.tus.ie]
• 4. research.thea.ie [research.thea.ie]
• 5. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]
• 9. researchgate.net [researchgate.net]
• 10. Current Sample Preparation Methods and Determination Techniques for the Determination of Phthalic Acid Ester Plasticizers in Edible Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.aip.org [pubs.aip.org]
• 12. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 13. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. gcms.cz [gcms.cz]
• 17. Deuterated Phthalates Mixture 634 1000 µg/mL in Ethyl acetate [lgcstandards.com]
• 18. Analytical Standards for Phthalates Testing | [Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 19. benchchem.com [benchchem.com]
• 20. researchgate.net [researchgate.net]
• 21. agilent.com [agilent.com]
• 22. fses.oregonstate.edu [fses.oregonstate.edu]
• 23. researchgate.net [researchgate.net]

Optimizing Your GC Analysis of Phthalates: A Technical Support Guide

Welcome to our technical support center dedicated to optimizing injection parameters for phthalate analysis by Gas Chromatography (GC). This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges in their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you may encounter during phthalate analysis, offering practical solutions and preventative measures.

Q1: I'm seeing phthalate peaks in my blank injections. What are the common sources of contamination and how can I minimize them?

A1: Phthalate contamination is a widespread issue in laboratory environments. Common sources include plastic lab consumables, solvents, glassware, and even laboratory air.[1][2] Specifically, materials like pipette tips, storage containers, and even some septa can leach phthalates.[1][3]

To minimize contamination:

• Use phthalate-free labware: Whenever possible, use glassware and avoid plastic containers, tubing, and pipette tips.[1]

• Thoroughly clean glassware: Wash glassware immediately before use.[4] Rinsing with a high-purity solvent like methanol or methylene chloride can help remove residual phthalates.[2]

• Check your solvents and reagents: Purchase high-purity solvents and test them for phthalate contamination by concentrating a volume of the solvent and analyzing it.[2] Even deionized water filters can be a source of phthalates.[2]

• Be mindful of the lab environment: Dust and ambient air can be significant sources of phthalates.[1] Keep your work area clean and cover samples.

• Septa selection and handling: Septa can be a source of phthalate bleed, especially at higher injector temperatures.[3][5] Use high-temperature, low-bleed septa and change them daily to prevent coring and contamination.[6]

Q2: My phthalate peaks are tailing. What could be causing this and how can I improve peak shape?

A2: Peak tailing in phthalate analysis can be caused by several factors, including active sites in the GC system, column contamination, or improper injection parameters.

Troubleshooting steps:

• Check for active sites: Active sites in the injector liner or at the head of the column can interact with phthalates, causing tailing. Using an ultra-inert liner and a guard column can help. Deactivating the liner with silylation can also resolve this issue.

• Injector Maintenance: Regularly clean the injector port and replace the liner. A dirty liner can lead to non-specific absorption of analytes.

• Column Contamination: If the column is contaminated, it may be necessary to bake it out at a high temperature or trim a small portion from the front.

• Injection Technique: For thermally labile or high molecular weight phthalates, a pulsed splitless injection can improve peak shape by ensuring a rapid transfer of the analytes onto the column.[7][8]

Q3: What is the optimal injector temperature for phthalate analysis?

A3: The optimal injector temperature depends on the specific phthalates being analyzed. A temperature high enough to ensure efficient volatilization of all target compounds without causing thermal degradation is required.

• A common starting point is 250 °C .[4]

• For higher molecular weight phthalates, temperatures up to 290 °C or even 320 °C may be necessary to prevent discrimination and carryover.[9][10][11]

• However, excessively high temperatures can lead to the degradation of some phthalates and increase column bleed and septum contamination.[3] It is crucial to find a balance for your specific application.

Q4: Should I use a split or splitless injection for phthalate analysis?

A4: The choice between split and splitless injection depends on the concentration of your analytes.

• Splitless injection is generally preferred for trace analysis of phthalates, as it allows for the transfer of the entire sample onto the column, maximizing sensitivity.[7][12][13] Pulsed splitless injection is a variation that can further enhance the transfer of analytes to the column.[7][8]

• Split injection is suitable for higher concentration samples to avoid overloading the column.[12][13][14] A typical split ratio might be 5:1.[9]

Q5: I'm observing carryover of high molecular weight phthalates in subsequent blank runs. How can I prevent this?

A5: Carryover is a common problem with less volatile phthalates.

Prevention strategies:

• Increase Injector and Transfer Line Temperatures: Higher temperatures can help ensure that all analytes are volatilized and transferred to the column.[10]

• Use a High-Temperature Oven Program: A sufficient final hold time at a high temperature during the GC run can help elute all compounds from the column.

• Injector Port Cleaning: Regular cleaning of the injector port is crucial.

• Solvent Washes: Performing several injections of a high-purity solvent after a high-concentration sample can help clean the system.

Data Summary Tables

Table 1: Recommended GC Injection Parameters for Phthalate Analysis

Parameter	Recommended Value	Notes
Injector Temperature	250 - 320 °C	Start at 250°C and optimize based on the volatility of your target phthalates.[4][9][10]
Injection Mode	Splitless or Pulsed Splitless	For trace analysis to maximize sensitivity.[7][12]
Split (e.g., 5:1)	For higher concentration samples to prevent column overload.[9]
Injection Volume	1 - 2 µL	Typical injection volume.[4][9]
Liner Type	Ultra Inert, Single Taper with Wool	To minimize analyte interaction and degradation.[11]

Table 2: Common Phthalate Contaminants and Their Sources

Phthalate	Common Sources
Dibutyl phthalate (DBP)	Plastic labware, solvents, ambient air.[1]
Di(2-ethylhexyl) phthalate (DEHP)	Plastic labware, PVC tubing, flooring, paints.[1][2]
Diethyl phthalate (DEP)	Septa, personal care products.[3]

Experimental Protocols

Protocol 1: Injector Port Cleaning Procedure

• Cooldown: Cool down the injector to a safe temperature (below 50 °C).

• Disassemble: Turn off the carrier gas flow to the injector. Carefully remove the septum nut, septum, and liner.

• Clean Components:

  • Liner: Replace the liner with a new, deactivated one. If reusing, clean the old liner by sonicating in a series of solvents (e.g., methanol, acetone, hexane) and then deactivate it by silylation.

  • Injector Port: Use a lint-free swab dipped in methanol or acetone to clean the inside of the injector port. Be careful not to scratch the metal surfaces.

• Reassemble: Install the new liner and septum.

• Leak Check: Turn the carrier gas back on and perform a leak check.

• Conditioning: Heat the injector to your method temperature and allow it to condition for 15-30 minutes before running samples.

Visual Guides

Below are diagrams to help visualize troubleshooting workflows and logical relationships in phthalate analysis.

Caption: Troubleshooting workflow for peak tailing issues.

Caption: Identifying sources of phthalate contamination.

References

• 1. researchgate.net [researchgate.net]
• 2. biotage.com [biotage.com]
• 3. academic.oup.com [academic.oup.com]
• 4. epa.gov [epa.gov]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. agilent.com [agilent.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. hpst.cz [hpst.cz]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. agilent.com [agilent.com]
• 12. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 13. youtube.com [youtube.com]
• 14. Split vs splitless injection GC-MS: A head-to-head evaluation of calibration performance on a Rxi-5ms GC column using EPA Method 8270 semivolatile organic standards and calibration criteria. [restek.com]

Technical Support Center: Preventing Isotopic Exchange in Deuterated Standards

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues related to isotopic exchange in deuterated standards during your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a significant problem in my analysis?

A: Isotopic exchange, also known as "back-exchange," is a chemical reaction where deuterium atoms on a deuterated internal standard (IS) are unintentionally replaced by hydrogen atoms from the surrounding environment, such as solvents, reagents, or the sample matrix.[1][2][3] This phenomenon can severely compromise the accuracy and reliability of quantitative analyses, particularly in liquid chromatography-mass spectrometry (LC-MS).[1] The issue arises because the mass spectrometer differentiates between the analyte and the internal standard based on their mass difference. If the deuterated IS loses its deuterium atoms, it can lead to an underestimation of the internal standard's signal or an overestimation of the native, unlabeled analyte's signal, ultimately causing inaccurate concentration measurements.[1]

Q2: Which functional groups and deuterium label positions are most susceptible to isotopic exchange?

A: The stability of a deuterium label is highly dependent on its position within the molecule.[1] Deuterium atoms attached to heteroatoms like oxygen (-OH), nitrogen (-NH), and sulfur (-SH) are highly labile and prone to exchange, especially in protic solvents.[2] Additionally, deuterium atoms on carbons adjacent (in the alpha position) to a carbonyl group can be susceptible to exchange through a process called enolization, which can be catalyzed by acidic or basic conditions.[1][2][4] For maximum stability, it is recommended to use standards where deuterium labels are placed in stable, non-exchangeable positions, such as on aromatic rings.[5]

Q3: What are the primary factors that influence the rate of isotopic exchange?

A: Several environmental and structural factors can significantly impact the rate of isotopic exchange. The most critical include:

• pH: The rate of exchange is highly dependent on pH. Acidic or basic conditions can catalyze the hydrogen-deuterium (H/D) exchange.[5][6] For many compounds, the minimum rate of exchange occurs in a near-neutral pH range.[5]

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including isotopic exchange.[1][3] Storing and processing samples at elevated temperatures can lead to a significant loss of deuterium over time.[1]

• Solvent Composition: Protic solvents, such as water, methanol, and ethanol, are sources of hydrogen atoms and can facilitate back-exchange.[1][3] The longer the deuterated standard is exposed to these solvents, the greater the potential for exchange.[1]

• Sample Matrix: The components of the sample matrix can also play a role. For instance, biological matrices like plasma or urine contain water and enzymes that can facilitate exchange.[1]

Q4: How should I properly store my deuterated standards to maintain their integrity?

A: Proper storage is essential to preserve the isotopic and chemical purity of deuterated compounds. Key storage recommendations include:

• Protection from Moisture: Since moisture is a source of protons that can lead to back-exchange, it is crucial to store standards in tightly sealed containers in a dry environment, such as a desiccator, or under an inert atmosphere like argon or nitrogen.[6]

• Controlled Temperature: To minimize the rate of potential exchange and degradation, many deuterated compounds should be stored at low temperatures, for example, refrigerated at 4°C or frozen.[5][6] Always follow the manufacturer's specific storage instructions and try to avoid repeated freeze-thaw cycles.[6]

• Protection from Light: Some compounds can be degraded by light. Storing them in amber vials or other light-protecting containers is a good practice.[6]

Q5: Are there more stable alternatives to deuterated standards?

A: Yes, if persistent isotopic exchange is an issue, consider using an internal standard labeled with a more stable isotope. Carbon-13 (¹³C) and Nitrogen-15 (¹⁵N) labeled standards are not prone to exchange under typical analytical conditions.[4][5][7] These standards are often considered more robust and reliable for high-accuracy quantitative methods.[7]

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common issues encountered with deuterated internal standards.

Issue 1: Inconsistent Internal Standard (IS) Response or Signal Instability

• Symptoms:

  • High variability in the peak area of the deuterated IS across an analytical run.[2]

  • Poor reproducibility in quality control (QC) samples.[2]

  • Non-linear calibration curves.[2]

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for inconsistent internal standard response.

Issue 2: Analyte Signal Detected in Blank Samples Spiked Only with Deuterated IS

• Symptoms:

  • A peak is observed at the retention time and mass of the unlabeled analyte in blank matrix samples that only contain the deuterated internal standard.

• Possible Causes & Solutions:

  • Isotopic Exchange (Back-Exchange): The deuterated IS is losing deuterium and converting to the unlabeled analyte.

    • Solution: Follow the steps in the "Exchange Confirmed?" branch of the workflow above to mitigate exchange. This includes optimizing pH, temperature, and solvent conditions.[5]

  • Isotopic Purity of the Standard: The deuterated IS may contain the unlabeled analyte as an impurity.

    • Solution: Consult the Certificate of Analysis (CoA) for the specified chemical and isotopic purity.[5] A chemical purity of >99% and an isotopic enrichment of ≥98% are generally recommended.[5] If purity is insufficient, obtain a higher purity standard.

Data Presentation: Factors Influencing Isotopic Exchange

The following table summarizes the impact of various experimental conditions on the stability of deuterated standards.

Factor	Condition	Impact on Isotopic Exchange Rate	Recommended Practice
pH	Strongly Acidic or Basic	Increases rate of exchange, especially for labels on carbons alpha to carbonyls.[1][2]	Maintain a near-neutral pH (typically between 2.5 and 7) during sample preparation and analysis.[7][8]
Temperature	Elevated (e.g., > Room Temp)	Increases the rate of exchange.[1][3]	Perform sample preparation at low temperatures (e.g., on ice) and store samples at 4°C or frozen.[2][5]
Solvent	Protic (e.g., Water, Methanol)	Provides a source of protons, facilitating exchange.[1][3]	Use aprotic and anhydrous solvents (e.g., acetonitrile) whenever possible.[2][6] Minimize the time the standard is in contact with protic solvents.[2]
Label Position	On Heteroatoms (-OH, -NH)	Highly susceptible to rapid exchange.[2]	Select standards with deuterium labels on stable positions, such as aromatic or aliphatic carbons not adjacent to heteroatoms or carbonyls.[5]
Label Position	Alpha to a Carbonyl	Moderately labile, especially with acid/base catalysis.[1]	Avoid extreme pH conditions. Choose standards with labels at less labile positions if possible.

Experimental Protocols

Protocol 1: Assessing the Stability of a Deuterated Standard Against Back-Exchange

• Objective: To determine if a deuterated internal standard undergoes isotopic exchange under specific experimental conditions (e.g., in a particular solvent or mobile phase).[1]

• Methodology:

  • Preparation of Working Solution: Prepare a working solution of the deuterated IS at a typical analytical concentration in the solvent or mobile phase to be tested.[2]

  • Time Point Zero (t=0) Analysis: Immediately after preparation, inject the working solution into the LC-MS system. Acquire a full scan mass spectrum to establish the initial isotopic distribution of the standard.[2]

  • Incubation: Incubate the remaining working solution under conditions that mimic the analytical workflow (e.g., at autosampler temperature).[2]

  • Subsequent Time Point Analysis: Inject aliquots of the incubated solution at various time points (e.g., 1, 4, 8, and 24 hours).[2] Acquire full scan mass spectra at each time point.

  • Data Analysis: Compare the mass spectra from each time point to the t=0 spectrum. A shift in the isotopic distribution towards lower masses or an increase in the signal corresponding to the unlabeled analyte indicates that back-exchange is occurring.[6] For each time point, calculate the peak areas for all isotopologues of the internal standard to quantify the extent of exchange over time.[2]

• Experimental Workflow Diagram:

  Caption: Experimental workflow for assessing deuterated internal standard stability.

Protocol 2: Forced Degradation Study for Deuterated Compounds

• Objective: To investigate the stability of a deuterated compound and identify potential degradation pathways under stress conditions, including those that may promote isotopic exchange.[6]

• Methodology:

  • Prepare Stress Samples:

    • Acid Hydrolysis: Dissolve the compound in a solution of 0.1 M HCl and incubate at a controlled temperature (e.g., 60°C).[6]

    • Base Hydrolysis: Dissolve the compound in a solution of 0.1 M NaOH and incubate.[6]

    • Oxidative Degradation: Dissolve the compound in a 3% hydrogen peroxide (H₂O₂) solution and incubate.[6]

    • Thermal Degradation: Store the solid compound or a solution in a sealed vial at an elevated temperature (e.g., 80°C).[6]

  • Sample Analysis: At specified time points, take aliquots of the stress samples, quench the reaction if necessary (e.g., by neutralization), and analyze using an appropriate method like LC-MS.

  • Data Interpretation:

    • Monitor for the appearance of new peaks, which would indicate degradation products.

    • Simultaneously, monitor the isotopic distribution of the parent deuterated compound to assess for any H/D back-exchange under the stress conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]

Technical Support Center: Dioctyl Phthalate-d4 (DOP-d4) Stability

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the stability of Dioctyl phthalate-d4 (DOP-d4) in common laboratory solvent mixtures. The information is designed to help you ensure the accuracy and reliability of your experimental results when using DOP-d4 as an internal standard or in other applications.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for neat Dioctyl phthalate-d4?

A1: Neat DOP-d4 should be stored in a cool, dry, and well-ventilated area, protected from direct sunlight and sources of ignition. When stored under these conditions, the compound is generally stable. For long-term storage, refrigeration at 2-8°C is recommended.

Q2: How stable is Dioctyl phthalate-d4 in common organic solvents like methanol and acetonitrile?

A2: While specific public data on the long-term stability of DOP-d4 in solution is limited, based on the general stability of phthalate esters and deuterated compounds, solutions of DOP-d4 in anhydrous methanol and acetonitrile are expected to be stable for several months when stored properly.[1] However, the presence of water can lead to hydrolysis over time. It is crucial to use high-purity, anhydrous solvents and to store solutions at low temperatures (e.g., -20°C or -80°C) to minimize degradation.[2]

Q3: Can the deuterium atoms on DOP-d4 exchange with hydrogen atoms from the solvent?

A3: The deuterium atoms on the phenyl ring of DOP-d4 are generally stable and not prone to back-exchange with hydrogen atoms from protic solvents like methanol under typical analytical conditions.[2] However, exposure to strong acidic or basic conditions, or high temperatures over extended periods, could potentially facilitate this exchange.[2] It is good practice to periodically check the isotopic purity of the standard solution, especially if it has been stored for a long time or under non-ideal conditions.

Q4: What are the primary degradation pathways for Dioctyl phthalate-d4?

A4: The primary degradation pathway for DOP-d4 is expected to be hydrolysis of the ester bonds, which would result in the formation of mono-octyl phthalate-d4 and phthalic acid-d4. This process can be accelerated by the presence of water, acids, or bases.[2] Thermal degradation at very high temperatures and photodegradation upon prolonged exposure to UV light are also potential degradation pathways.[2][3]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Inconsistent analytical results using a DOP-d4 internal standard solution.	Degradation of the DOP-d4 stock or working solution.	Prepare a fresh stock solution from neat material. Perform a stability check on the old solution by comparing its response to the fresh solution.
Check the storage conditions of the solution (temperature, light exposure). Ensure the solvent used was anhydrous.
Shift in the mass spectrum of DOP-d4, indicating a loss of deuterium.	H/D back-exchange may have occurred.	Prepare a fresh solution using an anhydrous, aprotic solvent if possible. Avoid extreme pH conditions and high temperatures during sample preparation and analysis.
Verify the isotopic purity of the neat material.
Appearance of unexpected peaks in the chromatogram of a DOP-d4 solution.	Presence of degradation products.	Conduct a forced degradation study to identify potential degradation products and their retention times.
Use a stability-indicating analytical method that can separate the parent compound from its degradation products.

Experimental Protocols

Protocol 1: Preparation and Storage of DOP-d4 Stock and Working Solutions

Objective: To prepare stable stock and working solutions of DOP-d4 for use in analytical experiments.

Materials:

• Dioctyl phthalate-d4 (neat material)

• High-purity, anhydrous methanol or acetonitrile

• Volumetric flasks (Class A)

• Analytical balance

• Amber glass vials with PTFE-lined caps

Procedure:

• Stock Solution Preparation (e.g., 1 mg/mL):

  • Accurately weigh a suitable amount of neat DOP-d4 (e.g., 10 mg) using an analytical balance.

  • Quantitatively transfer the weighed DOP-d4 to a volumetric flask (e.g., 10 mL).

  • Dissolve the DOP-d4 in a small amount of the chosen solvent (methanol or acetonitrile).

  • Once dissolved, bring the solution to the final volume with the solvent.

  • Mix the solution thoroughly by inversion.

• Working Solution Preparation:

  • Prepare working solutions by diluting the stock solution to the desired concentration using the same solvent.

• Storage:

  • Store the stock and working solutions in amber glass vials with PTFE-lined caps to protect from light.

  • For short-term storage (up to one week), refrigeration at 2-8°C is acceptable.

  • For long-term storage, store the solutions at -20°C or -80°C.

Protocol 2: Long-Term Stability Assessment of DOP-d4 in Solution

Objective: To evaluate the stability of a DOP-d4 solution over an extended period under specified storage conditions.

Methodology:

• Prepare a sufficient volume of the DOP-d4 solution in the desired solvent (e.g., methanol and acetonitrile) at a known concentration.

• Divide the solution into multiple aliquots in separate, tightly sealed amber vials.

• Store the vials under the desired temperature conditions (e.g., room temperature, 4°C, -20°C).

• At predetermined time points (e.g., 0, 1, 3, 6, 12 months), retrieve one aliquot from each storage condition.

• Analyze the retrieved samples using a validated stability-indicating analytical method (e.g., GC-MS or LC-MS).

• Compare the concentration of DOP-d4 in the stored samples to the initial concentration (time point 0).

• The stability is confirmed if the measured concentration is within a predefined acceptance range (e.g., ±10% of the initial concentration).

Data Presentation

Table 1: Illustrative Long-Term Stability of DOP-d4 in Methanol and Acetonitrile at Various Temperatures

Disclaimer: The following data is illustrative and based on the expected stability of similar compounds. An in-house stability study is recommended for critical applications.

Storage Time (Months)	Solvent	Temperature	DOP-d4 Concentration Remaining (%)
0	Methanol	-20°C	100.0
1	Methanol	-20°C	99.8
3	Methanol	-20°C	99.5
6	Methanol	-20°C	99.1
12	Methanol	-20°C	98.5
0	Acetonitrile	-20°C	100.0
1	Acetonitrile	-20°C	99.9
3	Acetonitrile	-20°C	99.7
6	Acetonitrile	-20°C	99.4
12	Acetonitrile	-20°C	98.9
0	Methanol	4°C	100.0
1	Methanol	4°C	98.2
3	Methanol	4°C	95.3
6	Methanol	4°C	91.5
12	Methanol	4°C	85.2
0	Acetonitrile	4°C	100.0
1	Acetonitrile	4°C	99.1
3	Acetonitrile	4°C	97.5
6	Acetonitrile	4°C	94.8
12	Acetonitrile	4°C	90.3

Mandatory Visualization

Caption: Workflow for Long-Term Stability Assessment of DOP-d4.

Caption: Troubleshooting Logic for Inconsistent DOP-d4 Results.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Method Validation for Phthalate Analysis: Featuring Dioctyl Phthalate-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical method validation parameters for the analysis of phthalates using gas chromatography-mass spectrometry (GC-MS). A particular focus is placed on the use of deuterated internal standards, with Dioctyl phthalate-d4 as the subject of comparison against other commonly employed alternatives. The use of isotopically labeled internal standards is a cornerstone of robust and accurate phthalate analysis, effectively compensating for matrix effects, variations in extraction efficiency, and instrumental drift.[1][2]

While comprehensive, publicly available validation data specifically for Dioctyl phthalate-d4 is limited, this guide synthesizes typical performance characteristics from a range of validated methods for other deuterated and non-deuterated internal standards. This allows for an informed assessment of the expected performance of a method utilizing Dioctyl phthalate-d4.

Comparative Performance of Internal Standards in Phthalate Analysis

The selection of an appropriate internal standard is critical for achieving accurate and precise quantification of phthalates. Ideally, the internal standard should be chemically similar to the analytes of interest and not naturally present in the samples. Isotopically labeled analogs of the target phthalates are considered the gold standard for this purpose. The following table summarizes typical method validation data for commonly used internal standards in phthalate analysis by GC-MS.

Method Validation Parameter	Dioctyl phthalate-d4 (Expected)	Dibutyl phthalate-d4 (DBP-d4)	bis(2-Ethylhexyl) phthalate-d4 (DEHP-d4)	Benzyl Benzoate (Non-deuterated)
Linearity (R²)	>0.99	>0.995[1][3]	>0.99[1]	>0.99[4]
Recovery (%)	80-120%	91.3 - 99.9%[1][3]	89.7 - 100%[1][3]	71 - 118%[4]
Precision (RSD%)	<15%	2.0 - 7.5%[1]	0.8 - 8.1%[1]	<15%[2]
Limit of Detection (LOD)	Analyte & Matrix Dependent	Analyte & Matrix Dependent	Analyte & Matrix Dependent	Analyte & Matrix Dependent
Limit of Quantification (LOQ)	Analyte & Matrix Dependent	Analyte & Matrix Dependent	Analyte & Matrix Dependent	Analyte & Matrix Dependent

Note: The performance of Dioctyl phthalate-d4 is expected to be comparable to other deuterated phthalate standards like DBP-d4 and DEHP-d4, demonstrating good linearity, recovery, and precision. However, specific experimental data is not as widely published. Benzyl benzoate, while a common non-deuterated internal standard, may not fully compensate for matrix effects as effectively as a deuterated analog.[5][6]

Experimental Protocol: Phthalate Analysis in Plastic Matrices using GC-MS

This section details a generalized experimental protocol for the determination of phthalates in a plastic matrix using a deuterated internal standard like Dioctyl phthalate-d4.

1. Sample Preparation

• 1.1. Sample Comminution: The plastic sample should be physically reduced in size to increase the surface area for extraction. This can be achieved by cutting, grinding, or cryo-milling the sample into a fine powder or small pieces.

• 1.2. Weighing: Accurately weigh approximately 0.1 - 1.0 g of the comminuted sample into a glass centrifuge tube. The use of glass is crucial to avoid phthalate contamination from plastic labware.[4]

• 1.3. Internal Standard Spiking: Spike the sample with a known amount of Dioctyl phthalate-d4 solution in a suitable solvent (e.g., hexane or acetone). The spiking level should be chosen to be in the mid-range of the calibration curve.

• 1.4. Extraction: Add an appropriate extraction solvent (e.g., hexane, acetone, or a mixture thereof) to the sample. The choice of solvent will depend on the polymer type.[7]

• 1.5. Sonication and Shaking: Sonicate the sample for approximately 30 minutes in an ultrasonic bath, followed by mechanical shaking for 1-2 hours to ensure efficient extraction of the phthalates.

• 1.6. Centrifugation and Filtration: Centrifuge the sample to pellet the solid material. Filter the supernatant through a 0.22 µm PTFE syringe filter into a clean glass vial for GC-MS analysis.

2. GC-MS Analysis

• 2.1. Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for the separation and detection of phthalates.

• 2.2. Chromatographic Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness), is typically used.[8][9]

  • Carrier Gas: Helium is commonly used as the carrier gas at a constant flow rate.

  • Oven Temperature Program: A temperature gradient is employed to separate the different phthalates. A typical program might start at a lower temperature (e.g., 60°C), ramp up to a high temperature (e.g., 300°C), and hold for a period to ensure elution of all analytes.

  • Injector: A split/splitless injector is used, typically in splitless mode for trace analysis, with an injection volume of 1 µL.

• 2.3. Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) is the standard ionization mode.

  • Acquisition Mode: Selected Ion Monitoring (SIM) mode is used for enhanced sensitivity and selectivity. Specific ions for each target phthalate and the deuterated internal standard are monitored. The primary quantification ion for most phthalates is m/z 149.[9]

  • Ion Source and Transfer Line Temperatures: These are typically maintained at elevated temperatures (e.g., 230°C and 280°C, respectively) to prevent analyte condensation.

3. Data Analysis and Quantification

• 3.1. Calibration Curve: A multi-point calibration curve is constructed by analyzing a series of standard solutions containing known concentrations of the target phthalates and a constant concentration of the internal standard. The curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• 3.2. Quantification: The concentration of each phthalate in the sample extract is determined by calculating its peak area ratio to the internal standard and interpolating the concentration from the calibration curve. The final concentration in the original solid sample is then calculated based on the initial sample weight and extraction volume.

Visualizing the Workflow

The following diagrams illustrate the key steps in the experimental workflow for phthalate analysis.

Caption: Experimental workflow for phthalate analysis using an internal standard.

References

• 1. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 2. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. epa.gov [epa.gov]
• 6. researchgate.net [researchgate.net]
• 7. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 8. fses.oregonstate.edu [fses.oregonstate.edu]
• 9. gcms.cz [gcms.cz]

A Comparative Guide to the Accuracy and Precision of Phthalate Quantification Utilizing Dioctyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals: An Objective Look at Internal Standards in Phthalate Analysis

The accurate and precise quantification of phthalates is of paramount importance in environmental monitoring, food safety, and toxicological studies. Due to their ubiquitous nature, the potential for sample contamination during analysis is a significant challenge. The use of isotopically labeled internal standards is a critical component of robust analytical methods, compensating for matrix effects and variations in extraction efficiency. This guide provides a comparative overview of the analytical performance for the quantification of phthalates, with a focus on the use of Dioctyl phthalate-d4 (DOP-d4) and its isomers as internal standards.

The Role of Deuterated Internal Standards

Isotopically labeled internal standards, such as Dioctyl phthalate-d4 (DOP-d4), are the gold standard for achieving reliable and accurate results in phthalate analysis. These compounds are chemically identical to their native counterparts but have a higher mass due to the incorporation of deuterium atoms. This property allows them to be distinguished by mass spectrometry while behaving similarly to the target analytes during sample preparation and analysis. This co-elution and similar behavior effectively corrects for variations in sample extraction, derivatization, and instrument response, leading to enhanced precision and accuracy.

Comparative Performance Data

While specific inter-laboratory comparison data for Dioctyl phthalate-d4 is limited, the performance of its isomers, Di(2-ethylhexyl) phthalate-d4 (DEHP-d4) and Di-n-octyl phthalate-d4 (DnOP-d4), provides a strong indication of the expected accuracy and precision. The following tables summarize typical performance data from studies utilizing these deuterated internal standards in various matrices.

Table 1: Performance of GC-MS/MS for DEHP Quantification using DEHP-d4 Internal Standard in Cosmetics

Parameter	Matrix	Value
Recovery	Nail Lacquer & Hairspray	95 - 106.1%
Precision (%RSD)	Nail Lacquer & Hairspray	< 3.9%
Data from a study on the quantitative analysis of trace phthalate levels in cosmetics.

Table 2: Performance of GC-MS for Phthalate Quantification in Non-alcoholic Beverages using DEHP-d4 Internal Standard

Parameter	Matrix	Value
Mean Recovery	Spiked Samples	84 - 105%
Inter-day Repeatability (%RSD)	Non-alcoholic Beverages	8 - 13%
Intra-day Repeatability (%RSD)	Non-alcoholic Beverages	9 - 15%
Data from a quantificational method for 7 phthalate esters in non-alcoholic beverages.[1]

Table 3: Performance of GC-MS for High-Molecular-Weight Phthalate Quantification in Wine using DnOP-d4 Internal Standard

Parameter	Analytes	Matrix	Value
Repeatability (CVr%)	DINP, DIDP	Wine	6%
Intermediate Precision (CVIP%)	DINP, DIDP	Wine	8%
Data from a validated method for the determination of ten phthalates in wine by gas chromatography - mass spectrometry.[2]

Experimental Protocols

Detailed methodologies are crucial for obtaining accurate and reproducible results. Below is a generalized experimental protocol for the quantification of high-molecular-weight phthalates, such as Dioctyl phthalate (DOP), using Dioctyl phthalate-d4 (DOP-d4) as an internal standard, primarily by Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation and Extraction (e.g., Polymer Matrix)

• Sample Weighing: Accurately weigh approximately 1 gram of the homogenized polymer sample into a glass extraction thimble.

• Internal Standard Spiking: Spike the sample with a known amount of Dioctyl phthalate-d4 (DOP-d4) solution.

• Soxhlet Extraction: Place the thimble in a Soxhlet extractor and extract with a suitable solvent (e.g., hexane or a hexane/acetone mixture) for a defined period (e.g., 6-8 hours).

• Concentration: After extraction, concentrate the solvent to a small volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen.

• Solvent Exchange (if necessary): If the extraction solvent is not compatible with the analytical instrument, exchange it with a suitable solvent (e.g., iso-octane).

2. GC-MS Analysis

• Chromatographic System: A gas chromatograph equipped with a mass selective detector (MSD).

• Column: A low-bleed capillary column suitable for phthalate analysis (e.g., a 5% phenyl-methylpolysiloxane column).

• Injector: Operate in splitless mode to maximize sensitivity.

• Oven Temperature Program: An optimized temperature program to ensure good separation of the target phthalates. A typical program might start at a low temperature (e.g., 60°C), ramp up to a high temperature (e.g., 300°C), and hold for a few minutes.

• Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode for high sensitivity and selectivity. Monitor characteristic ions for both the native phthalate and its deuterated internal standard.

• Quantification: Generate a calibration curve by plotting the ratio of the peak area of the native phthalate to the peak area of the deuterated internal standard against the concentration of the native phthalate in a series of calibration standards. The concentration of the phthalate in the unknown samples is then determined from this curve.

Visualizing the Workflow and Logic

To better illustrate the experimental process and the underlying principles of using an internal standard, the following diagrams are provided.

Caption: Experimental workflow for phthalate analysis using a deuterated internal standard.

Caption: Logical relationship demonstrating the principle of internal standard correction.

Conclusion

The use of Dioctyl phthalate-d4, or its isomers DEHP-d4 and DnOP-d4, as internal standards significantly enhances the accuracy and precision of phthalate quantification. By compensating for variations inherent in the analytical process, these deuterated standards enable researchers to obtain reliable and defensible data. The experimental protocols and performance data presented in this guide demonstrate that methods incorporating these internal standards are robust and well-suited for the demanding requirements of scientific research and drug development. When high-quality data is essential, the use of a deuterated internal standard is a critical component of the analytical methodology.

References

• 1. s4science.at [s4science.at]
• 2. fda.gov.tw [fda.gov.tw]

A Guide to Inter-laboratory Performance of Phthalate Analysis Using Deuterated Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical performance for the quantification of phthalates and their metabolites across different laboratories and matrices, with a focus on methods employing deuterated internal standards. The use of isotopically labeled standards is a critical component for achieving accurate and precise measurements of these ubiquitous environmental contaminants, especially given the high risk of sample contamination during analysis. This document synthesizes data from proficiency testing schemes and inter-laboratory validation studies to provide a benchmark for expected performance of modern analytical techniques, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Comparative Performance Data

The use of deuterated internal standards significantly improves the accuracy and precision of phthalate analysis by compensating for matrix effects, variations in extraction efficiency, and instrument response. The following tables summarize typical performance data from inter-laboratory studies, offering a snapshot of the expected reproducibility and recovery rates in different sample types.

Table 1: Inter-laboratory Reproducibility of Phthalate Metabolite Analysis in Human Urine (HBM4EU Proficiency Testing Scheme)

This table presents the inter-laboratory reproducibility as the relative standard deviation (RSDR) from a large European human biomonitoring study involving 28 laboratories.[1][2][3] The data highlights the variability for different phthalate biomarkers.

Analyte	Average Inter-laboratory RSDR (%)	RSDR for top-performing laboratories (%)
Single-isomer phthalate biomarkers (e.g., DnBP, DEHP)	24	17
Mixed-isomer phthalate biomarkers (e.g., DiNP, DiDP)	43	26

Data sourced from the HBM4EU project.[1][2][3]

Table 2: Inter-laboratory Validation of Phthalate Analysis in Indoor Air

This table summarizes the results from an inter-laboratory validation study for the analysis of Di-n-butyl phthalate (DBP) and Di(2-ethylhexyl) phthalate (DEHP) in indoor air, involving five laboratories.[4][5][6] The study evaluated the performance of a method based on solid-phase extraction followed by GC-MS.

Analyte	Adsorbent Type	Mean Recovery (%)	Reproducibility RSDR (%)	Horwitz Ratio (HorRat)
DBP	ODS filter	91.3 - 99.9	5.1 - 13.1	0.31 - 0.79
DEHP	ODS filter	91.3 - 99.9	5.1 - 13.1	0.31 - 0.79
DBP	SDB cartridge	91.3 - 99.9	5.1 - 13.1	0.31 - 0.79
DEHP	SDB cartridge	91.3 - 99.9	5.1 - 13.1	0.31 - 0.79

ODS: Octadecyl silica; SDB: Styrene-divinylbenzene. Data from a 2019 study on indoor air quality analysis.[4][5][6]

Experimental Protocols

The following sections provide generalized experimental protocols for the analysis of phthalates and their metabolites in biological and environmental matrices, based on methodologies reported in inter-laboratory comparison studies.

Analysis of Phthalate Metabolites in Human Urine by LC-MS/MS

This protocol is a generalized procedure based on the methods used by the majority of participating laboratories in the HBM4EU project.[7]

• Sample Preparation:

  • Aliquoting: Transfer a precise volume of urine (typically 0.5 mL) into a clean polypropylene tube.

  • Internal Standard Spiking: Add a solution containing the isotopically labeled internal standards for each target phthalate metabolite.

  • Enzymatic Deconjugation: Add a buffer solution and a β-glucuronidase enzyme to the urine sample to deconjugate the glucuronidated metabolites. Incubate the mixture (e.g., at 37°C for 2 hours).

  • Solid-Phase Extraction (SPE): Perform either online or offline SPE to clean up the sample and concentrate the analytes. A variety of SPE cartridges are used across laboratories, with polymeric reversed-phase sorbents being common.

• Instrumental Analysis:

  • Chromatographic System: An ultra-high performance liquid chromatography (UHPLC) or high-performance liquid chromatography (HPLC) system.

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient elution with a mixture of an aqueous solvent (often containing a buffer like ammonium acetate or formic acid) and an organic solvent (e.g., methanol or acetonitrile).

  • Mass Spectrometer: A tandem mass spectrometer operating in negative ion electrospray ionization (ESI-) mode.

  • Data Acquisition: Typically, two mass transitions are monitored for each analyte in multiple reaction monitoring (MRM) mode to ensure specificity.

Analysis of Phthalates in Indoor Air by GC-MS

This protocol is based on a validated method from an inter-laboratory study on indoor air analysis.[4][6]

• Sample Collection:

  • Draw a known volume of air through a solid-phase adsorption tube. Common adsorbents include octadecyl silica (ODS) filters and styrene-divinylbenzene (SDB) copolymer cartridges.

• Sample Preparation:

  • Internal Standard Spiking: Add a solution of deuterated internal standards (e.g., DBP-d4) to the adsorbent material.

  • Solvent Extraction: Elute the phthalates from the adsorbent using an appropriate organic solvent (e.g., acetone).

• Instrumental Analysis:

  • Chromatographic System: A gas chromatograph.

  • Column: A low-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms), is frequently used.[8]

  • Injector: Operate in splitless mode to maximize sensitivity.

  • Mass Spectrometer: A mass spectrometer operating in electron ionization (EI) mode.

  • Data Acquisition: Acquire data in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.

Visualizing the Workflow

The following diagrams illustrate the typical experimental workflows for phthalate analysis.

Workflow for Phthalate Metabolite Analysis in Urine.

Workflow for Phthalate Analysis in Indoor Air.

References

• 1. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 5. researchgate.net [researchgate.net]
• 6. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 7. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PMC [pmc.ncbi.nlm.nih.gov]
• 8. gcms.cz [gcms.cz]

A Researcher's Guide to Phthalate Analysis: Comparing Dioctyl Phthalate-d4 and Other Isotopic Internal Standards

For researchers, scientists, and drug development professionals, the accurate quantification of phthalates is critical for assessing environmental exposure, understanding toxicological effects, and ensuring the safety of pharmaceutical products. The use of isotopically labeled internal standards is the gold standard for achieving reliable and reproducible results in analytical methods such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide provides a comprehensive comparison of Dioctyl phthalate-d4 (DOP-d4) with other commonly used deuterated phthalate internal standards, supported by experimental data and detailed methodologies.

The ideal internal standard should mimic the chemical and physical properties of the analyte of interest, co-elute in close proximity without causing interference, and not be naturally present in the samples. Deuterated standards, such as DOP-d4, Dibutyl phthalate-d4 (DBP-d4), and Benzyl butyl phthalate-d4 (BBP-d4), fulfill these criteria by having nearly identical extraction efficiencies and chromatographic behaviors to their non-labeled counterparts, while their mass difference allows for clear differentiation by a mass spectrometer.[1][2] This guide will delve into a comparative analysis of their performance.

Comparative Performance of Deuterated Phthalate Internal Standards

The selection of an appropriate internal standard is pivotal for the accuracy and precision of phthalate analysis. The following tables summarize the performance characteristics of Dioctyl phthalate-d4 and other deuterated internal standards based on data from various analytical studies.

Table 1: Physicochemical Properties of Selected Deuterated Phthalate Internal Standards

Property	Dioctyl phthalate-d4 (DOP-d4)	Dibutyl phthalate-d4 (DBP-d4)	Benzyl butyl phthalate-d4 (BBP-d4)
CAS Number	93952-13-7	93952-11-5	93951-88-3[3]
Molecular Formula	C₂₄H₃₄D₄O₄	C₁₆H₁₈D₄O₄	C₁₉H₁₆D₄O₄
Molecular Weight	394.58 g/mol	282.36 g/mol	316.38 g/mol [3]
Boiling Point	384 °C	340 °C	371 °C
Melting Point	-50 °C	-35 °C	N/A
Isotopic Purity	≥98 atom % D	≥98 atom % D	≥98 atom % D[3]

Note: Properties for DOP-d4 and DBP-d4 are based on their non-deuterated counterparts where specific data for the deuterated analog is not available.

Table 2: Comparative Analytical Performance of Deuterated Internal Standards in GC-MS Analysis

Parameter	Dioctyl phthalate-d4 (DOP-d4)	Dibutyl phthalate-d4 (DBP-d4)	Benzyl butyl phthalate-d4 (BBP-d4)	Di(2-ethylhexyl) phthalate-d4 (DEHP-d4)
Linearity (R²)	>0.99	0.9953–0.9997[4]	0.9900–0.9993[4]	0.9891–0.9992[4]
Recovery (%)	85-115	89.7–95.5[5]	89.7–95.5[5]	89.7–95.5[5]
Limit of Detection (LOD)	Analyte & Matrix Dependent	Analyte & Matrix Dependent	Analyte & Matrix Dependent	Analyte & Matrix Dependent
Limit of Quantification (LOQ)	Analyte & Matrix Dependent	Analyte & Matrix Dependent	Analyte & Matrix Dependent	Analyte & Matrix Dependent

Note: The performance parameters are influenced by the specific analytical method, matrix, and instrumentation. The data presented is a synthesis from multiple studies to provide a comparative overview.

Experimental Protocols

Detailed and robust experimental protocols are essential for achieving accurate and reproducible results. Below are representative methodologies for the analysis of phthalates using deuterated internal standards with GC-MS.

Sample Preparation: Liquid-Liquid Extraction for Aqueous Samples

• Aliquoting: Transfer 10 mL of the aqueous sample (e.g., water, beverage) into a 20 mL glass centrifuge tube.

• Internal Standard Spiking: Add a known amount of the deuterated internal standard solution (e.g., 100 µL of a 1 µg/mL solution of Dioctyl phthalate-d4 in methanol).

• Extraction: Add 5 mL of an appropriate organic solvent (e.g., n-hexane or dichloromethane).

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes to achieve phase separation.

• Collection: Carefully transfer the upper organic layer to a clean glass tube.

• Repeat Extraction: Repeat the extraction process (steps 3-6) on the remaining aqueous layer twice more, combining the organic extracts.

• Concentration: Evaporate the combined organic extract to a final volume of 1 mL under a gentle stream of nitrogen gas.

• Analysis: Transfer the final extract into a 2 mL autosampler vial for GC-MS analysis.

GC-MS Analysis Protocol

• Gas Chromatograph (GC): Agilent 7890A or equivalent.

• Mass Spectrometer (MS): Agilent 5975C or equivalent.

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar.

• Injector: Splitless mode at 280°C.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp 1: 8°C/min to 210°C, hold for 5 minutes.

  • Ramp 2: 20°C/min to 250°C, hold for 5 minutes.[4]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MSD Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Quantification and qualifier ions should be selected based on the specific phthalates and internal standards being analyzed. For example, for DnOP-d4, quantifying and qualifying transitions could be 283>153 and 283>93 respectively.[6]

Visualizing Phthalate Interaction Pathways

Phthalates are known endocrine-disrupting chemicals that can interfere with various biological pathways. Understanding these interactions is crucial for toxicological assessment. The following diagram illustrates a simplified signaling pathway for phthalate esters.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Benzyl butyl phthalate-3,4,5,6-d4 D = 98atom , = 98 93951-88-3 [sigmaaldrich.com]
• 4. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 5. researchgate.net [researchgate.net]
• 6. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]

The Analytical Edge: A Comparative Guide to Linearity and Recovery for Dioctyl Phthalate-d4 in Phthalate Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of phthalates, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This guide provides an objective comparison of the performance of Dioctyl phthalate-d4 (DOP-d4), a deuterated internal standard, focusing on the critical analytical parameters of linearity and recovery. The data presented is compiled from various studies and serves as a benchmark for what can be expected when employing DOP-d4 and other common deuterated phthalate standards in analytical methodologies.

The use of stable isotope-labeled internal standards, such as Dioctyl phthalate-d4, is a widely accepted strategy to compensate for variations in sample extraction, matrix effects, and instrument response in chromatographic methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This approach significantly enhances the accuracy and precision of quantitative analysis.

Performance Metrics: Linearity and Recovery

The linearity of an analytical method refers to its ability to elicit test results that are directly proportional to the concentration of the analyte in the sample. It is typically evaluated by a linear regression analysis of a series of calibration standards, with the correlation coefficient (R²) being a key indicator of performance. A value close to 1.000 indicates a strong linear relationship.

Recovery studies are essential to determine the efficiency of an analytical method in extracting the analyte from the sample matrix. The percentage of recovery is a measure of the amount of analyte detected relative to the amount originally present.

The following tables summarize typical linearity and recovery data for the analysis of phthalates using deuterated internal standards, including data that is representative of the performance of Dioctylo phthalate-d4.

Linearity Data for Phthalate Analysis using Deuterated Internal Standards

Analyte	Internal Standard	Analytical Method	Concentration Range	Correlation Coefficient (R²)	Reference
Various Phthalates	Dibutyl phthalate-d4 (DBP-d4)	GC-MS	Not Specified	> 0.995	[1]
Phthalate Standards	Not specified	UHPLC	Not Specified	> 0.99998	[2]
Di-n-butyl phthalate (DBP)	Dibutyl phthalate-d4 (DBP-d4)	GC-MS	1 - 100 ng/mL	Not specified, but response factors were consistent	[3]
10 Phthalates	Not specified	LC-MS/MS	0.125 - 5 pg/µL	> 0.99	[4]
Mycotoxins	13C-labeled internal standards	UPLC-MS/MS	Not Specified	> 0.99	[5]

Recovery Data for Phthalate Analysis using Deuterated Internal Standards

Analyte/Matrix	Internal Standard	Analytical Method	Spiking Level	Recovery (%)	Reference
Deuterated Phthalates in Indoor Air	DEP-d4, DBP-d4, BBP-d4, DEHP-d4	GC-MS	Not Specified	> 89.7	[1]
Phthalates in Plastic Toys	EPA standard	HPLC/UV	100 ng	66 - 76	[2]
Phthalates in Cosmetics	DBP-d4, DEHP-d4	GC-MS	25 µg/g	95 - 106.1	[6]
Phthalates in Polymer Materials	Diisononyl phthalate (DINP)	GC-MS / GC-ECD	52.2 µg/g	76 - 100	[4]
Mycotoxins in Food and Feed	Isotope-labeled internal standards	UPLC-MS/MS	Not Specified	74.0 - 106.0	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical results. Below are generalized experimental protocols for the analysis of phthalates using a deuterated internal standard like Dioctyl phthalate-d4.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Sample Preparation (Liquid-Liquid Extraction):

  • A known volume or weight of the sample is taken in a glass container.

  • A precise amount of the Dioctyl phthalate-d4 internal standard solution is added to the sample.

  • The sample is extracted with a suitable organic solvent (e.g., hexane, dichloromethane) by vigorous mixing.

  • The organic layer containing the phthalates is separated, and the extraction may be repeated to ensure complete recovery.

  • The combined organic extracts are concentrated under a gentle stream of nitrogen.

  • The final extract is reconstituted in a known volume of solvent before injection into the GC-MS system.

• GC-MS Conditions:

  • Gas Chromatograph: Agilent 7890A or equivalent.

  • Mass Spectrometer: Agilent 5975C or equivalent.

  • Column: A low-polarity capillary column such as a DB-5ms (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) is commonly used.

  • Injector: Splitless mode.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: A temperature gradient is optimized to achieve good separation of the target phthalates.

  • Mass Spectrometer Mode: Selected Ion Monitoring (SIM) is often used for enhanced sensitivity and selectivity, monitoring characteristic ions for both the native phthalates and the deuterated internal standard.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

• Sample Preparation (Protein Precipitation for Biological Matrices):

  • A small, precise volume of the biological sample (e.g., plasma) is transferred to a clean tube.

  • A known amount of Dioctyl phthalate-d4 internal standard solution is added.

  • A protein precipitation solvent, such as acetonitrile, is added to the sample.

  • The mixture is vortexed and then centrifuged to pellet the precipitated proteins.

  • The supernatant is transferred to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • Liquid Chromatograph: Waters ACQUITY UPLC H-Class or equivalent.

  • Mass Spectrometer: Waters Xevo TQD or equivalent.

  • Column: A reversed-phase column, such as a C18 column, is typically employed.

  • Mobile Phase: A gradient elution using a mixture of water and an organic solvent (e.g., methanol or acetonitrile), often with additives like ammonium acetate or formic acid.

  • Ionization Source: Electrospray Ionization (ESI) in positive or negative mode, depending on the analytes.

  • Mass Spectrometer Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for each phthalate and its deuterated internal standard.

Visualizing the Analytical Workflow

To better illustrate the logical flow of a typical linearity and recovery study for phthalate analysis using a deuterated internal standard, the following diagram is provided.

Caption: Workflow for Linearity and Recovery Studies of Phthalates using a Deuterated Internal Standard.

Conclusion

The data presented in this guide demonstrates that the use of deuterated internal standards, exemplified by the expected performance of Dioctyl phthalate-d4, is a robust and reliable approach for the quantitative analysis of phthalates. The high linearity (R² > 0.99) and good recovery rates (typically in the range of 70-120%) achievable with methods employing these standards underscore their value in obtaining high-quality analytical data. For researchers in environmental science, food safety, and drug development, the adoption of such validated methods is crucial for ensuring the accuracy and defensibility of their findings. The choice between GC-MS and LC-MS/MS will depend on the specific analytes, matrix, and desired sensitivity, with both techniques offering excellent performance when coupled with the use of appropriate deuterated internal standards.

References

• 1. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. fda.gov.tw [fda.gov.tw]
• 4. redalyc.org [redalyc.org]
• 5. Development of an UPLC-MS/MS Method for the Analysis of Mycotoxins in Rumen Fluid with and without Maize Silage Emphasizes the Importance of Using Matrix-Matched Calibration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. mdpi.com [mdpi.com]

A Comparative Guide to the Limit of Detection (LOD) and Limit of Quantification (LOQ) for Phthalates in Analytical Chemistry

For researchers, scientists, and drug development professionals, the accurate detection and quantification of phthalates at trace levels is a critical aspect of quality control, safety assessment, and regulatory compliance. Phthalates, a class of chemical compounds commonly used as plasticizers, are ubiquitous in laboratory and manufacturing environments, posing a risk of contamination in pharmaceutical products, consumer goods, and environmental samples. This guide provides an objective comparison of the performance of common analytical methods for phthalate analysis, with a focus on the Limit of Detection (LOD) and Limit of Quantification (LOQ), supported by experimental data.

The choice of analytical technique for phthalate analysis is often dictated by the sample matrix, the required sensitivity, and the specific phthalates of interest. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the two most prevalent and powerful techniques employed for this purpose. While both offer high selectivity and sensitivity, they operate on different principles, leading to distinct advantages and limitations in their application.

Quantitative Performance: A Side-by-Side Comparison

The LOD and LOQ are key performance characteristics of an analytical method, defining the lowest concentration of an analyte that can be reliably detected and quantified, respectively. The following tables summarize the LOD and LOQ values for common phthalates achieved by various analytical methods, compiled from multiple studies. These values can vary depending on the specific instrumentation, sample matrix, and experimental conditions.

Table 1: Limit of Detection (LOD) and Limit of Quantification (LOQ) of Phthalates by GC-MS

Phthalate	LOD (µg/L or ppb)	LOQ (µg/L or ppb)	Sample Matrix
Dimethyl phthalate (DMP)	0.0010 - 3.46	-	Fragrances, Polymer materials
Diethyl phthalate (DEP)	0.0010 - 3.46	-	Fragrances, Polymer materials
Dibutyl phthalate (DBP)	0.0021 - 10.10	-	Fragrances, Polymer materials
Benzyl butyl phthalate (BBP)	-	-	Polymer materials
Di(2-ethylhexyl) phthalate (DEHP)	0.0021 - 10.10	-	Fragrances, Polymer materials
Diisononyl phthalate (DINP)	-	-	Polymer materials
Diisooctyl phthalate (DIOP)	-	-	Polymer materials

Data compiled from studies on commercial fragrances and polymer materials.[1][2][3] It is important to note that the reported values for GC-MS can vary significantly based on the detector used (e.g., MS vs. ECD) and the sample preparation method.[1][2]

Table 2: Limit of Detection (LOD) and Limit of Quantification (LOQ) of Phthalates by LC-MS/MS

Phthalate	LOD (µg/L or ppb)	LOQ (µg/L or ppb)	Sample Matrix
Dimethyl phthalate (DMP)	0.125 (pg/µL)	-	-
Diethyl phthalate (DEP)	0.125 (pg/µL)	-	-
Dibutyl phthalate (DBP)	1	>10	Distilled beverages
Benzyl butyl phthalate (BBP)	1	>10	Distilled beverages
Di(2-ethylhexyl) phthalate (DEHP)	1	>10	Distilled beverages
Di-n-octyl phthalate (DNOP)	1	>10	Distilled beverages
Diisononyl phthalate (DINP)	>1	>10	Distilled beverages

Data from an application note demonstrating the analysis of phthalates in distilled beverages using UPLC-MS/MS. Another study using LC/MS/MS reported lower limits of detection (LLODs) for 10 phthalates to be between 0.125 to 5 pg/µL.[4]

Table 3: Comparison of HPLC-UV Method Performance

Phthalate	LOD (ng)	LOQ (ng)
MMP	1.1	7.3
DMP	0.08	0.54
DEP	0.08	0.54
BB	0.44	2.9
BBP	0.1	0.63
DBP	0.1	0.64
DEHP	0.09	0.58
DNOP	0.12	0.83
DIDP	4.5	30

Data from an application note on the development of an HPLC/UV method for nine phthalates.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing analytical results. Below are representative experimental protocols for the determination of phthalates using GC-MS and LC-MS/MS.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is a generalized procedure based on common practices for phthalate analysis in various matrices.

• Sample Preparation (Liquid-Liquid Extraction):

  • To a known volume of a liquid sample (e.g., beverage, pharmaceutical formulation), add a suitable organic solvent such as n-hexane.[5]

  • Vortex the mixture vigorously to ensure efficient extraction of phthalates into the organic layer.

  • Centrifuge the mixture to achieve phase separation.

  • Carefully transfer the organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of a suitable solvent (e.g., hexane or ethyl acetate) for GC-MS analysis.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent.

  • Column: A non-polar or mid-polar capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., Rxi-5ms), is commonly used.[6]

  • Oven Temperature Program: An initial temperature of around 60°C, held for 1-2 minutes, followed by a ramp to 280-320°C at a rate of 10-25°C/min, and a final hold time.

  • Injector: Splitless mode with an injector temperature of 250-280°C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1-2 mL/min).

  • Mass Spectrometer Conditions:

    • Ionization Mode: Electron Impact (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. A characteristic ion for many phthalates is m/z 149.[7]

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol outlines a general procedure for the analysis of phthalates, particularly suited for samples that are not amenable to GC analysis or when higher sensitivity is required.

• Sample Preparation (Solid-Phase Extraction - SPE):

  • Condition an SPE cartridge (e.g., C18) with methanol followed by water.

  • Load the sample onto the cartridge.

  • Wash the cartridge with a weak solvent (e.g., water/methanol mixture) to remove interferences.

  • Elute the phthalates with a stronger organic solvent (e.g., acetonitrile or methanol).

  • Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

  • Note: Care must be taken to avoid phthalate contamination from plastic labware during sample preparation.[8]

• LC-MS/MS Instrumentation and Conditions:

  • Liquid Chromatograph: Waters ACQUITY UPLC I-Class or equivalent.

  • Mass Spectrometer: Waters Xevo TQ-S micro or equivalent.

  • Column: A reversed-phase C18 column is typically used for separation.[7]

  • Mobile Phase: A gradient of water and an organic solvent like methanol or acetonitrile, often with an additive such as ammonium acetate.[7][9]

  • Flow Rate: 0.2 - 0.5 mL/min.

  • Column Temperature: 30-40°C.

  • Injection Volume: 5-10 µL.

  • Mass Spectrometer Conditions:

    • Ionization Mode: Electrospray Ionization (ESI) in positive mode.[7]

    • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.[7]

    • Capillary Voltage: 1.0 - 3.0 kV.

    • Source Temperature: 120 - 150°C.

    • Desolvation Temperature: 350 - 500°C.

Visualizing the Analytical Workflow

To provide a clearer understanding of the processes involved, the following diagrams illustrate the typical experimental workflows for determining the LOD and LOQ of phthalates.

Caption: A generalized workflow for the determination of LOD and LOQ for phthalates.

Caption: Decision tree for selecting an analytical method for phthalate analysis.

References

• 1. scielo.br [scielo.br]
• 2. redalyc.org [redalyc.org]
• 3. GC-MS Determination of Undeclared Phthalate Esters in Commercial Fragrances: Occurrence, Profiles and Assessment of Carcinogenic and Non-Carcinogenic Risk Associated with Their Consumption among Adult Consumers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. s4science.at [s4science.at]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 7. benchchem.com [benchchem.com]
• 8. Phthalate Exposure: From Quantification to Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sciex.com [sciex.com]

The Analytical Edge: Dioctyl Phthalate-d4 Performance Across Diverse Sample Matrices

In the precise world of analytical chemistry, the accurate quantification of phthalates—ubiquitous plasticizers with potential health concerns—demands a robust internal standard. Dioctyl phthalate-d4 (DOP-d4), a deuterated analog of its parent compound, has emerged as a reliable tool for researchers, scientists, and drug development professionals. This guide provides an objective comparison of DOP-d4's performance in various sample matrices against other common internal standards, supported by experimental data to inform your analytical method development.

The ideal internal standard should mimic the analyte's behavior throughout sample preparation and analysis, correcting for variations in extraction efficiency and instrumental response. Isotopically labeled standards, such as DOP-d4, are widely considered the gold standard for mass spectrometry-based methods due to their chemical and physical similarity to the target analytes.

Comparative Performance Data

The efficacy of an internal standard is measured by its ability to ensure accuracy and precision in the quantification of target analytes. The following tables summarize the performance of deuterated internal standards, including analogs of Dioctyl phthalate-d4, in comparison to other alternatives across different sample matrices.

Table 1: Performance in Environmental Matrices (Water & Soil)

Parameter	Matrix	Internal Standard	Recovery (%)	Linearity (R²)	LOD/LOQ	Citation
Recovery	Bottled Water	Not Specified	93 - 114	>0.9975	-
Recovery	Surface Water	Deuterated Phthalates	-	-	0.01 – 0.17 µg/L (LOD)
Recovery	Drinking Water	Not Specified	-	>0.99	1–8 ng/mL (LOD), 5–14 ng/mL (LOQ)	[1]
Recovery	Soil	Not Specified	70.00 - 117.90	-	-
Recovery	Soil	Not Specified	80.11 - 100.99	>0.99	0.91–66.97 µg/kg (LOD), 2.7–200.9 µg/kg (LOQ)	[2]

Table 2: Performance in Food and Beverage Matrices

Parameter	Matrix	Internal Standard	Recovery (%)	Linearity (R²)	LOD/LOQ	Citation
Recovery	Food Packaging	Five Internal Standards	82.1 - 110.8	0.9913 - 0.9999	1.7-62.5 µg/kg (LOD), 5.5-208.3 µg/kg (LOQ)	[2]
Recovery	Coffee Brew	Diethyl phthalate-d4, Bis(2-ethylhexyl) phthalate-d4	>78	-	5 - 20 µg/L (LOQ)	[3]

Table 3: Performance in Biological Matrices (Urine & Plasma)

Parameter	Matrix	Internal Standard	Recovery (%)	Linearity (R²)	LOD/LOQ	Citation
Recovery	Human Urine	Isotope-labeled standards	74.3 - 117.5	-	0.02 - 1 µg/L (LOQ)	[4]
Recovery	Human Urine	Isotope-labeled standards	81.84 - 125.32	-	0.85–5.33 ng/mL (LOD), 2.82–17.76 ng/mL (LOQ)	[5]
Matrix Effect	Plasma/Serum	Not specified	-	-	-	[6][7]

Experimental Protocols

Detailed methodologies are crucial for replicating and adapting analytical methods. Below are generalized protocols for the analysis of phthalates in different matrices using an internal standard like Dioctyl phthalate-d4.

Analysis of Phthalates in Water Samples by GC-MS

• Sample Preparation:

  • For bottled water, a direct liquid-liquid extraction with a solvent like dichloromethane is often employed.

  • Alternatively, solid-phase microextraction (SPME) can be used for pre-concentration of phthalates from water samples.[8]

• Internal Standard Spiking: A known concentration of Dioctyl phthalate-d4 is added to the sample prior to extraction.

• Extraction: The sample is extracted, and the organic layer is collected and concentrated.

• GC-MS Analysis:

  • Column: A suitable capillary column, such as a DB-5ms, is used for separation.

  • Injector: Operated in splitless mode.

  • Carrier Gas: Helium.

  • Mass Spectrometer: Operated in selected ion monitoring (SIM) mode for enhanced sensitivity.

Analysis of Phthalates in Food Samples by GC-MS/MS

• Sample Preparation:

  • A representative portion of the food sample is homogenized.

  • Extraction is typically performed using a solvent mixture such as acetonitrile saturated with n-hexane.[2]

• Internal Standard Spiking: Five deuterated internal standards, including analogs of DOP-d4, are added to the sample.[2]

• Extraction and Clean-up: The sample is extracted, and the extract may be cleaned up using techniques like dispersive solid-phase extraction (d-SPE) with C18 and primary secondary amine (PSA) sorbents.

• GC-MS/MS Analysis:

  • Column: A low-bleed capillary column is used for separation.

  • Ionization: Electron ionization (EI).

  • Mass Spectrometer: A triple quadrupole mass spectrometer is operated in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

Analysis of Phthalate Metabolites in Urine by LC-MS/MS

• Sample Preparation:

  • An aliquot of the urine sample is taken.

• Internal Standard Spiking: A mixture of isotope-labeled internal standards for the target phthalate metabolites is added.[4]

• Enzymatic Deconjugation: β-glucuronidase is used to hydrolyze the conjugated metabolites to their free form.

• Solid-Phase Extraction (SPE): The sample is passed through an SPE cartridge to clean up the sample and concentrate the analytes.

• LC-MS/MS Analysis:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile) with an additive like formic acid or ammonium acetate.

  • Ionization: Electrospray ionization (ESI) in negative ion mode.

  • Mass Spectrometer: A tandem mass spectrometer operating in MRM mode.

Visualizing Analytical Workflows and Concepts

To further clarify the experimental processes and the principles behind the use of internal standards, the following diagrams are provided.

Caption: A generalized experimental workflow for phthalate analysis using an internal standard.

Caption: The principle of using a deuterated internal standard to correct for analytical variability.

Conclusion

The use of Dioctyl phthalate-d4 and other deuterated analogs as internal standards provides a robust and reliable approach for the quantification of phthalates across a wide range of sample matrices. The near-identical chemical and physical properties to their non-labeled counterparts ensure that they effectively compensate for matrix effects and variations in sample preparation, leading to accurate and precise results. While other internal standards like Benzyl Benzoate are used, the consensus in the scientific literature points to stable isotope-labeled internal standards as the superior choice for high-stakes analytical testing in research, clinical, and quality control settings. The data and protocols presented in this guide underscore the excellent performance of deuterated standards and provide a solid foundation for the development of sensitive and reliable analytical methods for phthalate analysis.

References

• 1. A Method Validation for Simultaneous Determination of Phthalates and Bisphenol A Released from Plastic Water Containers [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and validation of a liquid chromatography/tandem mass spectrometry method to quantify metabolites of phthalates, including di-2-ethylhexyl terephthalate (DEHTP) and bisphenol A, in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. Determination of phthalates in bottled waters using solid-phase microextraction and gas chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard: A Comparative Guide to Deuterated vs. Non-Deuterated Internal Standards for Phthalate Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of phthalates, the choice of an internal standard is a critical determinant of data quality and reliability. This guide provides an objective comparison of deuterated and non-deuterated internal standards, supported by experimental data, to inform the selection of the most appropriate standard for robust and accurate phthalate analysis.

Phthalates are ubiquitous environmental contaminants and are frequently found as plasticizers in a vast array of consumer and industrial products. Their potential as endocrine disruptors necessitates highly accurate and sensitive analytical methods for their detection and quantification in diverse and often complex matrices, such as biological fluids, environmental samples, and consumer products. The use of an internal standard is indispensable in analytical techniques like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) to correct for variations in sample preparation, extraction efficiency, and instrument response.

The Superiority of Isotope Dilution: Why Deuterated Standards Excel

The most significant advantage of using a deuterated internal standard lies in the principle of isotope dilution mass spectrometry (IDMS). In this technique, a known quantity of a stable isotope-labeled analog of the analyte (in this case, a deuterated phthalate) is added to the sample at the beginning of the analytical process. Because the deuterated standard is chemically and physically almost identical to the native analyte, it experiences the same losses during sample preparation and the same matrix effects during analysis.[1] By measuring the ratio of the native analyte to its deuterated counterpart, highly accurate and precise quantification can be achieved.[2]

Non-deuterated internal standards, often structurally similar compounds like benzyl benzoate, cannot fully replicate the behavior of the target phthalates throughout the entire analytical workflow.[3][4] This can lead to inaccuracies, especially in complex matrices where unpredictable signal suppression or enhancement can occur.[5]

Quantitative Performance: A Data-Driven Comparison

The following tables summarize the performance of analytical methods for phthalate analysis, highlighting the superior recovery and precision achieved with deuterated internal standards compared to methods that may employ non-deuterated alternatives.

Table 1: Performance Comparison of Internal Standards for Phthalate Analysis

Parameter	Deuterated Internal Standard (Isotope Dilution)	Non-Deuterated Internal Standard	Key Advantages of Deuterated Standards
Accuracy	High, corrects for matrix effects and extraction losses.[1]	Variable, prone to inaccuracies from differential matrix effects.[5]	Provides more reliable and true-to-value results.
Precision (%RSD)	Typically <10%[6]	Can be >15% in complex matrices.	Ensures high reproducibility of results.
Recovery (%)	Consistently high and corrected for.[6]	Can be variable and difficult to accurately determine.	Minimizes the impact of sample preparation inconsistencies.
Matrix Effect	Effectively compensated for.[1]	A significant source of error.[5]	Crucial for accurate analysis in diverse sample types.
Specificity	High, mass difference allows for clear differentiation.	Potential for co-elution and interference.[3]	Reduces the risk of false positives.

Table 2: Experimental Data on Recoveries and Precision with Deuterated Internal Standards

Analyte	Matrix	Internal Standard	Recovery (%)	Precision (%RSD)	Reference
Dibutyl Phthalate (DBP)	Cosmetics	DBP-d4	95 - 106.1	< 3.9	[6]
Di(2-ethylhexyl) Phthalate (DEHP)	Cosmetics	DEHP-d4	95 - 106.1	< 3.9	[6]
Various Phthalates	Coffee Brew	DEHP-d4, DEP-d4	>78	6 - 15	[6]

Experimental Protocols: A Closer Look at the Methodology

The following are generalized experimental protocols for phthalate analysis using deuterated internal standards, providing a framework for researchers to adapt to their specific needs.

Sample Preparation (General)

• Spiking: A known amount of the deuterated internal standard solution is added to the sample at the very beginning of the sample preparation process.

• Extraction: The choice of extraction technique depends on the sample matrix. Common methods include:

  • Liquid-Liquid Extraction (LLE): Suitable for liquid samples like beverages or urine.[6]

  • Solid-Phase Extraction (SPE): Often used for cleaning up complex matrices and concentrating the analytes.

  • QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): A popular method for food and other complex solid samples.

• Concentration and Reconstitution: The extracted sample is often evaporated to dryness and reconstituted in a suitable solvent for instrumental analysis.

Instrumental Analysis (GC-MS/MS)

• Gas Chromatograph (GC):

  • Column: A capillary column suitable for phthalate separation (e.g., a 5% phenyl-methylpolysiloxane phase).

  • Injector: Splitless injection is commonly used for trace analysis.

  • Oven Program: A temperature gradient is employed to separate the different phthalates.

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) is typically used.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) is used for high sensitivity and selectivity, monitoring the characteristic ions of both the native and deuterated phthalates.

Visualizing the Workflow and Rationale

The following diagrams illustrate the analytical workflow and the logical basis for the superiority of deuterated internal standards.

Analytical workflow for phthalate analysis.

Why deuterated standards are superior.

Conclusion: The Clear Choice for Reliable Phthalate Analysis

The evidence strongly supports the use of deuterated internal standards for the accurate and precise quantification of phthalates. Their ability to mimic the behavior of the native analytes throughout the analytical process, thereby correcting for matrix effects and procedural losses, makes them the gold standard. While non-deuterated standards may be a more economical option, they introduce a significant risk of analytical error, particularly in complex matrices. For researchers, scientists, and drug development professionals who require the highest quality data, the investment in deuterated internal standards is a critical step towards achieving reliable and defensible results.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. ojs.library.okstate.edu [ojs.library.okstate.edu]
• 5. benchchem.com [benchchem.com]
• 6. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating Analytical Method Robustness: A Comparative Guide to Dioctyl Phthalate-d4 and Alternatives

In the landscape of analytical chemistry, particularly within the realms of environmental monitoring, food safety, and pharmaceutical development, the robustness of an analytical method is paramount. It ensures that the method remains reliable and produces accurate results despite minor variations in experimental conditions. For the analysis of phthalates, a ubiquitous class of plasticizers, the use of isotopically labeled internal standards is a cornerstone of a robust method. This guide provides a comparative overview of Dioctyl phthalate-d4 (DNOP-d4) and other common deuterated internal standards used in the gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) analysis of phthalates.

The Critical Role of Deuterated Internal Standards

Deuterated internal standards are synthetic versions of the target analyte where some hydrogen atoms are replaced by deuterium, a heavy isotope of hydrogen. This subtle change in mass allows the mass spectrometer to distinguish between the analyte and the internal standard, while their nearly identical chemical and physical properties ensure they behave similarly during sample preparation and analysis. This co-behavior is crucial for correcting variations in extraction efficiency, injection volume, and instrument response, thereby enhancing the accuracy and precision of the analytical method.

Performance Comparison of Deuterated Internal Standards

Table 1: Performance Characteristics of Deuterated Internal Standards in GC-MS Analysis of Phthalates

Internal Standard	Analyte(s)	Matrix	Recovery (%)	Precision (%RSD)	Linearity (r²)
Dioctyl phthalate-d4 (DNOP-d4)	DNOP, DINP, DIDP	Wine	Not explicitly stated, but used for quantification	Not explicitly stated	Not explicitly stated
Di(2-ethylhexyl) phthalate-d4 (DEHP-d4)	DEHP	Coffee Brew	83 ± 5	6 - 15	>0.99
Dibutyl phthalate-d4 (DBP-d4)	DBP	Indoor Air	89.7 - 95.5	Not explicitly stated	>0.9953
Diethyl phthalate-d4 (DEP-d4)	DEP	Indoor Air	89.7 - 95.5	Not explicitly stated	>0.9953
Benzyl butyl phthalate-d4 (BBP-d4)	BBP	Indoor Air	89.7 - 95.5	Not explicitly stated	>0.9953

Data compiled from multiple sources. RSD: Relative Standard Deviation.

Table 2: Performance Characteristics of Deuterated Internal Standards in LC-MS/MS Analysis of Phthalates

Internal Standard	Analyte(s)	Matrix	Recovery (%)	Precision (%RSD)	Linearity (r²)
Dioctyl phthalate-d4 (DNOP-d4)	DNOP	Food	Not explicitly stated, but used for quantification	Not explicitly stated	Not explicitly stated
Di(2-ethylhexyl) phthalate-d4 (DEHP-d4)	DEHP	Food	Not explicitly stated, but used for quantification	Not explicitly stated	Not explicitly stated
Dibutyl phthalate-d4 (DBP-d4)	DBP	Food	Not explicitly stated, but used for quantification	Not explicitly stated	Not explicitly stated

Data compiled from multiple sources. RSD: Relative Standard Deviation.

Experimental Protocols

General Experimental Workflow for Phthalate Analysis using a Deuterated Internal Standard

The following diagram illustrates a typical workflow for the analysis of phthalates in a given matrix using a deuterated internal standard like Dioctyl phthalate-d4.

Figure 1. General workflow for phthalate analysis.

Detailed Methodology for Robustness Testing

Robustness testing involves intentionally introducing small variations to the analytical method parameters to assess its reliability. Here is a generalized protocol for evaluating the robustness of a GC-MS method for phthalate analysis using Dioctyl phthalate-d4 as an internal standard.

1. Objective: To evaluate the robustness of the GC-MS method for the quantification of Dioctyl Phthalate (DNOP) and other high molecular weight phthalates using Dioctyl phthalate-d4 as an internal standard.

2. Materials and Reagents:

• Dioctyl phthalate (DNOP) analytical standard

• Dioctyl phthalate-d4 (DNOP-d4) analytical standard

• Other phthalate standards (e.g., DINP, DIDP) and their corresponding deuterated internal standards (if available for comparison)

• High-purity solvents (e.g., hexane, acetone)

• Solid-phase extraction (SPE) cartridges (if applicable)

• Matrix blanks (e.g., phthalate-free water, oil)

3. Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Analytical balance

• Volumetric flasks and pipettes

4. Standard and Sample Preparation:

• Prepare stock solutions of DNOP, DNOP-d4, and other phthalates in a suitable solvent.

• Prepare calibration standards by serially diluting the stock solutions and adding a constant concentration of DNOP-d4 to each.

• Prepare quality control (QC) samples at low, medium, and high concentrations by spiking the matrix blank with known amounts of the analytes and a constant concentration of DNOP-d4.

5. Robustness Experimental Design:

• Identify critical method parameters that could potentially influence the results.

• Define the nominal and varied conditions for each parameter.

Table 3: Example of a Robustness Testing Plan

Parameter	Nominal Condition	Variation 1	Variation 2
GC Inlet Temperature	280 °C	275 °C	285 °C
GC Oven Ramp Rate	10 °C/min	8 °C/min	12 °C/min
Carrier Gas Flow Rate	1.0 mL/min	0.9 mL/min	1.1 mL/min
Extraction Solvent Composition	100% Hexane	95:5 Hexane:Acetone	100% Dichloromethane
Extraction Time	30 min	25 min	35 min

6. Procedure:

• Analyze the QC samples in triplicate under the nominal conditions.

• For each variation, analyze the QC samples in triplicate while keeping all other parameters at their nominal levels.

• Calculate the recovery and precision (%RSD) for each analyte at each condition.

7. Acceptance Criteria:

• The recovery of the analytes under each varied condition should be within a predefined range (e.g., 80-120%).

• The precision (%RSD) for replicate analyses under each condition should be below a specified limit (e.g., <15%).

8. Data Analysis and Interpretation:

• Compare the results obtained under the varied conditions to those obtained under the nominal conditions.

• If a parameter significantly affects the results, the method may need to be re-optimized, or stricter controls on that parameter should be implemented in the standard operating procedure.

Logical Relationship in Robustness Evaluation

The following diagram illustrates the logical flow of evaluating the robustness of an analytical method.

Figure 2. Logical flow of robustness evaluation.

Conclusion

The selection of an appropriate deuterated internal standard is a critical factor in developing a robust analytical method for phthalate analysis. Dioctyl phthalate-d4 serves as a suitable internal standard for the quantification of Dioctyl Phthalate and other structurally similar high molecular weight phthalates. While comprehensive, direct comparative studies on the robustness of various deuterated standards are limited, the available data suggests that deuterated standards, in general, significantly improve the reliability of analytical methods. By following a systematic approach to robustness testing, researchers and scientists can ensure their methods are fit for purpose and generate high-quality, defensible data for regulatory submissions, quality control, and research applications.

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Dioctyl Phthalate-d4

For researchers and scientists engaged in drug development and other advanced scientific endeavors, the responsible management of chemical waste is paramount to ensuring a safe and compliant laboratory environment. Dioctyl phthalate-d4, a deuterated form of dioctyl phthalate (DEHP), requires careful handling and disposal due to its classification as a hazardous substance. Adherence to proper disposal protocols is essential for protecting both laboratory personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures for Dioctyl phthalate-d4, it is crucial to implement the following safety measures:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a laboratory coat.[1]

• Ventilation: All handling of Dioctyl phthalate-d4, particularly where aerosols or vapors may be generated, should be conducted in a well-ventilated area or within a chemical fume hood.[1]

• Spill Response: In the event of a spill, the area must be secured. The spilled material should be absorbed with an inert material such as sand or vermiculite. This mixture should then be collected into a sealed and properly labeled container for hazardous waste disposal.[1][2] Under no circumstances should the substance be allowed to enter drains or waterways.[1][3]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of Dioctyl phthalate-d4 is to treat it as hazardous waste. It should never be disposed of down the drain or in regular trash.[1]

• Waste Identification and Classification: Dioctyl phthalate is classified as a hazardous waste by the U.S. Environmental Protection Agency (EPA).[4] Consequently, Dioctyl phthalate-d4 must be managed as such.

• Use of Designated Containers: Collect Dioctyl phthalate-d4 waste in a chemically resistant container that can be securely sealed.[1] If the original product container is empty and in good condition, it can be reused for waste collection.[1]

• Proper Labeling: As soon as waste is added to the container, it must be labeled with a hazardous waste tag. The label should clearly state "Hazardous Waste - Dioctyl phthalate-d4," the accumulation start date, and identify the associated hazards.[1]

• Secure Storage: Waste containers must be kept tightly sealed at all times, except when adding waste.[1] Store the sealed and labeled waste container in a designated satellite accumulation area (SAA) within the laboratory, separate from incompatible materials.[1]

• Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.[1] They will provide specific guidance and ensure compliance with all federal, state, and local regulations.[3][5]

Waste Management and Container Specifications

Parameter	Guideline	Source
Waste Classification	Hazardous Waste
Container Type	Chemically compatible, securely sealed
Labeling	"Hazardous Waste - Dioctyl phthalate-d4", accumulation start date, hazard identification	[1]
Storage Location	Designated Satellite Accumulation Area (SAA)	[1]
Disposal Method	Incineration (Rotary Kiln or Fluidized Bed)	[4]

Experimental Protocols

The primary "experimental protocol" for the disposal of Dioctyl phthalate-d4 is the institutional hazardous waste management plan. This is a documented procedure that should be followed meticulously. The key steps, as outlined above, involve proper segregation, containment, labeling, and coordination with the EHS department.

Disposal Workflow for Dioctyl phthalate-d4

The following diagram illustrates the step-by-step process for the safe and compliant disposal of Dioctyl phthalate-d4.

Caption: Workflow for the proper disposal of Dioctyl phthalate-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. gni.ca [gni.ca]
• 3. magnakron.com [magnakron.com]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. aarti-industries.com [aarti-industries.com]

Personal protective equipment for handling Dioctyl phthalate-d4

This guide provides immediate safety, handling, and disposal protocols for Dioctyl phthalate-d4 (DOP-d4). Given that the primary chemical properties and associated hazards of isotopically labeled compounds are identical to their non-labeled counterparts, the safety procedures for Dioctyl phthalate (DOP) are directly applicable to DOP-d4.

Dioctyl phthalate is recognized as a substance that may impair fertility and harm an unborn child.[1][2] It is also a possible carcinogen and a skin, eye, and respiratory irritant.[2][3] Therefore, adherence to strict safety protocols is essential to minimize exposure and ensure a safe laboratory environment.

Operational Plan: Handling and Emergency Procedures

Proper handling of DOP-d4 requires careful preparation, the consistent use of engineering controls, and appropriate personal protective equipment (PPE).

1. Engineering Controls:

• Ventilation: Always handle DOP-d4 in a well-ventilated area.[4][5] A chemical fume hood is recommended to keep airborne concentrations below exposure limits.[2]

• Safety Stations: Ensure that eyewash stations and safety showers are easily accessible and in close proximity to the workstation.[2]

2. Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical splash goggles or safety glasses with side-shields that meet ANSI Z.87.1 standards.[2][4][6] A face shield should be worn over safety glasses if there is a significant risk of splashing.[6][7]

• Skin Protection:

  • Gloves: Chemical-resistant gloves, such as nitrile or neoprene, are required.[8] Inspect gloves for any damage before use and replace them immediately if contact with the chemical occurs.[6]

  • Lab Coat/Protective Clothing: A lab coat or other protective clothing is mandatory to prevent skin contact.[2][4] For large-scale operations or significant spill risks, a full chemical-resistant suit may be necessary.[2]

• Respiratory Protection: If engineering controls are insufficient to maintain exposure below the Threshold Limit Value (TLV) or if working outside a ventilated enclosure, a NIOSH-approved respirator is required.[2][4][5]

3. Handling Procedures:

• Read and understand all safety precautions before handling the substance.[1][4]

• Avoid all direct contact with skin, eyes, and clothing.[1][4]

• Keep containers tightly closed when not in use and store in a cool, dry, well-ventilated area away from heat, ignition sources, and incompatible materials like strong oxidizing agents, acids, and alkalis.[2][4][7]

• Ground all equipment containing the material to prevent static discharge.[2]

• Wash hands thoroughly with soap and water after handling.[1][7]

4. First Aid and Emergency Procedures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do. Seek medical attention.[2][4]

• Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap and water.[2][4] Seek medical attention if irritation develops.[2]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention.[2][4]

• Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water and seek immediate medical advice.[1][9]

• Spills: For small spills, absorb the material with an inert substance like sand or vermiculite and place it into a sealed, appropriate container for waste disposal.[2][8] For large spills, evacuate the area, contain the spill, and prevent it from entering drains or waterways.[4][7] All personnel involved in cleanup must wear appropriate PPE.[4]

Quantitative Data for Dioctyl Phthalate

The following table summarizes key quantitative safety and physical data for Dioctyl phthalate.

Property	Value
Exposure Limits	TWA: 5 mg/m³ (ACGIH TLV & OSHA PEL)[2]
Toxicity Data	LD50 Oral (Rat): 30,000 mg/kg[2]LD50 Dermal (Rabbit): 25,000 mg/kg[2]
Health Hazards	May damage fertility or the unborn child.[1][2]Possible carcinogen (IARC Group 2B).[10]Skin, eye, and respiratory irritant.[3]
Physical Properties	Appearance: Colorless, oily liquid[1]Boiling Point: 384-385 °C[1][3]Flash Point: 207-215 °C[1][3]Density: 0.98 g/cm³ at 20 °C[1]
Incompatibilities	Strong oxidizing agents, acids, and alkalis.[7][10]

Disposal Plan

All waste containing DOP-d4 must be treated as hazardous waste and managed responsibly.[1]

• Waste Collection: Collect waste material, including contaminated absorbents and disposable PPE, in suitable, sealed, and clearly labeled containers.[9]

• Disposal Method: Dispose of the waste through a licensed hazardous waste disposal company.[11] Adhere strictly to all federal, state, and local environmental regulations.[7][11]

• Environmental Precautions: Do not allow the chemical or its containers to enter drains, sewers, or public waters.[1][4][7]

Workflow for Safe Handling of Dioctyl Phthalate-d4

The following diagram outlines the essential step-by-step workflow for safely managing DOP-d4 in a laboratory setting, from initial planning to final disposal.

Caption: Workflow for handling Dioctyl phthalate-d4.

References

• 1. aarti-industries.com [aarti-industries.com]
• 2. gni.ca [gni.ca]
• 3. manavchem.com [manavchem.com]
• 4. yuanlongchem.com [yuanlongchem.com]
• 5. cometchemical.com [cometchemical.com]
• 6. ehs.ucsf.edu [ehs.ucsf.edu]
• 7. magnakron.com [magnakron.com]
• 8. nbinno.com [nbinno.com]
• 9. echemi.com [echemi.com]
• 10. redox.com [redox.com]
• 11. aglayne.com [aglayne.com]